Benzothiazole-2-sulfonyl fluoride

• CAS: 878376-34-2

Core Science & Biosynthesis

Benzothiazole-2-sulfonyl Fluoride (BTSF): A Technical Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Benzothiazole-2-sulfonyl fluoride (BTSF), a reactive chemical probe of significant interest in chemical biology, proteomics, and drug discovery. While specific physicochemical data for BTSF is not widely available in public literature, this guide synthesizes information on closely related compounds and the well-documented reactivity of the sulfonyl fluoride moiety to offer a detailed understanding of its properties and applications. We will delve into its presumed chemical properties, propose a viable synthetic route, explore its reactivity as a covalent modifier of proteins, and provide insights into its application in target identification and inhibitor development. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique characteristics of BTSF in their work.

Introduction to Benzothiazole-2-sulfonyl Fluoride (BTSF)

Benzothiazole-2-sulfonyl fluoride (BTSF) is a heterocyclic compound featuring a benzothiazole core functionalized with a sulfonyl fluoride group at the 2-position. The benzothiazole scaffold is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs and clinical candidates due to its ability to interact with a wide range of biological targets. The incorporation of the sulfonyl fluoride (-SO₂F) group, a versatile electrophilic "warhead," imparts BTSF with the ability to form stable covalent bonds with nucleophilic residues in proteins. This unique reactivity makes BTSF a valuable tool for chemical proteomics, enabling the identification and characterization of protein targets, and for the development of targeted covalent inhibitors.

The sulfonyl fluoride moiety has gained prominence through its application in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a set of click reactions that are robust and high-yielding. This reactivity profile, combined with the biological relevance of the benzothiazole core, positions BTSF as a compound with significant potential for advancing our understanding of biological systems and for the design of novel therapeutics.

Physicochemical Properties of Benzothiazole-2-sulfonyl Fluoride

Property	Inferred Value/Characteristic	Basis of Inference
CAS Number	878376-34-2	Publicly available chemical supplier data.[1]
Molecular Formula	C₇H₄FNO₂S₂	Publicly available chemical supplier data.[1]
Molecular Weight	217.24 g/mol	Calculated from the molecular formula.[1]
Appearance	Likely a white to off-white solid	General characteristic of similar small molecule sulfonyl fluorides.
Melting Point	Not available	Data not found in searches.
Boiling Point	Not available	Data not found in searches.
Solubility	Expected to be soluble in polar aprotic organic solvents (e.g., DMSO, DMF, acetonitrile) and chlorinated solvents (e.g., DCM, chloroform). Limited solubility in water.	General solubility trends for aryl sulfonyl fluorides and benzothiazole derivatives. The fluorine substitution can enhance solubility in some organic solvents.[2]
Stability	The S-F bond is relatively stable to hydrolysis at neutral pH compared to other sulfonyl halides, but can be susceptible to degradation in the presence of strong nucleophiles or at elevated pH.[3][4] Steric hindrance and electronic effects can influence stability.[4]	Extensive studies on the stability of aryl sulfonyl fluorides.[1][3][4]

Synthesis of Benzothiazole-2-sulfonyl Fluoride

A definitive, published protocol for the synthesis of Benzothiazole-2-sulfonyl fluoride was not identified. However, based on established methods for the preparation of aryl sulfonyl fluorides and functionalized benzothiazoles, a plausible synthetic route can be proposed. The most likely precursors are 2-mercaptobenzothiazole or 2-chlorobenzothiazole.

Proposed Synthetic Pathway from 2-Mercaptobenzothiazole

A common method for the synthesis of aryl sulfonyl fluorides involves the oxidative chlorination of a thiol followed by halide exchange.

Proposed synthesis of BTSF from 2-mercaptobenzothiazole.

Step-by-Step Methodology:

• Oxidative Chlorination: 2-Mercaptobenzothiazole is dissolved in a suitable solvent (e.g., dichloromethane or acetic acid). An oxidizing and chlorinating agent, such as sulfuryl chloride (SO₂Cl₂) or chlorine gas in the presence of water, is added portion-wise at a controlled temperature (typically 0-25 °C). The reaction mixture is stirred until the starting material is consumed, which can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation of the Sulfonyl Chloride: Upon completion, the reaction is quenched, often with water or ice. The organic layer is separated, washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure to yield the crude benzothiazole-2-sulfonyl chloride.

• Halide Exchange: The crude benzothiazole-2-sulfonyl chloride is then subjected to a halide exchange reaction. This is typically achieved by reacting it with a fluoride source, such as potassium fluoride (KF) or potassium bifluoride (KHF₂), in a polar aprotic solvent like acetonitrile or in the presence of a phase-transfer catalyst. The reaction may require heating to drive it to completion.

• Final Purification: After the reaction is complete, the mixture is filtered to remove inorganic salts. The filtrate is concentrated, and the crude BTSF is purified by techniques such as column chromatography on silica gel or recrystallization to afford the final product.

Reactivity and Mechanistic Insights

The chemical reactivity of BTSF is dominated by the electrophilic nature of the sulfur atom in the sulfonyl fluoride group. This group is a key participant in SuFEx chemistry and acts as a covalent warhead for modifying biological macromolecules.

Sulfur(VI) Fluoride Exchange (SuFEx) Reactivity

SuFEx is a powerful click chemistry reaction that involves the exchange of the fluoride on a sulfur(VI) center with a nucleophile. This reaction is known for its high efficiency, broad functional group tolerance, and often mild reaction conditions.

General scheme of a SuFEx reaction involving BTSF.

BTSF can react with a variety of nucleophiles, including phenols, amines, and thiols, to form stable sulfonates, sulfonamides, and thiosulfonates, respectively. The reaction is often catalyzed by a base, which serves to deprotonate the incoming nucleophile, increasing its reactivity.

Covalent Modification of Proteins

The sulfonyl fluoride group in BTSF is an effective electrophile for the covalent modification of nucleophilic amino acid residues in proteins. This property is central to its use as a chemical probe in proteomics and as a warhead in the design of covalent inhibitors. The primary targets for sulfonyl fluorides in proteins are the side chains of:

• Tyrosine: The hydroxyl group of tyrosine is a good nucleophile for sulfonyl fluorides.

• Lysine: The ε-amino group of lysine is also a common target.

• Serine and Threonine: The hydroxyl groups of these amino acids can react, particularly when they are in a hyper-reactive environment, such as the active site of an enzyme.

• Histidine: The imidazole side chain of histidine can also be modified.

The reactivity of BTSF towards these residues is influenced by the pKa of the amino acid side chain and its accessibility within the protein structure. The reaction results in the formation of a stable sulfonate or sulfonamide linkage between the benzothiazole moiety and the protein.

Covalent modification of nucleophilic amino acid residues by BTSF.

Applications in Research and Drug Development

The unique properties of BTSF make it a valuable tool in several areas of chemical biology and drug discovery.

Chemical Proteomics and Target Identification

BTSF can be used as a chemical probe to identify and profile the targets of benzothiazole-based compounds in a complex proteome. In a typical chemical proteomics workflow, a cell lysate or living cells are treated with BTSF. Proteins that are covalently modified by BTSF can then be identified using mass spectrometry-based proteomics. This approach can reveal novel binding partners and off-targets of a drug candidate, providing crucial insights into its mechanism of action and potential side effects.

Development of Covalent Inhibitors

The ability of the sulfonyl fluoride group to form stable covalent bonds with protein targets can be exploited to develop highly potent and selective covalent inhibitors. By incorporating the benzothiazole-2-sulfonyl fluoride scaffold into a molecule that has affinity for a specific protein target, it is possible to design an inhibitor that binds irreversibly to its target. This can lead to prolonged duration of action and improved therapeutic efficacy. The reactivity of the sulfonyl fluoride can be tuned by modifying the electronics of the benzothiazole ring to achieve an optimal balance between stability and reactivity.[1]

Experimental Protocols

The following are generalized protocols for the use of Benzothiazole-2-sulfonyl fluoride. Appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

General Protocol for Protein Labeling with BTSF

• Preparation of Stock Solution: Prepare a stock solution of BTSF (e.g., 10-100 mM) in a dry, polar aprotic solvent such as dimethyl sulfoxide (DMSO). Store the stock solution at -20 °C or -80 °C, protected from moisture.

• Protein Solution: Prepare a solution of the target protein in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4). The protein concentration will depend on the specific experiment.

• Labeling Reaction: Add the BTSF stock solution to the protein solution to the desired final concentration (e.g., 10-100 µM). The final concentration of DMSO should typically be kept below 1-2% (v/v) to avoid protein denaturation.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., room temperature or 37 °C) for a specific period (e.g., 1-4 hours). The optimal incubation time should be determined empirically.

• Quenching and Analysis: The reaction can be quenched by adding a reducing agent like dithiothreitol (DTT) or by preparing the sample for downstream analysis (e.g., by adding SDS-PAGE loading buffer).

• Analysis of Labeling: The extent of protein labeling can be assessed by various techniques, including SDS-PAGE, mass spectrometry (to identify the site of modification), or activity assays if the labeling is expected to alter protein function.

Workflow for Chemical Proteomic Target Identification

A generalized workflow for target identification using BTSF.

• Cell Culture and Lysis: Grow cells to the desired confluency and harvest. Lyse the cells in a suitable buffer containing protease inhibitors.

• Labeling: Treat the cell lysate with BTSF at a predetermined concentration and for a specific duration. A vehicle control (e.g., DMSO) should be run in parallel.

• Protein Digestion: After labeling, the proteins are denatured, reduced, alkylated, and then digested into peptides, typically using trypsin.

• LC-MS/MS Analysis: The resulting peptide mixture is analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The MS/MS data is searched against a protein database to identify the peptides and proteins present in the sample. Peptides modified with the benzothiazole-2-sulfonyl moiety will have a characteristic mass shift, allowing for their identification and the pinpointing of the specific site of modification.

Safety and Handling

Sulfonyl fluorides should be handled with care due to their reactive nature. While specific toxicity data for BTSF is not available, the following general precautions for handling sulfonyl fluorides should be observed:

• Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[3][5] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][5] Avoid contact with skin, eyes, and clothing.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.[3][5]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep away from incompatible materials such as strong oxidizing agents and strong bases.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

Benzothiazole-2-sulfonyl fluoride is a promising chemical tool with significant potential in chemical biology and drug discovery. Its unique combination of a biologically relevant benzothiazole scaffold and a versatile sulfonyl fluoride reactive group makes it well-suited for the covalent modification of proteins, enabling target identification and the development of novel covalent inhibitors. While further characterization of its specific physicochemical properties is warranted, the principles outlined in this guide provide a solid foundation for researchers to effectively utilize BTSF in their scientific endeavors.

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Introduction: The Significance of a Privileged Scaffold

An In-depth Technical Guide to the Synthesis Mechanism of Benzothiazole-2-sulfonyl Fluoride

This guide provides a comprehensive exploration of the synthetic pathways and underlying mechanisms for the preparation of Benzothiazole-2-sulfonyl Fluoride (BTSF). Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond simple protocols to explain the causal relationships behind experimental choices, grounding theoretical mechanisms in practical, field-proven methodologies.

Benzothiazole-2-sulfonyl fluoride is a valuable research chemical and building block, primarily recognized for its role as a stable, yet reactive, electrophile. Its utility is most prominent in the field of "click chemistry," specifically Sulfur(VI) Fluoride Exchange (SuFEx) reactions. The unique reactivity of the sulfonyl fluoride group allows for the formation of robust covalent linkages with nucleophiles, making it an indispensable tool for chemical biology, probe development, and the synthesis of complex molecular architectures. Understanding its synthesis is paramount to leveraging its full potential.

This guide will deconstruct the synthesis of BTSF into its core transformations, providing a mechanistic rationale for each step. We will explore the primary route starting from the widely available 2-mercaptobenzothiazole (MBT), detailing its transformation into a key sulfonyl chloride intermediate and its subsequent fluorination.

Retrosynthetic Analysis: A Logical Deconstruction

A retrosynthetic approach provides a clear roadmap for the synthesis. The target molecule, Benzothiazole-2-sulfonyl Fluoride, is logically disconnected to reveal its most plausible precursors. The primary disconnection occurs at the S-F bond, pointing to a fluorination reaction as the final step. The sulfonyl group itself is envisioned as arising from the oxidation of a thiol.

Caption: Stepwise oxidation of MBT to its sulfonyl chloride.

Experimental Protocol: Synthesis of Benzothiazole-2-sulfonyl Chloride

This protocol is a representative procedure adapted from established methods for the oxidative chlorination of thiols. [1]

• Setup: To a stirred solution of 2-mercaptobenzothiazole (1.0 eq.) in a suitable solvent such as dichloromethane or acetic acid, add a catalytic amount of water.

• Reagent Addition: Cool the mixture in an ice bath (0-5 °C). Add sulfuryl chloride (approx. 3.0 eq.) dropwise, ensuring the temperature remains below 10 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC/LCMS analysis indicates complete consumption of the starting material.

• Workup: Carefully quench the reaction by pouring it into ice-water. Extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Part 3: The Final Step - Halogen Exchange (Halex) Fluorination

The final step in the synthesis of BTSF is the conversion of the sulfonyl chloride to the sulfonyl fluoride. This is a classic nucleophilic substitution reaction known as a halogen exchange or "Halex" reaction. The stability of the S-F bond compared to the S-Cl bond provides the thermodynamic driving force for this transformation. [2]

Mechanism and Key Reagents

The reaction involves the displacement of the chloride ion by a fluoride ion at the electrophilic sulfur center.

• Fluoride Source: Anhydrous potassium fluoride (KF) is a common and cost-effective fluoride source. [3]Potassium bifluoride (KHF₂) is also highly effective. [4][5]* Solvent & Catalysis: The low solubility of inorganic fluorides in organic solvents presents a challenge. [2]To overcome this, the reaction is often performed in polar aprotic solvents like acetonitrile or in biphasic systems (e.g., water/acetone) to facilitate the exchange. [3]The efficiency can be dramatically improved by using a phase-transfer catalyst, such as 18-crown-6 ether, which complexes with the potassium ion and enhances the nucleophilicity of the fluoride anion in the organic phase. [2]

Caption: Nucleophilic substitution mechanism for fluorination.

Alternative Route: Direct Deoxyfluorination

Modern methods allow for the direct conversion of sulfonic acids to sulfonyl fluorides, bypassing the often-unstable sulfonyl chloride intermediate. [6][7]Reagents such as thionyl fluoride (SOF₂) or solid, bench-stable reagents like Xtalfluor-E® can achieve this transformation under mild conditions. [6][8]The mechanism involves the activation of the sulfonic acid to form a reactive intermediate, which is then susceptible to nucleophilic attack by fluoride. [9]While this is a powerful strategy, the two-step route via the sulfonyl chloride remains a common and robust approach.

Experimental Protocol: Fluorination of Benzothiazole-2-sulfonyl Chloride

This protocol is adapted from general procedures for the synthesis of sulfonyl fluorides from sulfonyl chlorides. [2][3]

• Setup: In a round-bottom flask, combine Benzothiazole-2-sulfonyl chloride (1.0 eq.), anhydrous potassium fluoride (2.0-3.0 eq.), and a catalytic amount of 18-crown-6 ether (0.05 eq.).

• Solvent: Add a suitable polar aprotic solvent, such as acetonitrile.

• Reaction: Heat the mixture to reflux (approx. 80 °C) and stir for 4-12 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: After cooling to room temperature, filter the reaction mixture to remove inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure Benzothiazole-2-sulfonyl Fluoride.

Data Summary: A Comparative Overview

The choice of synthetic route often depends on factors like scale, available reagents, and desired purity. The following table summarizes typical conditions for the key transformations.

Transformation	Starting Material	Key Reagents	Typical Solvent	Temperature	Approx. Yield	Reference
Oxidative Chlorination	2-Mercaptobenzothiazole	SO₂Cl₂, H₂O (cat.)	Dichloromethane / Acetic Acid	0 °C to RT	Good to Excellent	[1]
Halex Fluorination	Benzothiazole-2-sulfonyl Chloride	KF, 18-crown-6	Acetonitrile	Reflux	High (84-100%)	[2][3]
One-Pot Conversion	Benzothiazole-2-sulfonic acid	Cyanuric Chloride, KHF₂, TMAC (cat.)	Acetonitrile / Acetone	60 °C	Moderate to Good	[4][5]

Conclusion and Future Perspectives

The synthesis of Benzothiazole-2-sulfonyl Fluoride is a well-defined process rooted in fundamental organic transformations: heterocycle formation, oxidative chlorination, and nucleophilic halogen exchange. The classic two-step conversion of 2-mercaptobenzothiazole via its sulfonyl chloride intermediate remains a robust and widely applicable method. Mechanistic understanding of each step—from the role of water in the chlorination to the function of phase-transfer catalysts in the fluorination—is crucial for optimizing reaction conditions and ensuring high yields. As synthetic methodology advances, direct deoxyfluorination techniques may offer more streamlined, one-pot alternatives, further simplifying access to this valuable chemical tool for the broader scientific community.

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An In-depth Technical Guide to Benzothiazole-2-sulfonyl fluoride: A Privileged Covalent Probe for Chemical Biology and Drug Discovery

Introduction: The Emergence of a Precision Tool for Proteome Interrogation

In the landscape of modern drug discovery and chemical biology, the quest for selective and potent modulators of protein function is paramount. Covalent inhibitors and chemical probes have re-emerged as powerful tools, offering the potential for enhanced potency, prolonged duration of action, and the ability to target challenging protein classes.[1][2] Within the arsenal of electrophilic warheads, sulfonyl fluorides (R-SO₂F) have garnered significant attention due to their unique combination of stability and context-dependent reactivity.[3][4][5] This guide focuses on a specific, yet highly promising member of this class: Benzothiazole-2-sulfonyl fluoride (CAS Number: 878376-34-2).

The benzothiazole scaffold is a well-established pharmacophore present in numerous biologically active compounds, exhibiting a wide range of therapeutic properties including anticancer, antimicrobial, and anti-inflammatory activities.[6][7][8] The fusion of this privileged heterocyclic system with the sulfonyl fluoride warhead creates a molecule with significant potential for the development of targeted covalent inhibitors and activity-based protein profiling (ABPP) probes. This document serves as an in-depth technical resource for researchers, scientists, and drug development professionals, providing insights into the core properties, mechanism of action, and practical applications of Benzothiazole-2-sulfonyl fluoride.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of Benzothiazole-2-sulfonyl fluoride is essential for its effective application in experimental settings.

Property	Value	Source
CAS Number	878376-34-2	[9]
Molecular Formula	C₇H₄FNO₂S₂	[9]
Molecular Weight	217.24 g/mol	[9]
Appearance	White to off-white solid (typical for similar compounds)	Inferred
Solubility	Soluble in organic solvents (e.g., DMSO, DMF, CH₃CN); limited solubility in aqueous buffers	Inferred
Stability	Generally stable under ambient conditions; hydrolytically stable at neutral pH, but reactivity increases in the presence of nucleophiles.[10][11]	Inferred from class

The Sulfur(VI) Fluoride Exchange (SuFEx) Reaction: A Click Chemistry Paradigm

The reactivity of Benzothiazole-2-sulfonyl fluoride is governed by the principles of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a concept that has been hailed as a next-generation click chemistry reaction.[11][12][13] Unlike more promiscuous electrophiles, the S-F bond in sulfonyl fluorides is remarkably stable in aqueous environments and resistant to reduction.[11][13] Its reactivity is unleashed within specific protein microenvironments where proximal amino acid residues can facilitate a nucleophilic attack on the electrophilic sulfur atom, leading to the displacement of the fluoride ion and the formation of a highly stable covalent sulfonyl or sulfonamide bond.[10][14]

The benzothiazole ring system, with its electron-withdrawing properties, is postulated to enhance the electrophilicity of the sulfonyl fluoride group, thereby tuning its reactivity for biological applications.

Mechanism of Covalent Modification: Targeting Beyond Cysteine

A key advantage of sulfonyl fluoride-based probes is their ability to target a broader range of nucleophilic amino acid residues beyond the traditionally targeted cysteine.[1][3] The protein's local microenvironment, including the spatial arrangement of hydrogen-bond donors and other residues, dictates the context-dependent reactivity of the sulfonyl fluoride warhead.[10][14][15]

Diagram of Covalent Modification

Caption: Covalent modification of a target protein by Benzothiazole-2-sulfonyl fluoride.

Primary targets for sulfonyl fluoride probes include:

• Tyrosine: The hydroxyl group of tyrosine can act as a nucleophile, particularly when deprotonated by a nearby basic residue.[13][14]

• Lysine: The ε-amino group of lysine is a potent nucleophile, and its reactivity is enhanced in microenvironments that favor its deprotonated state.[13][14]

• Serine and Threonine: The hydroxyl groups of these residues, especially the catalytically active serine in serine hydrolases, are well-known targets for sulfonyl fluorides.[1][16]

• Histidine: The imidazole side chain of histidine can also be targeted by sulfonyl fluoride probes.[1][13]

This multi-targeting capability significantly expands the scope of the "druggable" proteome, enabling the development of probes and inhibitors for proteins that lack accessible cysteine residues.[1]

Applications in Drug Discovery and Chemical Biology

The unique properties of Benzothiazole-2-sulfonyl fluoride make it a versatile tool for a range of applications:

Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemical proteomics strategy that utilizes reactive chemical probes to assess the functional state of enzymes in complex biological systems.[17][18] Benzothiazole-2-sulfonyl fluoride can be functionalized with a reporter tag (e.g., an alkyne or azide for click chemistry, or a fluorophore) to serve as an activity-based probe (ABP).[16][19] These probes can be used to:

• Identify novel drug targets: By profiling changes in enzyme activity in response to disease states or drug treatment.[18]

• Screen for enzyme inhibitors: In a competitive ABPP format, the ability of a small molecule to prevent labeling by the ABP indicates its binding to the target enzyme.[19]

• Assess target engagement and selectivity of drug candidates: Determining which proteins a drug candidate interacts with in a native biological system.[17]

Workflow for Competitive ABPP

Caption: A generalized workflow for competitive activity-based protein profiling.

Development of Targeted Covalent Inhibitors

The benzothiazole moiety can be elaborated with substituents that confer binding affinity and selectivity for a specific protein target. The incorporation of the sulfonyl fluoride "warhead" can then convert a reversible binder into a potent and selective covalent inhibitor.[10][13] This is particularly advantageous for targeting shallow binding pockets or for achieving prolonged pharmacodynamic effects.

Fragment-Based Ligand Discovery (FBLD)

Due to its relatively small size and defined reactivity, Benzothiazole-2-sulfonyl fluoride can be considered a reactive fragment. In an "agnostic screening" approach, a library of such fragments can be screened against a protein of interest or a complex proteome to identify starting points for the development of novel covalent ligands.[10][12]

Experimental Protocols

The following are generalized, representative protocols. Researchers should optimize these based on their specific target and experimental system.

Protocol 1: General Procedure for Protein Labeling

Objective: To label a purified protein or a complex proteome with a Benzothiazole-2-sulfonyl fluoride-based probe.

Materials:

• Benzothiazole-2-sulfonyl fluoride probe (with alkyne handle)

• Target protein or cell lysate

• Reaction buffer (e.g., PBS, HEPES, pH 7.4)

• DMSO (for probe stock solution)

Procedure:

• Prepare a 10 mM stock solution of the Benzothiazole-2-sulfonyl fluoride probe in DMSO.

• Dilute the protein sample to the desired concentration (e.g., 1 mg/mL for cell lysate) in the reaction buffer.

• Add the probe to the protein sample to a final concentration of 10-100 µM. The final DMSO concentration should be kept below 1% (v/v).

• Incubate the reaction at 37°C for 1-2 hours.

• Quench the reaction by adding SDS-PAGE loading buffer and boiling for 5 minutes.

• The labeled proteins can now be visualized by downstream methods, such as click chemistry with a fluorescent azide followed by in-gel fluorescence scanning.

Protocol 2: Competitive ABPP for Inhibitor Screening

Objective: To assess the ability of a test compound to inhibit the labeling of a target enzyme by a Benzothiazole-2-sulfonyl fluoride probe.

Materials:

• All materials from Protocol 1

• Test inhibitor compound

• Click chemistry reagents (e.g., copper(II) sulfate, a reducing agent like sodium ascorbate, and an azide-functionalized reporter tag like biotin-azide)

• Streptavidin-agarose beads

Procedure:

• Pre-incubate the cell lysate (1 mg/mL) with the test inhibitor (at various concentrations) or vehicle (DMSO) for 30 minutes at 37°C.

• Add the alkyne-tagged Benzothiazole-2-sulfonyl fluoride probe to a final concentration of 10 µM and incubate for an additional 1 hour at 37°C.

• Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) click reaction by adding copper(II) sulfate, a reducing agent, and biotin-azide. Incubate for 1 hour at room temperature.

• Enrich the biotin-labeled proteins using streptavidin-agarose beads.

• Wash the beads extensively to remove non-specifically bound proteins.

• Elute the captured proteins and analyze by SDS-PAGE and Western blotting for a specific target, or by on-bead digestion followed by LC-MS/MS for proteome-wide analysis.

Safety and Handling

Benzothiazole-2-sulfonyl fluoride is a reactive electrophile and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.[20]

Conclusion and Future Outlook

Benzothiazole-2-sulfonyl fluoride represents a confluence of a privileged medicinal chemistry scaffold and a versatile covalent warhead. Its unique reactivity profile, governed by SuFEx chemistry, allows for the targeting of a broad range of nucleophilic amino acids, thereby expanding the possibilities for covalent probe and drug development.[1][13] The applications of this and related sulfonyl fluoride probes in activity-based protein profiling are poised to accelerate the discovery of novel drug targets and the development of more selective and potent therapeutics. As our understanding of the factors that govern the context-dependent reactivity of sulfonyl fluorides deepens, the rational design of next-generation covalent modulators based on the Benzothiazole-2-sulfonyl fluoride core will undoubtedly become a fruitful area of research.

References

• Zheng, Q., et al. (2019). SuFEx-Enabled, Agnostic Discovery of Covalent Inhibitors of Human Neutrophil Elastase. Proceedings of the National Academy of Sciences, 116(38), 18808–18814. [Link]

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• Grimster, N. P., et al. (2020). Structure-based design and analysis of SuFEx chemical probes. Chemical Science, 11(1), 21-30. [Link]

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• Luo, M., et al. (2018). Advanced Activity-Based Protein Profiling Application Strategies for Drug Development. Frontiers in Molecular Biosciences, 5, 21. [Link]

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• PubMed. (2023). Investigation of Apoptotic and Anticancer Effects of 2-substituted Benzothiazoles in Breast Cancer Cell Lines: EGFR Modulation and Mechanistic Insights. [Link]

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Benzothiazole-2-sulfonyl fluoride molecular weight

An In-Depth Technical Guide to Benzothiazole-2-sulfonyl Fluoride for Advanced Research

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of Benzothiazole-2-sulfonyl fluoride (BTSF), a reactive chemical probe of significant interest in contemporary chemical biology and drug discovery. We will delve into its fundamental physicochemical properties, synthesis, and the mechanistic principles that underpin its utility. This document is intended for researchers, scientists, and drug development professionals, offering expert insights into the application of BTSF as a covalent modifier for proteomics research, supported by detailed protocols and safety considerations.

Introduction: The Rise of Covalent Probes in Chemical Biology

The landscape of chemical biology and drug discovery has seen a resurgence of interest in covalent inhibitors and probes. Unlike their non-covalent counterparts, these molecules form a stable, lasting bond with their biological targets, offering unique advantages in target identification, validation, and therapeutic intervention. Within this class of reactive molecules, sulfonyl fluorides have emerged as "privileged warheads".[1] Their unique balance of stability in aqueous biological environments and specific reactivity towards certain amino acid residues makes them powerful tools for interrogating complex biological systems.[1]

Benzothiazole-2-sulfonyl fluoride (BTSF) is a member of this important class of chemical probes. It is a derivative of thiazole designed for applications in proteomics research.[2] The benzothiazole scaffold itself is a versatile structural motif found in a wide array of biologically active compounds, including those with anticancer and anti-inflammatory properties.[3][4][5] This guide will elucidate the properties and applications of BTSF, providing the foundational knowledge necessary for its effective use in a research setting.

Physicochemical Properties of Benzothiazole-2-sulfonyl Fluoride

A precise understanding of a compound's physicochemical properties is paramount for its application in any experimental setting. The key identifiers and properties of Benzothiazole-2-sulfonyl fluoride are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₇H₄FNO₂S₂	[2][6][7]
Molecular Weight	217.24 g/mol	[2]
CAS Number	878376-34-2	[2][6]
Synonyms	1,3-Benzothiazole-2-sulfonyl fluoride, 2-Benzothiazolesulfonyl fluoride	[6][7]
Appearance	(Typically a solid, refer to supplier for specifics)	N/A

Synthesis and Chemical Reactivity

General Synthesis Routes for Arylsulfonyl Fluorides

The synthesis of arylsulfonyl fluorides like BTSF can be achieved through several established chemical methodologies. A common and robust approach involves the conversion of a corresponding sulfonyl chloride to a sulfonyl fluoride via a halogen exchange (Halex) reaction. This is often accomplished using a fluoride salt such as potassium fluoride (KF) or potassium hydrogen fluoride (KHF₂).[8]

Another prevalent method starts from thiols or disulfides, which are oxidized to form an intermediate sulfonyl chloride, followed by the introduction of a fluoride source.[8] The general workflow for such a synthesis is depicted below.

Caption: Generalized synthesis workflow for Benzothiazole-2-sulfonyl fluoride.

The Sulfonyl Fluoride "Warhead": A Privileged Electrophile

The utility of BTSF as a chemical probe is derived from the unique reactivity of its sulfonyl fluoride (—SO₂F) group. This functional group is remarkably stable in aqueous solutions, a critical feature for biocompatibility. However, it can act as a potent electrophile when presented with a suitable nucleophilic amino acid residue within a protein's binding pocket.[1]

The reactivity of sulfonyl fluorides allows them to form stable covalent bonds with a range of amino acid residues, including serine, threonine, lysine, tyrosine, cysteine, and histidine. This broad reactivity profile, coupled with its context-dependent specificity, makes the sulfonyl fluoride moiety a "privileged warhead" for covalent enzyme inhibition and target identification.[1]

Caption: Covalent modification of a protein target by BTSF.

Application in Proteomics: Activity-Based Protein Profiling (ABPP)

Given that Benzothiazole-2-sulfonyl fluoride is described as a tool for proteomics research, its primary application lies in methodologies like Activity-Based Protein Profiling (ABPP).[2] ABPP is a powerful chemical proteomic strategy used to identify and characterize active enzymes in complex biological samples. It utilizes reactive probes that covalently bind to the active sites of enzymes.

In a typical ABPP workflow, BTSF could be used to selectively label proteins with reactive serine, lysine, or other nucleophilic residues in their active sites. This allows for the identification of enzyme classes such as serine proteases, lipases, or other hydrolases.

Experimental Protocol: General Workflow for ABPP with BTSF

The following is a generalized, step-by-step methodology for an ABPP experiment using BTSF. This protocol is a template and must be optimized for the specific biological system and experimental goals.

Objective: To identify and profile active enzymes in a cell lysate using Benzothiazole-2-sulfonyl fluoride as a probe.

Materials:

• Benzothiazole-2-sulfonyl fluoride (BTSF) stock solution (e.g., 10 mM in DMSO)

• Cell lysate or proteome of interest

• Phosphate-buffered saline (PBS), pH 7.4

• SDS-PAGE reagents

• Appropriate detection reagents (e.g., if BTSF is modified with a reporter tag like a fluorophore or biotin for subsequent analysis)

Methodology:

• Proteome Preparation:

  • Prepare a soluble proteome from cells or tissues of interest by standard methods (e.g., sonication or lysis buffer) on ice.

  • Determine the total protein concentration using a standard assay (e.g., BCA assay).

• Probe Labeling:

  • Dilute the proteome to a final concentration of 1-2 mg/mL in PBS.

  • Add BTSF to the proteome to a final concentration (e.g., 10 µM). The optimal concentration must be determined empirically.

  • Incubate the reaction for a defined period (e.g., 30-60 minutes) at a controlled temperature (e.g., 37 °C).

  • Causality: The incubation allows the electrophilic sulfonyl fluoride of BTSF to covalently react with nucleophilic residues in the active sites of target proteins.

• Quenching and Sample Preparation:

  • Stop the labeling reaction by adding 4x SDS-PAGE loading buffer.

  • Boil the samples for 5 minutes at 95 °C to denature the proteins.

• Analysis (Example: Gel-Based):

  • Separate the labeled proteins by SDS-PAGE.

  • If BTSF is tagged with a reporter, visualize the labeled proteins using an appropriate method (e.g., fluorescence scanning for a fluorophore tag or streptavidin blotting for a biotin tag).

  • The resulting protein bands can be excised from the gel and identified using mass spectrometry.

• Data Interpretation:

  • Identified proteins are candidate targets of BTSF. Further validation experiments are required to confirm direct binding and functional inhibition.

  • Self-Validation: Competitive ABPP can be performed by pre-incubating the proteome with a known inhibitor for a target of interest before adding BTSF. A decrease in the labeling of a specific protein band would validate it as the target of the known inhibitor.

Safety and Handling

As a reactive electrophile, Benzothiazole-2-sulfonyl fluoride and related compounds must be handled with appropriate care. While a specific Safety Data Sheet (SDS) for BTSF is not provided in the search results, general precautions for benzothiazole derivatives and reactive sulfonyl fluorides should be followed.

• Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles, and a lab coat when handling the compound.[9][10]

• Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any dust or vapors.[9][11] Avoid contact with skin and eyes.[12]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[9]

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations for chemical waste.[9][10]

Conclusion

Benzothiazole-2-sulfonyl fluoride represents a valuable tool in the chemical biologist's arsenal. Its well-defined physicochemical properties, combined with the privileged reactivity of the sulfonyl fluoride warhead, make it an effective probe for exploring protein function through covalent labeling. By understanding its mechanism of action and employing carefully designed experimental workflows such as Activity-Based Protein Profiling, researchers can leverage BTSF to identify novel enzyme targets, validate drug candidates, and deepen our understanding of complex biological pathways. As with all reactive compounds, adherence to strict safety protocols is essential for its successful and safe implementation in the laboratory.

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An In-depth Technical Guide to the ¹H NMR Spectrum of Benzothiazole

A Senior Application Scientist's Field Guide for Researchers and Drug Development Professionals

Introduction: The Significance of Benzothiazole and NMR Spectroscopy

The benzothiazole moiety is a privileged heterocyclic scaffold, forming the core of numerous pharmacologically active compounds and functional materials. Its rigid, planar structure and diverse substitution possibilities make it a cornerstone in medicinal chemistry, with applications ranging from anticancer agents to neuroprotective drugs.[1][2] For scientists engaged in the synthesis and development of these molecules, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, is the most powerful and ubiquitous tool for structural elucidation and purity assessment.

This guide provides an in-depth analysis of the ¹H NMR spectrum of the parent benzothiazole molecule. Moving beyond a simple data sheet, we will explore the causal relationships between the molecule's electronic structure and its spectral features. We will detail a robust experimental protocol, explaining the rationale behind each step to ensure the acquisition of high-quality, reproducible data—a necessity for the rigorous demands of pharmaceutical and materials science research.

Part 1: Deconstructing the ¹H NMR Spectrum of Benzothiazole

The ¹H NMR spectrum of benzothiazole is a distinctive fingerprint arising from its unique electronic environment. The molecule contains five protons, each with a unique chemical shift and coupling pattern. Understanding these patterns is fundamental to interpreting the spectra of more complex derivatives.

Molecular Structure and Proton Numbering

To interpret the spectrum, we must first establish a consistent numbering system for the protons on the benzothiazole ring. Following IUPAC nomenclature, the protons are designated as H2, H4, H5, H6, and H7.

Figure 1: Structure and IUPAC numbering of benzothiazole protons.

Chemical Shifts (δ): An Electronic Perspective

The chemical shift of each proton is dictated by the local electron density. In benzothiazole, the electronegative nitrogen and sulfur atoms create a significant electronic gradient across the molecule.

• H2 Proton: The H2 proton is the most deshielded (highest chemical shift) in the spectrum. This is due to its attachment to an sp²-hybridized carbon that is part of an imine-like (C=N) bond. The adjacent electronegative nitrogen and sulfur atoms withdraw electron density both inductively and through resonance, leaving the H2 proton in an electron-poor environment. It typically appears as a sharp singlet significantly downfield from the other aromatic protons.

• Benzo-protons (H4, H5, H6, H7): These protons reside on the benzene ring and appear in the typical aromatic region. Their relative chemical shifts are governed by the electron-withdrawing nature of the fused thiazole ring.

  • H4 and H7 are ortho to the electron-withdrawing thiazole ring fusion and are therefore more deshielded than H5 and H6.

  • H5 and H6 are further from the heterocyclic ring and experience a more typical benzene-like electronic environment, causing them to appear more upfield.

The following table summarizes typical ¹H NMR chemical shifts for benzothiazole recorded in deuterated chloroform (CDCl₃).[3][4]

Proton	Typical Chemical Shift (δ, ppm)	Multiplicity	Rationale for Chemical Shift
H2	~9.0	Singlet (s)	Highly deshielded by adjacent electronegative N and S atoms in the imine-like C=N bond.
H4	~8.1	Doublet (d)	Deshielded due to proximity to the electron-withdrawing thiazole ring and the nitrogen atom.
H7	~7.9	Doublet (d)	Deshielded due to proximity to the electron-withdrawing thiazole ring and the sulfur atom.
H6	~7.5	Triplet (t) or ddd	More shielded than H4/H7, experiences coupling from both H5 and H7.
H5	~7.4	Triplet (t) or ddd	Most shielded of the benzo-protons, experiences coupling from both H4 and H6.

Note: The exact chemical shifts can vary slightly depending on the solvent, concentration, and spectrometer frequency.[5][6]

Spin-Spin Coupling (J-coupling): Mapping Connectivity

J-coupling, or spin-spin coupling, is the interaction between neighboring nuclear spins mediated through the bonding electrons.[7][8] The resulting splitting patterns in the spectrum are invaluable for confirming the connectivity of atoms. In benzothiazole, we primarily observe three-bond (³J, or ortho-coupling) and four-bond (⁴J, or meta-coupling) interactions.

The diagram below illustrates the key coupling relationships between the protons on the benzene portion of the molecule.

Figure 2: ¹H-¹H spin-spin coupling (J-coupling) network in benzothiazole.

• Ortho Coupling (³J): The largest couplings are between adjacent protons (e.g., H4-H5, H5-H6, H6-H7), typically in the range of 7-9 Hz. This leads to the characteristic doublet and triplet patterns. For instance, H4 is a doublet because it is coupled only to H5. H5 appears as a triplet (or more accurately, a doublet of doublets) because it is coupled to both H4 and H6.

• Meta Coupling (⁴J): Smaller couplings occur between protons separated by four bonds (e.g., H4-H6, H5-H7), typically between 1-3 Hz. These smaller couplings can sometimes lead to further splitting or broadening of the signals, especially on high-field instruments.[3]

• H2 Coupling: The H2 proton is generally observed as a singlet because it is too far from the benzo-protons for significant coupling to occur (≥ 5 bonds).

Part 2: A Validated Protocol for ¹H NMR Data Acquisition

Acquiring a clean, high-resolution spectrum is paramount. The following protocol is designed as a self-validating system, providing checkpoints and rationale for ensuring data integrity. This methodology is suitable for modern high-field NMR spectrometers (e.g., Bruker, JEOL, Varian) operating at 300 MHz or higher.[9][10]

Experimental Workflow Diagram

Figure 3: Standard workflow for acquiring a ¹H NMR spectrum.

Step-by-Step Methodology

1. Sample Preparation

• Objective: To prepare a homogenous solution of the analyte at an appropriate concentration in a deuterated solvent.

• Protocol:

  • Weigh approximately 5-10 mg of benzothiazole directly into a clean, dry vial.

  • Add ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference standard.

    • Causality: CDCl₃ is an excellent choice for benzothiazole due to its high dissolving power for aromatic compounds and its single residual solvent peak (δ ~7.26 ppm) that does not interfere with the analyte signals.[6] TMS is the universally accepted reference standard (δ = 0.00 ppm).

  • Vortex the vial until the solid is completely dissolved. A clear, colorless solution should be obtained. The absence of particulates is a key validation checkpoint.

  • Using a clean pipette, transfer the solution into a 5 mm NMR tube. Ensure the liquid height is sufficient to cover the detector coils (typically ~4-5 cm).

2. Instrument Setup and Data Acquisition

• Objective: To optimize the spectrometer for the sample and acquire the raw time-domain data (Free Induction Decay or FID).

• Protocol:

  • Locking: Insert the sample into the spectrometer. The instrument will automatically "lock" onto the deuterium signal of the CDCl₃. This corrects for any magnetic field drift during the experiment. A stable lock signal is a critical prerequisite for a high-quality spectrum.

  • Shimming: Execute an automated or manual shimming routine. This process adjusts currents in the shim coils to optimize the homogeneity of the main magnetic field (B₀) across the sample volume.

    • Causality: A well-shimmed field results in sharp, symmetrical peaks and high resolution, which is essential for accurately resolving coupling patterns. Poor shimming leads to broad, distorted lineshapes.

  • Parameter Setup: Load a standard 1D proton experiment. Key parameters include:

    • Pulse Program: A standard single 90° pulse experiment (e.g., 'zg30' on Bruker systems) is sufficient.

    • Number of Scans (NS): For a 5-10 mg sample, 8 or 16 scans are typically adequate to achieve excellent signal-to-noise (S/N).

    • Relaxation Delay (D1): Set a delay of 1-2 seconds. This allows the nuclear spins to return to thermal equilibrium between pulses, ensuring quantitative integrations.

  • Acquisition: Start the acquisition. The instrument will collect the FID, which is the raw signal from the precessing nuclei.

3. Data Processing and Analysis

• Objective: To convert the raw FID into a frequency-domain spectrum that is properly phased, referenced, and ready for interpretation.

• Protocol:

  • Fourier Transform (FT): Apply an exponential window function (e.g., line broadening of 0.3 Hz) to the FID to improve S/N, followed by a Fourier Transform to convert the data into the frequency domain.

  • Phase Correction: Manually or automatically adjust the phase of the spectrum so that all peaks are in pure absorption mode (positive and symmetrical).

  • Baseline Correction: Apply a polynomial function to correct any rolling or distortion in the baseline of the spectrum. A flat baseline is crucial for accurate integration.

  • Referencing: Calibrate the spectrum by setting the TMS peak to δ 0.00 ppm. If TMS is absent, the residual solvent peak of CDCl₃ can be used as a secondary reference (δ 7.26 ppm).[6]

  • Analysis: Integrate the signals to determine the relative number of protons for each peak. The ratio should correspond to the number of protons in the molecule (1:1:1:1:1 for H2:H4:H7:H6:H5). Measure the chemical shifts and coupling constants to complete the structural assignment.

Conclusion

The ¹H NMR spectrum of benzothiazole is a rich source of structural information, with every peak and splitting pattern directly reflecting the molecule's electronic architecture. For the researcher, a deep understanding of its features—from the highly deshielded H2 singlet to the coupled network of the benzo-protons—is not merely academic. It forms the essential foundation for interpreting the spectra of novel, complex derivatives that are the lifeblood of modern drug discovery and materials science. By coupling this theoretical knowledge with a robust and well-understood experimental protocol, scientists can ensure the generation of high-fidelity data, accelerating the pace of innovation and discovery.

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Authored by a Senior Application Scientist

An In-depth Technical Guide to Benzothiazole-2-sulfonic Acid

This guide provides a comprehensive technical overview of Benzothiazole-2-sulfonic acid (BTSA), designed for researchers, chemists, and professionals in drug development and industrial applications. We will delve into its core properties, synthesis, reactivity, applications, and safety protocols, grounding our discussion in established scientific principles and field-proven insights.

Introduction: The Molecular Architecture and Significance of BTSA

Benzothiazole-2-sulfonic acid (CAS No. 941-57-1) is a heterocyclic organic compound featuring a benzothiazole core, which is a fusion of a benzene ring and a thiazole ring.[1][2][3] The defining feature of this molecule is the sulfonic acid (-SO₃H) group attached at the 2-position of the thiazole ring.[1][2][3] This substitution is critical, as the sulfonic acid moiety imparts strong acidity and high polarity, rendering the compound highly soluble in water and other polar solvents.[1][3]

The benzothiazole scaffold itself is a privileged structure in medicinal chemistry, appearing in numerous pharmaceutical agents.[2][4] Consequently, derivatives like BTSA are of significant interest as versatile building blocks for synthesizing more complex molecules.[2] Its prevalence also extends to industrial processes, notably as a transformation product of vulcanization accelerators used in tire production, which leads to its detection in environmental samples and positions it as a key compound in wastewater analysis.[1][3][5]

Caption: Logical relationship of BTSA's structural components to its key chemical properties.

Physicochemical and Spectroscopic Profile

A precise understanding of a compound's physical and chemical properties is fundamental to its application. The data for BTSA is summarized below, reflecting its distinct molecular structure.

Core Physicochemical Data

Property	Value	Source
Molecular Formula	C₇H₅NO₃S₂	[1][3][6][7]
Molecular Weight	215.3 g/mol	[1][3][7]
CAS Number	941-57-1	[1][6][7]
Appearance	White to light yellow crystalline solid	[1]
Density	~1.7 g/cm³	[1]
pKa (Predicted)	-3.52 ± 0.40	[6]
Water Solubility	High	[1][3]
Polar Surface Area (PSA)	104 Ų	[1][7]
logP (Octanol/Water)	2.01 - 2.62	[6][8]

The strongly acidic nature, indicated by the predicted low pKa, is a direct consequence of the electron-withdrawing sulfonic acid group.[6] This acidity, combined with the group's ability to form hydrogen bonds, explains its high aqueous solubility, a crucial factor in its environmental mobility and its utility in certain biochemical assays.[1][5]

Spectroscopic Characterization

Spectroscopic analysis provides the empirical fingerprint for molecular structure confirmation.

• Nuclear Magnetic Resonance (¹H NMR): The spectrum is expected to show multiplets for the four protons on the benzene ring, typically in the range of δ 7.4–8.1 ppm. The proton on the thiazole ring would appear as a characteristic singlet.[1] For the parent compound benzothiazole, aromatic protons appear between 7.46 and 8.97 ppm.[9]

• Infrared (IR) Spectroscopy: IR analysis is particularly useful for identifying the sulfonic acid group. It reveals prominent absorption peaks corresponding to the S=O asymmetric stretch (~1350 cm⁻¹) and the S=O symmetric stretch (~1150 cm⁻¹). Aromatic C-H bending vibrations are also observed near 750 cm⁻¹.[1]

• Mass Spectrometry (MS): In negative ion mode electrospray ionization (ESI), BTSA is readily detected. High-resolution mass spectrometry confirms its exact mass (Monoisotopic mass: 214.971085 Da).[1][7] Tandem MS (MS/MS) experiments show characteristic fragmentation patterns useful for its identification in complex matrices like environmental samples.[7][10]

Synthesis and Industrial Manufacturing

The synthesis of BTSA is primarily achieved through electrophilic aromatic substitution, a cornerstone reaction in organic chemistry. The choice of method often depends on the desired scale, purity, and available precursors.

Primary Synthesis Route: Direct Sulfonation

The most established method for preparing BTSA is the direct sulfonation of benzothiazole.[2][3]

• Mechanism: This reaction is a classic electrophilic aromatic substitution where a potent sulfonating agent, such as sulfur trioxide (SO₃) or chlorosulfonic acid (ClSO₃H), introduces the -SO₃H group onto the benzothiazole ring.[2][3] The 2-position of the benzothiazole ring is the most synthetically active site.[1]

• Causality in Experimental Design: The reaction is typically performed under controlled temperature conditions, often between 40–60°C.[2][3] This temperature range represents a critical balance: it is high enough to ensure a sufficient reaction rate but low enough to minimize side reactions and decomposition that can occur at elevated temperatures.[3] The sulfonating agent is often used in excess, serving as both the reactant and the solvent.[2][3]

Caption: Generalized experimental workflow for the synthesis of Benzothiazole-2-sulfonic acid.

Alternative and Industrial Pathways

• Oxidation of 2-Mercaptobenzothiazole (MBT): An industrially significant route involves the oxidation of 2-mercaptobenzothiazole, a widely used rubber vulcanization accelerator.[3] This pathway is particularly relevant to the environmental presence of BTSA, as MBT can be transformed into BTSA during wastewater treatment processes.[2]

• Catalytic Methods: Modern synthetic chemistry has explored various catalytic systems to improve efficiency and yield. Catalysts like camphor sulfonic acid have been used to synthesize benzothiazole compounds with yields ranging from 83% to 98%.[1] Functionalized magnetic nanoparticles bearing sulfonic acid groups have also been developed as reusable solid acid catalysts for benzothiazole synthesis.[11]

Chemical Reactivity and Applications

The reactivity of BTSA is dictated by its two main components: the aromatic benzothiazole core and the highly functional sulfonic acid group.

Key Reactions

• Substitution at the Sulfonic Acid Group: The -SO₃H group can be converted into other functional groups. For instance, treatment with halogenating agents like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) can transform it into the more reactive sulfonyl chloride (-SO₂Cl), a key intermediate for synthesizing sulfonamides and other derivatives.[2]

• Oxidation and Reduction: The compound can be oxidized with agents like hydrogen peroxide to form other sulfonic acid derivatives. Conversely, strong reducing agents such as lithium aluminum hydride can reduce the sulfonic acid group.[1]

• Degradation: Under specific conditions, the sulfur and nitrogen within BTSA can be quantitatively converted to sulfate and ammonia, respectively, a reaction relevant to its environmental degradation pathway.[1]

Caption: Key chemical transformations of Benzothiazole-2-sulfonic acid.

Field-Proven Applications

• Industrial Chemistry: BTSA is primarily recognized as an intermediate or transformation product in the rubber industry, stemming from the use of benzothiazole-based vulcanization accelerators.[1][2][3]

• Biochemical Research: The compound serves as a valuable tool for studying enzyme-substrate interactions. Its sulfonic acid group can bind to enzymes involved in sulfur and nitrogen metabolism, such as sulfotransferases and sulfatases, allowing researchers to probe metabolic pathways through competitive inhibition.[1][2][3]

• Environmental Science: Due to its industrial origins, persistence, and high water solubility, BTSA is an important analyte in environmental monitoring.[1][5] It is considered a ubiquitous substance in some river systems, with concentrations often ranging from 0.1 to 2.5 µg/L, making it a marker for industrial effluent.[5] Its poor biodegradability presents challenges for conventional wastewater treatment.[3][5]

• Emerging Applications: Research is ongoing into its potential use as a corrosion inhibitor, a fire retardant, and a component in the development of novel materials like ion conductors and sensors.[3]

Safety, Toxicology, and Handling

As a reactive chemical, proper handling of BTSA is paramount to ensure laboratory safety.

Hazard Identification

The compound is classified with several hazards according to the Globally Harmonized System (GHS).

Hazard Statement	GHS Classification	Source
H301/H302	Toxic / Harmful if swallowed	[3][7]
H311	Toxic in contact with skin
H315	Causes skin irritation	[3][7]
H318/H319	Causes serious eye damage / irritation	[3][7]
H332	Harmful if inhaled
H335	May cause respiratory irritation	[3][7]

Protocol for Safe Handling and Storage

• Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.[12]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and chemical safety goggles or a face shield.[13] A NIOSH/MSHA approved respirator may be necessary if dust is generated.[13]

• Handling: Avoid contact with skin, eyes, and clothing.[12] Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.[12] Contaminated clothing should be removed and washed before reuse.[12]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12] It should be stored locked up or in an area accessible only to authorized personnel.

• Environmental Fate: BTSA is mobile and poorly biodegradable, meaning it persists in the water phase.[5] It has a low potential for bioaccumulation.[5][8] Care should be taken to prevent its release into sewers or waterways.[12]

Conclusion and Future Directions

Benzothiazole-2-sulfonic acid is a compound of dual significance. Its fundamental chemical properties make it a useful building block in organic synthesis, while its role as an industrial byproduct makes it a critical focus for environmental science. Its utility in biochemical research for probing enzymatic pathways highlights the versatility of this seemingly simple molecule.

Future research will likely focus on two key areas:

• Green Chemistry and Synthesis: Developing more sustainable and efficient catalytic methods for the synthesis of BTSA and its derivatives.

• Environmental Remediation: Designing effective technologies for the removal of persistent BTSA from wastewater, mitigating its environmental impact.

This guide has aimed to provide a technically robust and practically insightful overview to support the work of scientists and researchers engaging with this important chemical compound.

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Introduction: The Enduring Significance of the Benzothiazole Scaffold

An In-depth Technical Guide to the Synthesis of Substituted Benzothiazole Derivatives

The benzothiazole core, an elegant fusion of a benzene and a thiazole ring, represents a "privileged scaffold" in medicinal chemistry and materials science.[1] Its rigid, planar structure and electron-rich heteroatoms make it an exceptional pharmacophore capable of diverse molecular interactions.[2][3] Consequently, benzothiazole derivatives are integral to a vast array of therapeutic agents, demonstrating potent anticancer, antimicrobial, anti-inflammatory, anticonvulsant, and neuroprotective activities.[3][4][5][6] Notable approved drugs like Riluzole (neuroprotective) and Pramipexole (antiparkinsonian) feature this versatile core, underscoring its clinical significance.[2][5]

The development of novel therapeutics often hinges on the efficient and adaptable synthesis of a core scaffold with diverse substitutions. The strategic placement of functional groups on the benzothiazole ring system, particularly at the C-2 and C-6 positions, has been shown to be critical for modulating biological activity.[4][7] This guide, intended for researchers, chemists, and drug development professionals, provides an in-depth exploration of the primary synthetic strategies for constructing substituted benzothiazole derivatives. We will move beyond mere procedural lists to dissect the causality behind methodological choices, compare classical and modern green approaches, and provide validated, step-by-step protocols to empower your research endeavors.

Core Synthetic Strategy I: Condensation of 2-Aminothiophenol

The most prevalent and versatile approach to the benzothiazole core involves the condensation of 2-aminothiophenol (2-ABT) with a suitable electrophile. This strategy's popularity stems from the commercial availability of a wide range of starting materials, allowing for the direct installation of desired substituents at the C-2 position.

A. Condensation with Aldehydes: The Workhorse Reaction

The reaction of 2-ABT with aldehydes is a robust and high-yielding method for preparing 2-substituted benzothiazoles. The process involves a sequence of nucleophilic attack, cyclization, and subsequent oxidation.

Mechanistic Rationale: The reaction is initiated by the nucleophilic attack of the exocyclic amino group of 2-ABT on the electrophilic carbonyl carbon of the aldehyde. This is followed by dehydration to form a Schiff base intermediate. An intramolecular nucleophilic attack by the thiol group onto the imine carbon leads to a cyclized benzothiazoline intermediate. The final, and often rate-determining, step is the oxidation of this intermediate to the stable, aromatic benzothiazole ring system. The choice of oxidant is a key experimental variable that distinguishes many of the reported protocols.

Caption: Reaction pathway for benzothiazole synthesis via condensation of 2-aminothiophenol with an aldehyde.

Field-Proven Protocol: H₂O₂/HCl Catalyzed Synthesis

This method is highly efficient, utilizes inexpensive reagents, and proceeds rapidly at room temperature, making it an excellent choice for general synthesis and library generation.[8][9] The combination of H₂O₂/HCl acts as an effective in-situ oxidizing system.[9][10]

Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 2-aminothiophenol (1.0 eq.) and the desired aromatic aldehyde (1.0 eq.) in ethanol.

• Catalyst Addition: To the stirring solution, add 30% hydrogen peroxide (H₂O₂) (6.0 eq.) followed by concentrated hydrochloric acid (HCl) (3.0 eq.). The order of addition is crucial for optimal results.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting materials are consumed (typically 45-60 minutes).

• Work-up: Upon completion, pour the reaction mixture into cold water. A solid precipitate will form.

• Purification: Collect the solid product by vacuum filtration, wash thoroughly with water to remove inorganic salts, and dry. If necessary, the crude product can be further purified by recrystallization from ethanol.

• Validation: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Expert Insights & Comparative Data: The choice of catalyst and energy source significantly impacts reaction efficiency. While the H₂O₂/HCl system is robust, numerous "green" alternatives have been developed to minimize hazardous waste and energy consumption. These methods often offer advantages like shorter reaction times, solvent-free conditions, and catalyst recyclability.[11][12]

Method/Catalyst	Reactants	Solvent	Temperature (°C)	Time	Yield (%)	Key Advantage
H₂O₂/HCl [9]	2-ABT, Aldehydes	Ethanol	Room Temp.	45-60 min	85-94%	High yield, inexpensive reagents.
Microwave (MW) [11]	2-ABT, Aldehydes	Ethanol	80	10 min	High	Rapid synthesis.
Ultrasound [13]	2-ABT, Aldehydes	None	Room Temp.	20 min	65-83%	Solvent- and catalyst-free.
ZnO Nanoparticles [9]	2-ABT, Aldehydes	None	Room Temp.	30 min	79-91%	Heterogeneous, reusable catalyst.
NH₄Cl [8]	2-ABT, Benzaldehydes	Methanol/Water	Room Temp.	1 hr	High	Mild, green catalyst.

B. Condensation with Carboxylic Acids and Derivatives

Mechanistic Rationale: Unlike the aldehyde route, this pathway does not require an external oxidant. The condensation of 2-ABT with a carboxylic acid to form an amide, followed by a dehydrative cyclization, is often promoted by strong acids like polyphosphoric acid (PPA) at elevated temperatures.[14] Alternatively, using a more reactive acyl chloride allows the reaction to proceed under much milder, often solvent-free, conditions.[15]

Field-Proven Protocol: Solvent-Free Synthesis with Acyl Chlorides

This green chemistry approach is notable for its excellent yields, extremely short reaction times, and elimination of solvent waste.[15]

Methodology:

• Reaction Setup: In a mortar, combine 2-aminothiophenol (1.0 eq.) and the desired benzoyl chloride derivative (1.0 eq.).

• Reaction Initiation: Grind the two solids together using a pestle at room temperature. The reaction is often exothermic and proceeds rapidly.

• Reaction Monitoring: The reaction is typically complete within 3-5 minutes, often signaled by a change in the physical state of the mixture. Monitor by TLC to confirm the absence of starting materials.

• Work-up: Add a saturated solution of sodium bicarbonate to the mixture to neutralize the HCl byproduct and stir for 15 minutes.

• Purification: Collect the solid product by vacuum filtration, wash with water, and dry. Recrystallization from an appropriate solvent (e.g., ethanol) can be used for further purification.

• Validation: Characterize the product via standard spectroscopic methods (NMR, MS).

Core Synthetic Strategy II: Classical Intramolecular Cyclizations

While condensation reactions are dominant, classical named reactions provide alternative routes, particularly for synthesizing specific substitution patterns like 2-aminobenzothiazoles.

The Hugershoff Synthesis

This method is a foundational route to 2-aminobenzothiazoles, involving the cyclization of N-arylthioureas with bromine in chloroform.[16]

Mechanistic Rationale: The reaction is believed to proceed via electrophilic attack of bromine on the sulfur atom of the arylthiourea, followed by an intramolecular electrophilic substitution on the benzene ring and subsequent elimination of HBr to yield the final product.

Caption: Reaction mechanism for the Hugershoff synthesis of 2-aminobenzothiazoles.

Expert Insights: While historically significant, the Hugershoff synthesis and the related Jacobson synthesis (oxidative cyclization of thiobenzanilides) are now less commonly used in drug discovery labs.[1][16] This is primarily due to the reliance on hazardous reagents like bromine and often harsh reaction conditions. Modern methods, such as the direct synthesis from N-arylthioureas using RuCl₃ or other transition metal catalysts, offer a more efficient and safer alternative for accessing 2-aminobenzothiazoles.[17]

General Experimental Workflow: A Self-Validating System

A trustworthy protocol is a self-validating one. Regardless of the chosen synthetic route, a systematic workflow is essential to ensure reproducibility, purity, and correct structural assignment. Each step provides a critical checkpoint.

Caption: A systematic workflow for the synthesis, purification, and validation of benzothiazole derivatives.[16]

• Monitoring (Trustworthiness): TLC is the primary tool for tracking the consumption of starting materials and the formation of the product. It provides a real-time assessment of reaction progress, preventing premature work-up or unnecessary heating.

• Purification (Integrity): The purification step is critical for removing unreacted starting materials, byproducts, and catalysts. The choice between recrystallization (for crystalline solids) and column chromatography (for oils or difficult-to-separate mixtures) is dictated by the physical properties of the target compound.

• Characterization (Validation): Unambiguous structural confirmation is non-negotiable. A combination of Nuclear Magnetic Resonance (¹H and ¹³C NMR) to establish the connectivity of atoms and Mass Spectrometry (MS) to confirm the molecular weight is the standard for validation.

Conclusion and Future Outlook

The synthesis of substituted benzothiazoles is a mature yet continually evolving field. The condensation of 2-aminothiophenol with aldehydes and carboxylic acid derivatives remains the most direct and versatile strategy for accessing a wide diversity of C-2 substituted analogs. While classical methods like the Hugershoff synthesis laid the groundwork, the contemporary focus has decisively shifted towards methodologies that align with the principles of green chemistry.

For the modern researcher, the adoption of microwave-assisted, ultrasound-promoted, and solvent-free protocols, often employing recyclable heterogeneous catalysts, is no longer a niche specialty but a practical necessity. These approaches not only reduce environmental impact but also offer significant advantages in terms of speed, efficiency, and simplicity. As the demand for novel, complex, and biologically active molecules grows, the continued innovation in the synthesis of the benzothiazole scaffold will undoubtedly remain a key focus area for the scientific community.

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Reactivity of Sulfonyl Fluorides with Amino Acids: A Technical Guide for Chemical Biology and Drug Discovery

Executive Summary

Sulfonyl fluorides (R-SO₂F) have transitioned from being niche reagents for serine protease inhibition to a privileged class of electrophilic warheads in modern chemical biology and covalent drug discovery. Their unique combination of high stability in aqueous environments and context-dependent reactivity allows for the selective targeting of a broad range of nucleophilic amino acid residues beyond the canonical cysteine.[1][2][3] This guide provides an in-depth technical overview of the fundamental principles governing the reactivity of sulfonyl fluorides with key amino acid residues. We will explore the underlying mechanisms of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, delve into the specific reactivity profiles for serine, threonine, tyrosine, lysine, histidine, and cysteine, and provide field-proven experimental workflows for probe synthesis, target engagement, and chemoproteomic profiling. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to harness the power of sulfonyl fluorides to create novel chemical probes and targeted covalent therapeutics.

The Emergence of a Privileged Warhead: Why Sulfonyl Fluorides?

The pursuit of covalent inhibitors has historically focused on the hyper-reactive thiol of cysteine. However, the low abundance of cysteine within protein binding pockets has limited the scope of this approach.[4][5][6] Sulfonyl fluorides have emerged as a powerful alternative, offering a compelling balance of stability and reactivity. Unlike more labile sulfonyl chlorides, the sulfur-fluorine bond is remarkably stable to hydrolysis, reduction, and thermal stress, making these compounds biocompatible and suitable for complex biological systems.[1][7][8]

Their utility is rooted in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry , a concept that has evolved into a new generation of "click chemistry".[5] The core principle is that the typically inert S(VI)-F bond can be "activated" for nucleophilic attack within the specific microenvironment of a protein binding site, leading to the formation of a highly stable covalent sulfonyl or sulfonamide linkage and the displacement of a fluoride ion.[8][9] This proximity-induced reactivity allows sulfonyl fluorides to target a diverse set of nucleophilic amino acids, including serine, threonine, tyrosine, lysine, and histidine, thereby dramatically expanding the "ligandable" proteome.[1][6][10]

Core Reaction Mechanism

The fundamental reaction involves the nucleophilic attack of an amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride. This proceeds via a substitution reaction, displacing the fluoride leaving group to form a stable covalent bond. The reactivity is significantly enhanced within a protein's binding pocket, where adjacent residues can facilitate the reaction, for instance, by deprotonating the incoming nucleophile.[11][12]

Caption: General mechanism of sulfonyl fluoride reaction with a protein nucleophile.

Amino Acid Selectivity Profile

The true power of sulfonyl fluorides lies in their ability to react with multiple nucleophilic residues, governed by the specific topology and chemical environment of the protein target. Understanding this selectivity is paramount for rational probe design.

Amino Acid	Nucleophilic Group	Adduct Stability	Key Considerations
Tyrosine (Tyr)	Phenolic hydroxyl (-OH)	High	Reactivity is pH-dependent and greatly enhanced by deprotonation to the phenolate ion. Often requires a basic residue nearby in the protein structure.[11][13][14]
Lysine (Lys)	Epsilon-amino (-εNH₂)	High	The primary amine is a potent nucleophile, especially when unprotonated (high pH or within a suitable binding pocket).[4][7][15]
Serine (Ser)	Hydroxyl (-OH)	High	The classic target. Reactivity is often low but is dramatically increased when part of a catalytic triad (e.g., in serine proteases).[1][7][11]
Threonine (Thr)	Hydroxyl (-OH)	High	Similar to serine but generally less reactive due to steric hindrance from the adjacent methyl group.[1][10][16]
Histidine (His)	Imidazole ring	Moderate	Reacts with the imidazole nitrogen, but the resulting adduct can be less stable than those formed with Tyr, Lys, or Ser, sometimes leading to hydrolysis.[4][7]
Cysteine (Cys)	Thiol (-SH)	Low / Unstable	While the thiol is highly nucleophilic, the resulting S-S(O)₂ bond is often unstable and prone to subsequent reactions or reduction.[4][5] Some perfluoroalkane sulfonyl fluorides can also oxidize cysteine to disulfides.[17]

Design and Synthesis of Sulfonyl Fluoride Probes

The successful application of this chemistry begins with robust synthetic access to functionalized probes. Modern synthetic methods have made a diverse range of sulfonyl fluorides accessible.

Common Synthetic Strategies

• From Sulfonyl Chlorides: The most traditional method involves a simple halogen exchange (HalEx) reaction, typically using a fluoride source like potassium fluoride (KF). This is often the most direct route if the corresponding sulfonyl chloride is commercially available or easily synthesized.[2][18]

• From Thiols and Disulfides: These precursors can be converted to sulfonyl fluorides via oxidative processes. A common method involves oxidative chlorination to form the sulfonyl chloride in situ, which is then immediately subjected to fluoride exchange.[2][18][19]

• From Sulfonic Acids: Direct deoxyfluorination of stable and readily available sulfonic acids provides a powerful and increasingly popular route to sulfonyl fluorides, avoiding the need for harsh oxidizing conditions or reactive intermediates.[2][20]

Protocol: Synthesis of an Arylsulfonyl Fluoride from a Sulfonyl Chloride

This protocol describes a standard, self-validating procedure for converting a commercially available arylsulfonyl chloride to the corresponding fluoride. The inclusion of a phase-transfer catalyst is critical for efficient reaction in a biphasic system.

Materials:

• Arylsulfonyl chloride (1.0 eq)

• Potassium fluoride (KF, anhydrous, 3.0 eq)

• Tetrabutylammonium bromide (TBAB, 0.1 eq)

• Acetonitrile (anhydrous)

• Water (deionized)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (anhydrous)

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the arylsulfonyl chloride (1.0 eq) and acetonitrile. Stir until fully dissolved.

• Reagent Addition: Add potassium fluoride (3.0 eq) and tetrabutylammonium bromide (0.1 eq). Finally, add a small amount of water (approx. 10% of the acetonitrile volume) to help dissolve the KF.

• Reaction Execution: Heat the reaction mixture to 80 °C and stir vigorously for 4-12 hours.

  • Causality Insight: Heating provides the activation energy for the SₙAr-like exchange of chloride for fluoride. TBAB acts as a phase-transfer catalyst, shuttling fluoride ions from the aqueous/solid phase into the organic phase where the sulfonyl chloride resides.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS. A successful reaction will show the disappearance of the starting material and the appearance of a new, typically less polar, spot.

  • Self-Validation: Run a co-spotted TLC plate with the starting material and the reaction mixture to clearly track conversion.

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Transfer to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer twice more with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and then brine.

  • Causality Insight: The water wash removes residual KF and TBAB, while the brine wash helps to break any emulsions and begins the drying process.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification and Characterization: Purify the crude arylsulfonyl fluoride by flash column chromatography on silica gel. Characterize the final product by NMR (¹H, ¹³C, ¹⁹F) and high-resolution mass spectrometry to confirm identity and purity.

Experimental Workflow for Target Identification and Validation

A key application of sulfonyl fluoride probes is the identification and validation of protein targets in complex biological systems. This is often achieved using a "clickable" probe that contains a bio-orthogonal handle (e.g., a terminal alkyne) for downstream detection and enrichment.

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The Benzothiazole Scaffold: A Privileged Core in Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals

Introduction: The Enduring Appeal of the Benzothiazole Moiety

Benzothiazole, a bicyclic heterocyclic system comprising a benzene ring fused to a thiazole ring, stands as a cornerstone in the edifice of medicinal chemistry.[1] Its inherent structural rigidity, combined with the presence of nitrogen and sulfur heteroatoms, endows it with a unique electronic and steric profile, making it a "privileged scaffold." This term refers to molecular frameworks that are capable of binding to a wide range of biological targets, thereby exhibiting a broad spectrum of pharmacological activities.[1][2] The versatility of the benzothiazole core allows for extensive chemical modifications at various positions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.[3] This adaptability has led to the development of a plethora of derivatives with therapeutic applications spanning from anticancer and antimicrobial to neuroprotective and anti-inflammatory domains.[4][5][6] This guide provides a comprehensive exploration of the benzothiazole scaffold, delving into its synthesis, structure-activity relationships (SAR), mechanisms of action, and its role in clinically significant molecules.

Therapeutic Landscape: The Diverse Pharmacological Activities of Benzothiazole Derivatives

The benzothiazole nucleus is a recurring motif in compounds targeting a vast array of diseases. Its derivatives have demonstrated significant potential in several key therapeutic areas.

Anticancer Activity

Benzothiazole-based compounds have emerged as potent anticancer agents, acting through various mechanisms to inhibit tumor growth and proliferation.[7][8] A notable example is the class of 2-(4-aminophenyl)benzothiazoles, which have shown selective and potent activity against a range of cancer cell lines.[8]

Mechanisms of Action in Oncology:

• Induction of Apoptosis: Many benzothiazole derivatives exert their anticancer effects by triggering programmed cell death, or apoptosis, in cancer cells.[7][9] This is often achieved through the mitochondria-mediated intrinsic pathway.[7]

• Enzyme Inhibition: These compounds can inhibit crucial enzymes involved in cancer progression, such as tyrosine kinases, topoisomerases, and cytochrome P450 enzymes.[9][10]

• Cell Cycle Arrest: Some derivatives can halt the cell division cycle, preventing the proliferation of cancerous cells.[8]

One prominent derivative, a substituted bromopyridine acetamide benzothiazole, has demonstrated remarkable potency against several cancer cell lines, with IC50 values in the nanomolar range.[11] The primary mechanism of cell death induced by this compound was identified as apoptosis.[11]

Antimicrobial and Antifungal Efficacy

With the rise of antimicrobial resistance, the need for novel therapeutic agents is paramount. Benzothiazole derivatives have shown significant promise as potent antibacterial and antifungal agents.[12][13] Their mechanism of action in microbes often involves the inhibition of essential enzymes, such as dihydropteroate synthase (DHPS), which is crucial for folate synthesis in bacteria.[14][15]

The structural flexibility of the benzothiazole scaffold allows for the incorporation of various pharmacophores, leading to hybrid molecules with enhanced antimicrobial and antifungal activities.[5] For instance, the introduction of electron-withdrawing groups like fluorine, chlorine, or nitro at specific positions on the benzothiazole ring can significantly boost antibacterial and antifungal potency.[5]

Neuroprotective Potential in Neurodegenerative Diseases

The benzothiazole scaffold is also a key feature in compounds designed to combat neurodegenerative diseases like Alzheimer's and Parkinson's disease.[16][17] A prime example is Riluzole, an approved drug for amyotrophic lateral sclerosis (ALS), which contains a 2-aminobenzothiazole core.[1][10]

Mechanisms in Neuroprotection:

• Amyloid Plaque Imaging: Benzothiazole derivatives, such as Thioflavin-T and Pittsburgh compound B, are used as diagnostic agents to visualize β-amyloid plaques in the brains of Alzheimer's patients.[10]

• Multi-Target-Directed Ligands (MTDLs): In complex diseases like Alzheimer's, a single molecule that can interact with multiple targets is highly desirable.[18][19] Benzothiazole derivatives have been developed as MTDLs, targeting enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BuChE), and monoamine oxidase B (MAO-B), all of which are implicated in the pathology of Alzheimer's disease.[18][19]

• Anti-aggregation Activity: Recent research has focused on developing benzothiazole derivatives that can inhibit the aggregation of tau and α-synuclein proteins, which are hallmarks of several neurodegenerative disorders.[20]

Anti-inflammatory and Analgesic Properties

Benzothiazole derivatives have also been investigated for their anti-inflammatory and analgesic effects.[4][6] Structure-activity relationship studies have revealed that the incorporation of moieties like an oxadiazole ring and bromo substituents can enhance these activities, with some compounds outperforming standard drugs like aspirin and naproxen in preclinical models.[4]

Synthetic Strategies: Building the Benzothiazole Core

A variety of synthetic methods have been developed to construct the benzothiazole ring system. The most common and versatile approach involves the condensation of 2-aminothiophenols with various electrophilic partners.[21][22]

Key Synthetic Pathways

• Condensation with Carboxylic Acids and Derivatives: This is a widely used method where 2-aminothiophenol is reacted with carboxylic acids, acyl chlorides, or esters to form the benzothiazole ring.[21]

• Reaction with Aldehydes: The condensation of 2-aminothiophenol with aldehydes, often in the presence of an oxidizing agent, is another efficient route to 2-substituted benzothiazoles.[23]

• Jacobson's Cyclization: This method involves the cyclization of thiobenzanilides to afford benzothiazoles.[21]

Experimental Protocol: Synthesis of 2-Arylbenzothiazoles via Condensation of 2-Aminothiophenol with Aromatic Aldehydes

This protocol describes a green and efficient synthesis of 2-arylbenzothiazoles using a hydrogen peroxide/hydrochloric acid catalyst system.[23]

Materials:

• 2-Aminothiophenol

• Substituted aromatic aldehyde

• 30% Hydrogen peroxide (H₂O₂)

• Concentrated Hydrochloric acid (HCl)

• Ethanol

• Reaction vessel (e.g., round-bottom flask)

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the substituted aromatic aldehyde (1 mmol) and 2-aminothiophenol (1 mmol) in ethanol (10 mL).

• To this solution, add 30% H₂O₂ (6 mmol) and concentrated HCl (3 mmol) dropwise while stirring at room temperature.

• Continue stirring the reaction mixture at room temperature for 1 hour. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, pour the mixture into ice-cold water.

• The solid product that precipitates is collected by filtration, washed with water, and dried.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 2-arylbenzothiazole.

Causality: The H₂O₂/HCl system acts as an efficient oxidizing agent, facilitating the cyclization of the intermediate Schiff base formed from the condensation of the 2-aminothiophenol and the aldehyde. This method is considered a green chemical process due to the use of a mild and environmentally benign oxidizing agent and reaction conditions.[23]

Drug Design and Structure-Activity Relationships (SAR)

The design of potent and selective benzothiazole-based drugs relies heavily on understanding their structure-activity relationships. The substituents at various positions of the benzothiazole ring play a crucial role in determining the biological activity.[2][24]

Key SAR Insights:

• Position 2: This is the most common site for substitution and significantly influences the pharmacological profile. The introduction of different aryl, heterocyclic, or aliphatic groups at this position can modulate the compound's interaction with its biological target.[2][3]

• Position 6: Substitutions at the C-6 position of the benzene ring are also critical for activity. For example, in the context of anticancer agents, electron-donating groups at this position can enhance potency.[2][3]

• Lipophilicity: The overall lipophilicity of the molecule, which can be modified by introducing hydrophobic or hydrophilic substituents, affects its absorption, distribution, metabolism, and excretion (ADME) properties, including its ability to cross the blood-brain barrier.[25]

Biological Evaluation: Key Assays

The pharmacological profiling of novel benzothiazole derivatives involves a battery of in vitro and in vivo assays to determine their efficacy and mechanism of action.

Protocol: In Vitro Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.[9]

Materials:

• Cancer cell line of interest (e.g., MCF-7, A549)

• Complete cell culture medium

• Benzothiazole test compounds

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplate

• Multi-well spectrophotometer

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the benzothiazole test compounds in the cell culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at different concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a multi-well spectrophotometer.

• Calculate the percentage of cell viability for each concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Self-Validation: The inclusion of positive and negative controls is crucial for validating the assay. The positive control should show a dose-dependent decrease in cell viability, while the vehicle control should exhibit minimal cytotoxicity.

Clinically Relevant Benzothiazole Derivatives

Several benzothiazole-containing drugs have successfully navigated the drug development pipeline and are used in clinical practice, while others are in various stages of clinical trials.[10][26][27]

Drug Name	Therapeutic Area	Mechanism of Action
Riluzole	Neurodegenerative Disease (ALS)	Modulates glutamatergic neurotransmission.[1][10]
Pramipexole	Neurodegenerative Disease (Parkinson's)	Dopamine agonist.[10]
Flutemetamol ([¹⁸F])	Diagnostic Agent (Alzheimer's)	PET imaging agent for β-amyloid plaques.[10][26]
Quizartinib	Oncology (AML)	FLT3 inhibitor.[10][26]
Dotinurad	Metabolic Disease (Gout)	Selective urate reabsorption inhibitor.[28]
Zopolrestat	Diabetic Complications	Aldose reductase inhibitor (investigational).[28][29]

Visualizing Benzothiazole Drug Discovery and Action

Workflow for Benzothiazole-Based Drug Discovery

Caption: A generalized workflow for the discovery and development of benzothiazole-based therapeutic agents.

Key Structure-Activity Relationships of Benzothiazoles

Caption: Key positions on the benzothiazole scaffold for chemical modification and their impact on biological activity.

Future Perspectives

The journey of benzothiazole in medicinal chemistry is far from over. Future research will likely focus on several key areas:

• Novel Drug Delivery Systems: Developing targeted delivery systems for benzothiazole-based drugs to enhance their efficacy and reduce side effects.

• Combination Therapies: Exploring the synergistic effects of benzothiazole derivatives in combination with other established drugs.

• Expansion into New Therapeutic Areas: Investigating the potential of benzothiazole scaffolds in treating other diseases, such as viral infections and metabolic disorders.[30]

• Green Synthesis: Further development of environmentally friendly and sustainable synthetic methods for benzothiazole derivatives.[23]

Conclusion

The benzothiazole scaffold has unequivocally established itself as a privileged structure in medicinal chemistry, giving rise to a multitude of compounds with diverse and potent pharmacological activities.[2][4] Its synthetic accessibility and the ease with which its derivatives can be modified make it an attractive starting point for the design of new therapeutic agents.[21] As our understanding of the molecular basis of diseases deepens, the rational design of novel benzothiazole derivatives will continue to be a fruitful endeavor, promising the development of next-generation drugs to address unmet medical needs.

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• Synthesis and structure–activity relationship (SAR) studies of 1,2,3-triazole, amide, and ester-based benzothiazole derivatives as potential molecular probes for tau protein. (URL: [Link])

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• Synthesis and evaluation of some new benzothiazole derivatives as potential antimicrobial agents. (URL: [Link])

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• EXPLORING THE PHARMACOKINETIC PROPERTIES AND METABOLIC PATHWAYS OF BENZOTHIAZOLE AND OXAZOLE-BASED COMPOUNDS: IMPLICATIONS FOR DRUG OPTIMIZATION AND DEVELOPMENT. (URL: [Link])

• Benzothiazoles: How Relevant in Cancer Drug Design Strategy?. (URL: [Link])

• Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. (URL: [Link])

• Synthesis of New Benzothiazole Acylhydrazones as Anticancer Agents. (URL: [Link])

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• Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. (URL: [Link])

• Molecular docking and In-Silico pharmacokinetic analysis of 1,3- benzothiazole-2-amine derivatives as anticonvulsants. (URL: [Link])

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Protocols & Analytical Methods

Application Notes and Protocols for Protein Labeling with Benzothiazole-2-sulfonyl fluoride (BTSF)

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unlocking Covalent Protein Labeling with Benzothiazole-2-sulfonyl fluoride (BTSF)

The landscape of chemical biology and drug discovery is continually advancing, with an increasing emphasis on the development of sophisticated tools for understanding and manipulating protein function.[1] Covalent protein labeling, a powerful technique for irreversibly attaching a probe to a protein of interest, has emerged as a cornerstone in this endeavor.[2] Among the diverse array of electrophilic "warheads" utilized for this purpose, sulfonyl fluorides have garnered significant attention due to their unique reactivity profile.[3] This application note provides a detailed guide to the use of a specific sulfonyl fluoride derivative, Benzothiazole-2-sulfonyl fluoride (BTSF), for covalent protein labeling.

The benzothiazole scaffold is a privileged structure in medicinal chemistry, present in numerous compounds with a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][4][5][6] Its derivatives have also been successfully employed as fluorescent probes for detecting various analytes and imaging in biological systems.[7][8][9][10][11] The incorporation of the benzothiazole moiety into a sulfonyl fluoride probe offers the potential for unique reactivity, selectivity, and imaging capabilities.

This guide will delve into the mechanistic underpinnings of BTSF-mediated protein labeling, provide detailed experimental protocols, and discuss critical considerations for successful implementation.

The Mechanism of Action: Sulfur(VI) Fluoride Exchange (SuFEx) Chemistry

The covalent modification of proteins by BTSF proceeds through a mechanism known as Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.[12] This reaction involves the nucleophilic attack of an amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride group, leading to the displacement of the fluoride ion and the formation of a stable covalent bond.

Key Amino Acid Targets:

Sulfonyl fluorides are known to react with a variety of nucleophilic amino acid residues within a protein, including:[2][3]

• Primary Targets: Tyrosine (Tyr), Lysine (Lys), Serine (Ser)

• Secondary Targets: Threonine (Thr), Cysteine (Cys), Histidine (His)

The reactivity and selectivity of BTSF towards these residues are highly dependent on the protein's local microenvironment. The presence of nearby basic residues (e.g., Lys, Arg, His) can significantly enhance the nucleophilicity of the target amino acid by lowering its pKa, thereby facilitating the SuFEx reaction.[2]

Experimental Protocols

I. Reagent Preparation and Storage

1.1. Benzothiazole-2-sulfonyl fluoride (BTSF) Stock Solution:

• Solvent: Prepare a stock solution of BTSF in an anhydrous, polar aprotic solvent such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Concentration: A stock concentration of 10-100 mM is recommended.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. Due to the potential instability of some aryl-sulfonyl fluorides in aqueous solutions, it is crucial to minimize exposure to moisture.[13]

1.2. Protein Sample Preparation:

• Purity: Ensure the target protein is of high purity to avoid non-specific labeling of contaminating proteins.

• Buffer: The choice of buffer is critical. A buffer with a pH in the range of 7.4 to 8.5 is generally recommended to ensure that the target nucleophilic residues are sufficiently deprotonated. Commonly used buffers include phosphate-buffered saline (PBS) or HEPES. Avoid buffers containing nucleophiles (e.g., Tris), as they can compete with the protein for reaction with BTSF.

• Concentration: The optimal protein concentration will depend on the specific protein and the desired degree of labeling. A starting concentration in the range of 1-10 µM is a good starting point.

II. Protein Labeling Protocol

This protocol provides a general framework for labeling a target protein with BTSF. Optimization of the reaction conditions (e.g., BTSF concentration, incubation time, and temperature) is essential for each specific protein.

Step-by-Step Methodology:

• Reaction Setup: In a microcentrifuge tube, combine the purified protein with the reaction buffer to the desired final volume and concentration.

• Initiate Labeling: Add the BTSF stock solution to the protein solution to achieve the desired final concentration. A typical starting point is a 10- to 100-fold molar excess of BTSF over the protein. Gently mix the solution by pipetting.

• Incubation: Incubate the reaction mixture at room temperature or 37°C. The optimal incubation time can range from 1 to 24 hours. Monitor the progress of the labeling reaction by taking time points for analysis.

• Quenching the Reaction (Optional): To stop the labeling reaction, a quenching reagent can be added. A common method is to add a small molecule nucleophile, such as dithiothreitol (DTT) or β-mercaptoethanol, to consume the excess unreacted BTSF.

• Removal of Unreacted Probe: It is crucial to remove the unreacted BTSF from the labeled protein. This can be achieved by several methods:

  • Dialysis/Buffer Exchange: Dialyze the sample against a suitable buffer or use a desalting column to remove small molecules.

  • Precipitation: Precipitate the protein using methods like acetone or trichloroacetic acid (TCA) precipitation, followed by washing the protein pellet.

  • Affinity Purification: If the protein has an affinity tag, perform a purification step to isolate the labeled protein.

III. Workflow Visualization

Caption: General workflow for covalent protein labeling with BTSF.

Validation of Protein Labeling

Confirmation of successful covalent modification is a critical step in the workflow. Several analytical techniques can be employed:

Analytical Technique	Principle	Information Obtained
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Confirms the covalent adduction of BTSF to the protein by observing a mass shift corresponding to the molecular weight of the BTSF fragment. Tandem MS (MS/MS) can be used to identify the specific amino acid residue(s) that have been labeled.
SDS-PAGE Analysis	Separates proteins based on their molecular weight.	A shift in the apparent molecular weight of the labeled protein may be observed. If the BTSF probe contains a fluorescent tag, the labeled protein can be visualized by fluorescence imaging of the gel.
Western Blotting	Uses antibodies to detect specific proteins.	If an antibody is available that recognizes an epitope modified by BTSF, a decrease in signal may be observed. Conversely, if the BTSF probe contains a tag (e.g., biotin), it can be detected with a corresponding secondary probe.
Liquid Chromatography (LC)	Separates components of a mixture.	Can be used to separate the labeled protein from the unlabeled protein and unreacted probe, allowing for quantification of labeling efficiency.

Mechanistic Insights and Causality

Caption: Simplified mechanism of SuFEx reaction for protein labeling.

The choice of experimental parameters is dictated by the underlying chemical principles of the SuFEx reaction.

• pH: The reaction is pH-dependent because the nucleophilicity of the target amino acid side chains (e.g., the epsilon-amino group of lysine or the hydroxyl group of tyrosine) is enhanced upon deprotonation. Higher pH values favor the deprotonated, more nucleophilic state. However, excessively high pH can lead to protein denaturation and hydrolysis of the sulfonyl fluoride.

• Molar Excess of BTSF: Using a molar excess of the labeling reagent drives the reaction towards the formation of the covalent adduct, increasing the labeling efficiency. However, an extremely high excess can lead to non-specific labeling and may require more stringent purification steps.

• Temperature and Incubation Time: These parameters are interdependent. Higher temperatures generally increase the reaction rate, but can also lead to protein instability. The optimal balance must be determined empirically for each target protein.

Trustworthiness: A Self-Validating System

A robust protein labeling protocol should incorporate self-validating steps to ensure the reliability of the results.

• Negative Controls: Always include a negative control reaction where the BTSF probe is omitted to account for any non-specific interactions or background signals in downstream analyses.

• Competition Experiments: To demonstrate specificity, a competition experiment can be performed. Pre-incubate the protein with a known non-covalent binder that occupies the same binding site targeted by the BTSF probe. A reduction in labeling in the presence of the competitor suggests site-specific modification.

• Dose-Response and Time-Course Studies: Systematically varying the concentration of BTSF and the incubation time will help to determine the optimal conditions for achieving the desired level of labeling while minimizing off-target effects.

The Benzothiazole Advantage: Potential for Integrated Applications

The benzothiazole moiety offers unique features that can be leveraged for advanced applications:

• Intrinsic Fluorescence: Many benzothiazole derivatives exhibit intrinsic fluorescence.[7][9][11] This property could potentially be harnessed to create "traceless" fluorescent labels, where the BTSF probe itself provides the means for detection without the need for an additional fluorophore. This would minimize the perturbation to the protein's structure and function.

• Modulation of Reactivity and Selectivity: The benzothiazole ring can be readily functionalized at various positions.[5][6] This allows for the fine-tuning of the electronic properties of the sulfonyl fluoride group, potentially altering its reactivity and selectivity towards different amino acid residues. This opens up possibilities for designing highly specific covalent probes.

• Drug Discovery Scaffold: Given the prevalence of the benzothiazole scaffold in approved drugs and clinical candidates,[14] BTSF-based probes could be valuable tools for target identification and validation in drug discovery programs.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Labeling Efficiency	- Suboptimal pH- Insufficient molar excess of BTSF- Short incubation time- Inactive BTSF (hydrolyzed)	- Optimize buffer pH (7.4-8.5)- Increase the molar excess of BTSF- Increase incubation time or temperature- Use fresh, anhydrous stock solution of BTSF
Protein Precipitation	- High concentration of organic solvent (from BTSF stock)- Protein instability under reaction conditions	- Keep the final concentration of organic solvent low (<5%)- Perform the reaction at a lower temperature- Screen for stabilizing additives (e.g., glycerol)
Non-specific Labeling	- High concentration of BTSF- Long incubation time- Protein aggregation	- Decrease the molar excess of BTSF- Optimize incubation time- Ensure protein is monomeric and properly folded

Conclusion

Benzothiazole-2-sulfonyl fluoride represents a promising, albeit underexplored, tool for the covalent labeling of proteins. By leveraging the principles of SuFEx chemistry and understanding the unique properties of the benzothiazole scaffold, researchers can develop robust labeling strategies for a wide range of applications, from basic research to drug discovery. The protocols and considerations outlined in this application note provide a solid foundation for the successful implementation of BTSF in your research endeavors.

References

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• Inhibitory behaviour and adsorption stability of benzothiazole derivatives as corrosion inhibitors towards galvanised steel. (2022). Molecular Systems Design & Engineering. [Link]

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Application Notes & Protocols: Harnessing Benzothiazole-2-sulfonyl Fluoride as a Precision Chemical Probe in Drug Discovery

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the effective utilization of Benzothiazole-2-sulfonyl fluoride (BTSF) as a chemical probe. This document delineates the underlying principles, detailed experimental protocols, and data interpretation strategies for leveraging BTSF in target identification and validation workflows.

Introduction: The Strategic Advantage of Benzothiazole-2-sulfonyl Fluoride

The benzothiazole moiety is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anticancer, antimicrobial, and neuroprotective properties[1][2]. This prevalence underscores the critical need for tools that can elucidate the molecular targets of benzothiazole-based compounds to understand their mechanism of action, predict off-target effects, and guide the development of next-generation therapeutics.

Benzothiazole-2-sulfonyl fluoride (BTSF) is a bespoke chemical probe designed for this purpose. It ingeniously combines the recognition element of the benzothiazole scaffold with the covalent reactivity of a sulfonyl fluoride "warhead". Sulfonyl fluorides are a class of electrophiles with a well-calibrated reactivity profile, making them ideal for covalent probe development. They exhibit sufficient stability in aqueous biological systems while retaining the ability to form stable covalent bonds with a range of nucleophilic amino acid residues, including serine, threonine, tyrosine, lysine, and histidine, often found in enzyme active sites or ligand-binding pockets[3].

The strategic design of BTSF allows it to be employed in two primary modalities:

• As a broad-spectrum probe: To identify novel proteins that have a binding affinity for the benzothiazole scaffold.

• As a competitive probe: To validate the engagement of a known benzothiazole-containing inhibitor with its intended target in a complex biological milieu.

This guide will provide detailed protocols for both applications, emphasizing the causality behind experimental choices to ensure robust and reproducible results.

Mechanism of Action: Covalent Modification by BTSF

The utility of BTSF as a chemical probe is rooted in the irreversible covalent bond it forms with nucleophilic residues on target proteins. The reaction is initiated by the nucleophilic attack of an amino acid side chain (e.g., the hydroxyl group of a serine or tyrosine, or the amine group of a lysine) on the electrophilic sulfur atom of the sulfonyl fluoride. This results in the displacement of the fluoride ion and the formation of a stable sulfonyl ester or sulfonamide linkage.

The benzothiazole component of BTSF serves to direct the probe to binding pockets that recognize this scaffold, thereby increasing the effective molarity of the sulfonyl fluoride warhead in the vicinity of the target protein. This "chaperoning" effect enhances the specificity of the covalent modification.

Experimental Workflows and Protocols

Target Identification using BTSF: A Chemoproteomic Approach

This workflow is designed to identify the protein targets of the benzothiazole scaffold in a cellular context. The general strategy involves treating cell lysates or intact cells with a version of BTSF that has been functionalized with a reporter tag (e.g., an alkyne or biotin) for subsequent enrichment and identification by mass spectrometry.

Caption: Workflow for identifying protein targets of BTSF.

Rationale: Working with cell lysates allows for direct access to a wide range of cellular proteins and simplifies the experimental procedure. This is an excellent starting point for identifying potential targets.

Materials:

• Alkyne-functionalized Benzothiazole-2-sulfonyl fluoride (Alkyne-BTSF)

• Cell culture of interest (e.g., cancer cell line relevant to the therapeutic area)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• Biotin-azide

• Copper(II) sulfate (CuSO₄)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Streptavidin-agarose beads

• Wash buffers (e.g., PBS with varying concentrations of SDS)

• Ammonium bicarbonate

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• LC-MS/MS instrumentation

Procedure:

• Cell Lysis and Protein Quantification:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cells in an appropriate lysis buffer on ice.

  • Clarify the lysate by centrifugation.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Probe Labeling:

  • Dilute the cell lysate to a final concentration of 1-2 mg/mL.

  • Add Alkyne-BTSF to the lysate at a final concentration of 1-10 µM. A concentration range should be tested to optimize labeling.

  • Incubate for 1-2 hours at 37°C to allow for covalent modification.

• Click Chemistry Reaction:

  • To the labeled lysate, add the following click chemistry reagents in order:

    • Biotin-azide (final concentration 100 µM)

    • TCEP (final concentration 1 mM)

    • TBTA (final concentration 100 µM)

    • CuSO₄ (final concentration 1 mM)

  • Incubate for 1 hour at room temperature with gentle rotation.

• Enrichment of Labeled Proteins:

  • Add pre-washed streptavidin-agarose beads to the reaction mixture.

  • Incubate for 1-2 hours at room temperature with rotation to capture biotinylated proteins.

  • Wash the beads extensively with a series of buffers to remove non-specifically bound proteins (e.g., PBS with 1% SDS, followed by PBS with 0.1% SDS, and finally PBS alone).

• On-Bead Digestion:

  • Resuspend the beads in ammonium bicarbonate buffer.

  • Reduce the proteins with DTT and alkylate with IAA.

  • Add trypsin and incubate overnight at 37°C to digest the proteins into peptides.

• LC-MS/MS Analysis:

  • Collect the supernatant containing the peptides.

  • Analyze the peptides by LC-MS/MS.

  • Identify and quantify the proteins using a proteomics data analysis pipeline (e.g., MaxQuant, Proteome Discoverer)[4].

Data Analysis: Proteins that are significantly enriched in the Alkyne-BTSF treated sample compared to a DMSO control are considered potential targets.

Target Engagement and Validation

Once potential targets have been identified, it is crucial to validate that they are bona fide targets of the benzothiazole scaffold. Competitive profiling with a known benzothiazole-based inhibitor is a powerful method for this.

Caption: Competitive profiling workflow to validate BTSF targets.

Rationale: If a protein is a true target of the benzothiazole scaffold, pre-incubation with a non-probe benzothiazole-containing molecule should block the binding site and prevent subsequent labeling by Alkyne-BTSF. This will result in a decreased signal for that protein in the mass spectrometry data.

Procedure:

• Prepare two samples of cell lysate as described in Protocol 1.

• Sample 1 (Control): Treat with DMSO.

• Sample 2 (Competition): Treat with a 10-100 fold molar excess of the unlabeled benzothiazole inhibitor of interest.

• Incubate both samples for 1 hour at 37°C.

• Add Alkyne-BTSF to both samples at the optimized concentration from Protocol 1.

• Incubate for 1-2 hours at 37°C.

• Proceed with the click chemistry, enrichment, and LC-MS/MS analysis as described in Protocol 1 for both samples.

Data Analysis: A true target will show significantly reduced enrichment in the competition sample compared to the control sample. This provides strong evidence of target engagement by the benzothiazole inhibitor.

Rationale: To confirm that BTSF forms a covalent bond with the target protein, intact protein mass spectrometry can be used to observe the mass shift corresponding to the addition of the BTSF molecule.

Materials:

• Purified recombinant target protein

• BTSF

• Mass spectrometer capable of intact protein analysis (e.g., Q-TOF, Orbitrap)

Procedure:

• Incubate the purified recombinant protein with a molar excess of BTSF for 1-2 hours at 37°C.

• Desalt the protein sample to remove excess BTSF.

• Analyze the protein by mass spectrometry.

• Compare the mass of the BTSF-treated protein to that of a DMSO-treated control.

Data Analysis: An increase in mass corresponding to the molecular weight of the BTSF molecule (minus the fluorine atom) confirms covalent adduct formation[5][6].

Data Presentation and Interpretation

Table 1: Example Data from a Competitive Profiling Experiment

Protein ID	Protein Name	Log2 Fold Change (Competition/Control)	p-value	Validated Target?
P12345	Kinase X	-3.5	0.001	Yes
Q67890	Dehydrogenase Y	-0.2	0.85	No
R54321	Structural Protein Z	-0.5	0.50	No

Interpretation: In this example, Kinase X shows a significant decrease in labeling in the presence of the competitor, indicating it is a high-confidence target. The other proteins do not show a significant change and are likely non-specific binders.

Causality and Self-Validation in Experimental Design

The protocols described above are designed to be self-validating. The initial target identification experiment (Protocol 1) provides a list of potential binders. The competitive profiling experiment (Protocol 2) then acts as a crucial validation step. A protein that is identified in the first experiment and then shows significantly reduced labeling in the second is a high-confidence target. Further validation using orthogonal methods, such as mutagenesis of the putative binding site residue or cellular thermal shift assays (CETSA), is always recommended to build a comprehensive and robust target engagement profile[5].

Conclusion

Benzothiazole-2-sulfonyl fluoride is a powerful and versatile chemical probe for the exploration of the benzothiazole-binding proteome. By combining the specificity of the benzothiazole scaffold with the well-defined reactivity of the sulfonyl fluoride warhead, BTSF enables the confident identification and validation of protein targets. The application of the detailed protocols and workflows presented in this guide will empower researchers to accelerate their drug discovery programs by providing a deeper understanding of the molecular mechanisms of benzothiazole-based compounds.

References

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• Wang, X., Sarris, K., Kage, K., Zhang, D., Brown, S. P., Kolasa, T., Surowy, C., El Kouhen, O. F., Muchmore, S. W., Brioni, J. D., & Stewart, A. O. (2007). Synthesis and Evaluation of Benzothiazole-Based Analogues as Novel, Potent, and Selective Fatty Acid Amide Hydrolase Inhibitors. Journal of Medicinal Chemistry. [Link]

• Best Practices for Design and Characterization of Covalent Chemical Probes. (2020). Royal Society of Chemistry. [Link]

• Validation of covalent protein labelling by probes and application of probes in affinity-based protein profiling experiments. (n.d.). ResearchGate. [Link]

• Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. (2022). bioRxiv. [Link]

• Synthesis of novel benzothiazole derivatives and investigation of their enzyme inhibitory effects against Alzheimer's disease. (n.d.). ResearchGate. [Link]

• Synthesis, Physicochemical Properties and Molecular Docking of New Benzothiazole Derivatives as Antimicrobial Agents Targeting DHPS Enzyme. (2022). National Center for Biotechnology Information. [Link]

• Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes. (n.d.). National Center for Biotechnology Information. [Link]

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• Solid Phase Synthesis of Fluorosulfate Containing Macrocycles for Chemoproteomic Workflows. (n.d.). Stanford University. [Link]

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• The Synthesis of Sulfonyl Fluoride Functionalized 2-Aminothiazoles using a Diversity Oriented Clicking Strategy. (n.d.). ChemRxiv. [Link]

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• Chemoproteomic profiling of kinases in live cells using electrophilic sulfonyl triazole probes. (2021). Royal Society of Chemistry. [Link] 22.[7][8][9]Triazolo[3,4-b]benzothiazole Scaffold as Versatile Nicotinamide Mimic Allowing Nanomolar Inhibition of Different PARP Enzymes. (n.d.). National Center for Biotechnology Information. [Link]

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Covalent Labeling of Proteins with Benzothiazole-2-sulfonyl fluoride (BtSO2F): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the covalent labeling of proteins using Benzothiazole-2-sulfonyl fluoride (BtSO2F). Sulfonyl fluorides have emerged as a privileged class of reactive electrophiles for chemical biology and drug discovery, capable of forming stable covalent bonds with a range of nucleophilic amino acid residues.[1] This guide details the underlying principles of BtSO2F reactivity, with a particular focus on its application for targeting tyrosine residues. We provide detailed, field-proven protocols for protein labeling, chemoproteomic analysis, and mass spectrometry-based identification of modification sites. This document is intended to serve as a practical resource for researchers seeking to leverage covalent labeling strategies for target identification, validation, and the development of novel covalent therapeutics.

Introduction: The Power of Covalent Probes in Chemical Biology

Covalent chemical probes are indispensable tools for elucidating protein function, identifying novel drug targets, and developing next-generation therapeutics.[2][3] Unlike their reversible counterparts, covalent ligands form a stable, lasting bond with their target protein, offering several distinct advantages:

• Prolonged duration of action: The irreversible nature of the interaction can lead to sustained biological effects.

• High potency: Covalent binding can overcome weak non-covalent interactions, resulting in highly potent inhibitors.

• Target validation: Covalent probes facilitate the unambiguous identification and validation of drug targets.[4]

• Mapping binding sites: They are instrumental in identifying and characterizing ligand-binding pockets on proteins.

Sulfonyl fluorides (SFs) have garnered significant attention as "privileged" warheads for covalent modification due to their optimal balance of stability in aqueous environments and reactivity towards a variety of nucleophilic amino acid residues, including serine, threonine, lysine, cysteine, histidine, and notably, tyrosine.[1] This versatility allows for the exploration of a broader range of the proteome beyond the commonly targeted cysteine residues.[1]

Benzothiazole-2-sulfonyl fluoride (BtSO2F) is a specific sulfonyl fluoride derivative that offers a unique scaffold for the design of covalent probes. The benzothiazole moiety can be further functionalized to incorporate reporter tags such as biotin or fluorescent dyes, or to be integrated into larger molecules to confer target specificity.

Mechanism of Action: The Reactivity of Sulfonyl Fluorides

The covalent modification of proteins by sulfonyl fluorides proceeds via a nucleophilic attack on the electrophilic sulfur atom by a suitably positioned amino acid side chain. This results in the displacement of the fluoride ion and the formation of a stable sulfonate or sulfonamide bond.

The general mechanism for the reaction of a sulfonyl fluoride with a tyrosine residue is depicted below:

Caption: Reaction of BtSO2F with a tyrosine residue.

The reactivity of a specific amino acid residue is highly dependent on its local microenvironment within the protein structure. Factors such as solvent accessibility, proximity to basic residues that can act as general bases to deprotonate the nucleophile, and the overall architecture of the binding pocket play a crucial role in determining labeling efficiency and selectivity.

Experimental Design and Workflow

A typical chemoproteomics workflow utilizing a BtSO2F-based probe for target identification involves several key stages. This workflow is designed to identify the protein targets of a BtSO2F-containing small molecule in a complex biological sample, such as a cell lysate.

Caption: A generalized chemoproteomics workflow.

Detailed Protocols

Synthesis of a Clickable Benzothiazole-2-sulfonyl fluoride Probe

For chemoproteomic applications, it is often necessary to synthesize a BtSO2F probe functionalized with a bioorthogonal handle, such as an alkyne or azide, for subsequent "click" chemistry-mediated conjugation to a reporter tag (e.g., biotin for enrichment or a fluorophore for visualization). A general synthetic scheme is outlined below. The synthesis of 2-aminothiazoles functionalized with sulfonyl fluorides has been reported, providing a basis for designing custom probes.[5][6][7]

Materials:

• 2-Aminobenzothiazole

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Sulfur dioxide (SO₂) gas

• Copper(I) chloride (CuCl)

• Propargylamine (for alkyne handle)

• Appropriate solvents (e.g., acetonitrile, water)

Procedure (Conceptual Outline):

• Diazotization of 2-Aminobenzothiazole: Dissolve 2-aminobenzothiazole in aqueous HCl and cool to 0-5°C. Add a solution of sodium nitrite dropwise to form the diazonium salt.

• Sulfonylation: Bubble sulfur dioxide gas through the solution of the diazonium salt in the presence of a copper(I) chloride catalyst. This will generate the benzothiazole-2-sulfonyl chloride.

• Fluorination: The sulfonyl chloride can be converted to the corresponding sulfonyl fluoride using a suitable fluorinating agent.

• Functionalization (if required): The benzothiazole core can be modified prior to or after the introduction of the sulfonyl fluoride to incorporate a linker and a bioorthogonal handle. For example, a precursor with an amino group could be reacted with propargylamine to introduce the alkyne handle.

Disclaimer: This is a conceptual outline. The synthesis of custom chemical probes should be performed by trained chemists with appropriate safety precautions.

Protocol for Covalent Labeling of Proteins in Cell Lysate

This protocol describes the general procedure for labeling proteins in a complex mixture, such as a cell lysate, with a BtSO2F probe.

Materials:

• Cell Lysate: Prepared in a suitable lysis buffer (e.g., RIPA buffer without primary amine-containing components like Tris, if targeting lysines is a concern). Protein concentration should be determined (e.g., by BCA assay).

• BtSO2F Probe: A stock solution of the probe in an organic solvent like DMSO (e.g., 10 mM).

• Reaction Buffer: A buffer compatible with both the protein and the probe. A phosphate-based buffer (e.g., PBS, pH 7.4) is a common choice.

• Quenching Reagent: A primary amine-containing solution (e.g., 1 M Tris-HCl, pH 8.0) to quench the reaction by consuming excess probe.

Procedure:

• Protein Preparation: Thaw the cell lysate on ice. If necessary, clarify the lysate by centrifugation to remove insoluble debris. Adjust the protein concentration to a working range (typically 1-5 mg/mL) with the reaction buffer.

• Probe Addition: Add the BtSO2F probe stock solution to the protein sample to the desired final concentration. A typical starting point is a 10-100 µM final concentration. The optimal concentration should be determined empirically.

• Incubation: Incubate the reaction mixture at a controlled temperature. A common starting point is incubation at 37°C for 1-2 hours.[8] The optimal time and temperature will depend on the specific protein target and the reactivity of the probe.

• Quenching: Stop the labeling reaction by adding the quenching reagent to a final concentration of approximately 50 mM. Incubate for 15-30 minutes at room temperature.

• Sample Preparation for Downstream Analysis: The labeled proteome is now ready for downstream applications, such as affinity purification (if a biotinylated probe was used) followed by mass spectrometry.

Table 1: Optimization of Labeling Conditions

Parameter	Typical Range	Considerations
Protein Concentration	1-5 mg/mL	Higher concentrations can improve labeling efficiency.
Probe Concentration	10-100 µM	Should be optimized to maximize target labeling while minimizing off-target effects.
Reaction Buffer pH	7.2-8.0	The pH can influence the nucleophilicity of amino acid side chains.
Incubation Temperature	4°C to 37°C	Higher temperatures can increase reaction rates but may also lead to protein denaturation.
Incubation Time	30 minutes to 4 hours	Longer incubation times can increase labeling but may also increase non-specific binding.

Protocol for Sample Preparation for Mass Spectrometry

This protocol outlines the steps to prepare the BtSO2F-labeled proteome for analysis by LC-MS/MS.

Materials:

• Urea

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• Formic Acid

• C18 desalting columns

Procedure:

• Denaturation, Reduction, and Alkylation:

  • Add urea to the quenched labeling reaction to a final concentration of 8 M to denature the proteins.

  • Add DTT to a final concentration of 10 mM and incubate at 37°C for 1 hour to reduce disulfide bonds.

  • Add iodoacetamide to a final concentration of 20 mM and incubate in the dark at room temperature for 45 minutes to alkylate free cysteines.

• Proteolytic Digestion:

  • Dilute the sample with 50 mM ammonium bicarbonate to reduce the urea concentration to less than 1 M.

  • Add trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.

• Desalting:

  • Acidify the peptide mixture with formic acid to a final concentration of 0.1%.

  • Desalt the peptides using a C18 desalting column according to the manufacturer's instructions.

  • Elute the peptides and dry them in a vacuum centrifuge.

• Affinity Purification (for biotinylated probes):

  • If a biotinylated BtSO2F probe was used, the tryptic peptides can be enriched for labeled peptides using streptavidin-coated beads prior to LC-MS/MS analysis.

Mass Spectrometry Data Analysis

The identification of BtSO2F-labeled peptides is achieved by searching the acquired MS/MS data against a protein sequence database. The key is to include the mass modification of the BtSO2F adduct on tyrosine as a variable modification in the search parameters.

Calculating the Mass Shift:

The mass of the BtSO2F moiety that is added to the tyrosine residue needs to be calculated. This is the mass of Benzothiazole-2-sulfonic acid (the result of the sulfonyl fluoride reacting with water, which is analogous to the reaction with the hydroxyl group of tyrosine) minus the mass of a hydrogen atom.

• Benzothiazole: C₇H₅NS

• Sulfonyl group: SO₂

• Total added moiety: C₇H₅NSO₂

• Calculate the monoisotopic mass of the added moiety.

• The mass of a hydrogen atom (H) is subtracted from the mass of the tyrosine residue (C₉H₁₁NO₃).

The resulting mass shift should be used as a custom modification in the database search software.

Interpreting MS/MS Spectra:

The fragmentation of a peptide in the mass spectrometer (MS/MS) provides sequence information. When a peptide is modified with BtSO2F, the fragment ions containing the modified tyrosine will show a corresponding mass shift. The presence of a series of b- and y-ions with this mass shift confirms the identity of the peptide and the site of modification.[9][10][11][12][13]

Applications in Drug Discovery

The use of BtSO2F as a covalent probe has significant potential in various stages of the drug discovery process:

• Target Identification and Validation: Screening a library of BtSO2F-containing fragments can identify novel protein targets for a particular disease phenotype.[1][4]

• Binding Site Characterization: Once a target is identified, BtSO2F probes can be used to map the binding site and guide the design of more potent and selective inhibitors.

• Development of Covalent Inhibitors: The benzothiazole-sulfonyl fluoride warhead can be incorporated into known ligands to convert them into covalent inhibitors, potentially improving their efficacy and duration of action.[3][14]

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency	Suboptimal reaction conditions (pH, temp, time).	Systematically optimize each parameter as outlined in Table 1.
Low protein or probe concentration.	Increase the concentration of the limiting reagent.
Inactive probe (hydrolyzed).	Use a fresh stock of the BtSO2F probe.
High Background/Non-specific Labeling	Probe concentration is too high.	Perform a dose-response experiment to find the optimal concentration.
Incubation time is too long.	Reduce the incubation time.
No Labeled Peptides Identified by MS	Inefficient enrichment of labeled peptides.	Optimize the affinity purification step.
Incorrect mass shift used in database search.	Double-check the calculated mass of the BtSO2F adduct.
Poor fragmentation of the labeled peptide.	Optimize MS/MS fragmentation parameters (e.g., collision energy).

Conclusion

Benzothiazole-2-sulfonyl fluoride represents a valuable tool in the chemical biologist's arsenal for the covalent labeling of proteins. Its reactivity towards tyrosine and other nucleophilic residues opens up new avenues for exploring the proteome and developing novel covalent therapeutics. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully implement BtSO2F-based covalent labeling strategies in their own research endeavors.

References

• Solid Phase Synthesis of Fluorosulfate Containing Macrocycles for Chemoproteomic Workflows. (n.d.). Stanford Medicine. Retrieved from [Link]

• Progress in the Synthesis of Benzothiazole-2-ones | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

• Chemical Proteomics with Sulfonyl Fluoride Probes Reveals Selective Labeling of Functional Tyrosines in Glutathione Transferases. (2013). CORE. Retrieved from [Link]

• Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments. (n.d.). PMC. Retrieved from [Link]

• The Synthesis of Sulfonyl Fluoride Functionalized 2-Aminothiazoles Using a Diversity Oriented Clicking Strategy. (2024). PubMed. Retrieved from [Link]

• The Synthesis of Sulfonyl Fluoride Functionalized 2-Aminothiazoles using a Diversity Oriented Clicking Strategy. (n.d.). ChemRxiv. Retrieved from [Link]

• Direct target site identification of a sulfonyl-triazole covalent kinase probe by LC-MS chemical proteomics. (n.d.). PMC. Retrieved from [Link]

• Chemoproteomics with two common SuFEx electrophiles. (A) Structure of... | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved from [Link]

• The Synthesis of Sulfonyl Fluoride Functionalized 2-Aminothiazoles using a Diversity Oriented Clicking Strategy. (n.d.). ChemRxiv. Retrieved from [Link]

• Rational targeting of active-site tyrosine residues using sulfonyl fluoride probes. (2015). PubMed. Retrieved from [Link]

• Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. (n.d.). Chemical Science (RSC Publishing). Retrieved from [Link]

• Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. (n.d.). Retrieved from [Link]

• Analysis of Isotopic Labeling in Peptide Fragments by Tandem Mass Spectrometry. (2014). Semantic Scholar. Retrieved from [Link]

• Evaluation of different peptide fragmentation types and mass analyzers in data-dependent methods using an Orbitrap Fusion Lumos Tribrid. (n.d.). Retrieved from [Link]

• Unconventional reactivity of sulfonyl fluorides. (n.d.). Semantic Scholar. Retrieved from [Link]

• Labeling a Protein With Fluorophores Using NHS Ester Derivitization. (n.d.). PubMed. Retrieved from [Link]

• Covalent drug discovery using sulfur(VI) fluoride exchange warheads. (2023). PubMed. Retrieved from [Link]

• Mass spectrometry of peptides and proteins. (n.d.). OSU Chemistry. Retrieved from [Link]

• Protein labeling with fluorescent probes | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

• Fragment-based covalent ligand discovery. (n.d.). RSC Chemical Biology (RSC Publishing). Retrieved from [Link]

• Protein Labeling Techniques | Sino Biological. (n.d.). Retrieved from [Link]

• Advances in covalent drug discovery. (n.d.). eScholarship.org. Retrieved from [Link]

• Getting Started Guide - Protein labeling with Alexa FluorTM NHS ester. (n.d.). Fluidic Sciences. Retrieved from [Link]

• Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides. (n.d.). PMC. Retrieved from [Link]

• Mass spectrometry of peptides and proteins. (2005). PubMed. Retrieved from [Link]

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• (PDF) Interpretation of Tandem Mass Spectrometry (MSMS) Spectra for Peptide Analysis. (n.d.). ResearchGate. Retrieved from [Link]

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Application Notes and Protocols for Identifying Enzyme Active Sites with Benzothiazole-2-sulfonyl Fluoride (BTSF)

Introduction: The Power of Irreversible Covalent Inhibition in Functional Proteomics

In the landscape of drug discovery and chemical biology, the precise identification of enzyme active sites is a cornerstone for understanding biological function and developing targeted therapeutics. While non-covalent inhibitors have long been the mainstay, there is a renewed and powerful interest in covalent inhibitors that form a stable, irreversible bond with their target protein.[1] These covalent agents, often termed "warheads," offer distinct advantages, including prolonged duration of action and the ability to target shallow binding pockets that are otherwise difficult to address.[1]

Benzothiazole-2-sulfonyl fluoride (BTSF) and its derivatives have emerged as a highly effective class of electrophilic warheads for this purpose. As a privileged sulfonyl fluoride, BTSF exhibits a fine balance of aqueous stability and reactivity, allowing it to selectively modify nucleophilic residues within the unique microenvironment of an enzyme's active site.[1] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the mechanism, application, and detailed protocols for utilizing BTSF as a tool for activity-based protein profiling (ABPP) to identify and map enzyme active sites.[2]

Mechanism of Action: Covalent Modification by BTSF

The utility of BTSF as an active site probe lies in the electrophilic nature of its sulfonyl fluoride group. This group serves as a potent reactive center that forms a stable covalent bond with nucleophilic amino acid side chains. The catalytic triad of many enzyme classes, such as the serine in serine proteases, possesses an enhanced nucleophilicity that is primed to attack the sulfur atom of the sulfonyl fluoride.

The reaction proceeds via a nucleophilic substitution mechanism where the hydroxyl group of a serine residue attacks the sulfur atom, displacing the fluoride ion. This results in the formation of a stable sulfonate ester linkage between the benzothiazole moiety and the enzyme.[3][4] This covalent modification effectively and irreversibly inactivates the enzyme. Because this reaction is dependent on the heightened reactivity of a catalytic residue, BTSF preferentially labels active enzymes over inactive or denatured forms. While serine is a primary target, sulfonyl fluorides have also been shown to react with other context-specific nucleophilic residues like tyrosine, lysine, threonine, and histidine, expanding their utility.[1][5]

Sources

• 1. N-cyclohexyl-2-benzothiazole sulfonamide [webbook.nist.gov]
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• 5. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Benzothiazole-Based Fluorescent Probes in Analyte Detection

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of benzothiazole-based fluorescent probes for the detection of a wide range of analytes. This document delves into the fundamental principles of probe design, analyte sensing mechanisms, and provides detailed, field-proven protocols for synthesis, characterization, and application in both in vitro and cellular contexts.

The Benzothiazole Scaffold: A Privileged Structure in Fluorescence Sensing

The benzothiazole core, a bicyclic heterocyclic system, has emerged as a foundational scaffold in the design of fluorescent probes. Its rigid, planar structure and extended π-conjugated system provide inherent fluorescence properties. Furthermore, the presence of nitrogen and sulfur heteroatoms offers strategic points for chemical modification, allowing for the fine-tuning of photophysical properties and the introduction of specific analyte recognition moieties. Benzothiazole derivatives are known for their high fluorescence quantum yields, large Stokes shifts, and excellent photostability, making them ideal candidates for developing robust sensing platforms.[1]

These probes can be engineered to detect a diverse array of analytes, including metal ions (e.g., Cu²⁺, Zn²⁺, Fe³⁺), anions (e.g., S²⁻, F⁻), and biologically relevant small molecules (e.g., H₂O₂, biothiols), playing a crucial role in environmental monitoring, diagnostics, and cellular imaging.[2][3]

Principles of Analyte Detection: Unveiling the Signaling Mechanisms

The efficacy of a benzothiazole-based fluorescent probe lies in its ability to translate an analyte-binding event into a measurable change in its fluorescence output. This is achieved through various photophysical mechanisms, the understanding of which is critical for rational probe design and data interpretation.

A common strategy involves a "turn-on" or "turn-off" fluorescence response. In a "turn-on" system, the probe is initially non-fluorescent or weakly fluorescent and becomes highly fluorescent upon binding to the analyte. Conversely, a "turn-off" system exhibits a decrease in fluorescence intensity in the presence of the analyte.[4]

The primary signaling mechanisms employed by benzothiazole probes include:

• Excited-State Intramolecular Proton Transfer (ESIPT): In probes containing a hydroxyl group ortho to the benzothiazole nitrogen, an intramolecular hydrogen bond facilitates proton transfer from the hydroxyl group to the nitrogen atom in the excited state. This process leads to the formation of a keto-tautomer with a significantly red-shifted emission, resulting in a large Stokes shift.[5][6] The presence of an analyte can either promote or inhibit this process, leading to a change in the fluorescence signal. The 2-(2'-hydroxyphenyl)benzothiazole (HBT) fluorophore is a classic example of an ESIPT system.[7]

• Intramolecular Charge Transfer (ICT): These probes typically consist of an electron-donating group and an electron-accepting group connected by a π-conjugated system. Upon excitation, an electron is transferred from the donor to the acceptor, resulting in a highly polar excited state. The energy of this excited state, and thus the emission wavelength, is sensitive to the solvent polarity and the presence of analytes that can interact with the donor or acceptor moieties.

• Photoinduced Electron Transfer (PET): In PET-based sensors, a fluorescent core is linked to a recognition unit that can act as an electron donor or acceptor. In the "off" state, photoexcitation of the fluorophore is followed by electron transfer from or to the recognition unit, quenching the fluorescence. Upon binding of the analyte to the recognition unit, the PET process is inhibited, leading to a "turn-on" of fluorescence.

• Aggregation-Induced Emission (AIE): AIE-active probes are typically non-emissive in dilute solutions but become highly fluorescent in an aggregated state. This phenomenon is attributed to the restriction of intramolecular rotations in the aggregated form, which blocks non-radiative decay pathways. Analyte-induced aggregation or disaggregation can thus be used as a sensing mechanism.

The choice of signaling mechanism is dictated by the nature of the analyte and the desired sensing outcome.

Caption: Key fluorescence signaling mechanisms in benzothiazole probes.

Experimental Protocols

Synthesis of a Representative Benzothiazole Probe: 2-(3-(benzo[d]thiazol-2-yl)-2-hydroxy-5-methylphenyl)acrylonitrile (BTH-CN)

This protocol describes the synthesis of a benzothiazole-based probe for the detection of biothiols, adapted from established methods.[1]

Materials and Reagents:

• 2-Amino-benzenethiol

• 5-Methylsalicylaldehyde

• Anhydrous ethanol

• Hydrochloric acid (HCl)

• Hydrogen peroxide (H₂O₂)

• Acetic acid

• Hexamethylenetetramine

• Acrylonitrile

• Piperidine

• Dichloromethane (DCM)

• Silica gel for column chromatography

Protocol:

Step 1: Synthesis of 2-(2-hydroxyphenyl)benzothiazole (HBT) intermediate

• In a 100 mL round-bottom flask, dissolve 15 mmol of 2-amino-benzenethiol and 15 mmol of 5-methylsalicylaldehyde in 30 mL of anhydrous ethanol.

• Stir the mixture using a magnetic stirrer at 0°C.

• While stirring, add 600 µL of 1 M HCl and 600 µL of 1 M H₂O₂.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, filter the precipitate and wash it three times with diethyl ether.

• Dry the solid and recrystallize from anhydrous ethanol to obtain the HBT intermediate as a gray solid.

Step 2: Synthesis of 3-(benzo[d]thiazol-2-yl)-2-hydroxy-5-methylbenzaldehyde

• Dissolve 10 mmol of the HBT intermediate in 20 mL of acetic acid in a 100 mL round-bottom flask.

• Add 20 mmol of hexamethylenetetramine to the solution.

• Reflux the reaction mixture at 80°C overnight with continuous stirring.

• Monitor the reaction by TLC.

• After completion, cool the mixture to room temperature and pour it into crushed ice with vigorous stirring to precipitate the product.

• Filter the solid and purify by column chromatography to yield the aldehyde derivative.[8]

Step 3: Synthesis of the final probe BTH-CN

• Dissolve the aldehyde derivative from Step 2 in dichloromethane.

• Add an equimolar amount of acrylonitrile and a catalytic amount of piperidine.

• Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Remove the solvent under reduced pressure and purify the crude product by column chromatography to obtain the final probe BTH-CN.

Characterization: The structure of the synthesized probe should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: Synthetic workflow for the BTH-CN probe.

In Vitro Analyte Detection Protocol

This protocol outlines the general procedure for evaluating the fluorescence response of a benzothiazole-based probe to a specific analyte in solution.

Materials and Reagents:

• Synthesized benzothiazole probe

• High-purity solvent (e.g., DMSO, acetonitrile, or a buffer solution)

• Analyte of interest (e.g., a metal salt, an anion salt, or a small molecule)

• Interfering species (for selectivity studies)

• Quartz cuvettes

• Fluorometer

Protocol:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the probe (e.g., 1 mM) in a suitable solvent like DMSO.

  • Prepare a stock solution of the analyte and potential interfering species in an appropriate solvent (e.g., deionized water or buffer).

• Fluorescence Titration:

  • In a quartz cuvette, place a solution of the probe at a fixed concentration (e.g., 5-10 µM) in the desired buffer (e.g., PBS buffer, pH 7.4).[9]

  • Record the initial fluorescence spectrum of the probe solution.

  • Incrementally add small aliquots of the analyte stock solution to the cuvette.

  • After each addition, mix thoroughly and allow the system to equilibrate (typically a few minutes).

  • Record the fluorescence spectrum after each addition.

• Selectivity Study:

  • To assess the selectivity of the probe, repeat the fluorescence measurement in the presence of various potentially interfering species at concentrations significantly higher than that of the target analyte.

• Data Analysis:

  • Plot the fluorescence intensity at the emission maximum as a function of the analyte concentration.

  • Determine the limit of detection (LOD) using the formula: LOD = 3σ/k, where σ is the standard deviation of the blank measurement and k is the slope of the linear calibration curve.[10]

Live Cell Imaging Protocol

This protocol provides a general workflow for imaging intracellular analytes using a benzothiazole-based fluorescent probe.

Materials and Reagents:

• Benzothiazole probe stock solution (in DMSO)

• Mammalian cell line (e.g., HeLa, A549)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Confocal laser scanning microscope

• Confocal dishes or plates

Protocol:

• Cell Culture and Seeding:

  • Culture the cells in a humidified incubator at 37°C with 5% CO₂.

  • Seed the cells onto confocal dishes to achieve 60-70% confluency on the day of the experiment.[11]

  • Allow the cells to adhere for at least 24 hours.

• Probe Loading:

  • On the day of the experiment, remove the culture medium and wash the cells once with warm PBS.

  • Prepare a working solution of the probe by diluting the stock solution in serum-free medium or PBS to a final concentration of 5-10 µM.[11]

  • Incubate the cells with the probe working solution for 30-45 minutes at 37°C.[11]

• Analyte Induction (Optional):

  • To image changes in analyte concentration, after probe loading, wash the cells and then treat them with a stimulus to induce the production or influx of the target analyte.

• Imaging:

  • Wash the cells twice with PBS to remove excess probe.

  • Add fresh medium or PBS to the cells.

  • Image the cells using a confocal microscope with the appropriate excitation and emission wavelengths for the probe.[12]

Cytotoxicity Assay: It is crucial to assess the cytotoxicity of the probe to ensure that the observed fluorescence changes are not due to probe-induced cell death. A standard MTT or CCK-8 assay can be performed.[1]

Data Presentation and Interpretation

For clear and concise presentation of results, quantitative data should be summarized in tables.

Table 1: Photophysical Properties of a Representative Benzothiazole Probe

Property	Value
Absorption Maximum (λabs)	350 nm
Emission Maximum (λem)	480 nm
Stokes Shift	130 nm
Quantum Yield (Φ)	0.65
Molar Extinction Coefficient (ε)	25,000 M⁻¹cm⁻¹

Table 2: Performance Characteristics for Analyte Detection

Parameter	Value
Analyte	Zn²⁺
Linear Range	0 - 10 µM
Limit of Detection (LOD)	15.8 nM[4]
Response Time	< 1 minute
Optimal pH Range	7.0 - 8.0

Conclusion and Future Perspectives

Benzothiazole-based fluorescent probes offer a versatile and powerful platform for analyte detection in diverse applications. The straightforward synthesis, tunable photophysical properties, and various available signaling mechanisms make them highly attractive for the development of novel sensors.[2] Future research will likely focus on the development of probes with near-infrared (NIR) emission for deeper tissue imaging, ratiometric sensing capabilities for more accurate quantification, and multi-analyte detection for complex biological studies. The continued innovation in this field promises to provide even more sophisticated tools for researchers in chemistry, biology, and medicine.

References

• BenchChem. (n.d.). Application Notes and Protocols for Benzothiazole-Based Fluorescent Probes in Hydrogen Peroxide Detection.
• STEMM Institute Press. (n.d.). Synthesis and Application of Novel Benzothiazole Fluorescent Probes.
• ResearchGate. (n.d.). Benzothiazole applications as fluorescent probes for analyte detection.
• A Green-emitting Fluorescent Probe Based on a Benzothiazole Derivative for Imaging Biothiols in Living Cells. (2019). PMC - NIH.
• Design,Synthesis And Performance Study Of Ionic Fluorescent Probes
• Synthesis And Application Of Benzothiazole-based Fluorescent Probes. (2024). Globe Thesis.
• Novel benzothiazole-based fluorescent probe for efficient detection of Cu2+/S2- and Zn2+ and its applicability in cell imaging. (2024). PubMed.
• Spectra properties of 2-(2'-hydroxyphenyl) benzothiazole in different solvents. (2025).
• Methods to determine limit of detection and limit of quantification in quantitative real-time PCR (qPCR). (2017). PMC - NIH.
• Benzothiazole-Based Fluorescent Probe as a Simple and Effective Platform for Functional Mitochondria Imaging. (2023).
• TDDFT Study on the ESIPT Properties of 2-(2′-Hydroxyphenyl)-Benzothiazole and Sensing Mechanism of a Derived Fluorescent Probe for Fluoride Ion. (n.d.). MDPI.
• Fluorescence assays: limit of detection. (2019).
• Zinc ion detection using a benzothiazole-based highly selective fluorescence “turn-on” chemosensor and its real-time applic
• A fluorescent probe based on benzothiazole and benzoindole for detecting hydrazine in various applications. (n.d.). The Royal Society of Chemistry.
• The detection limit was determined from the fluorescence titration data based on a reported method. (n.d.). The Royal Society of Chemistry.
• Red-Shift (2-Hydroxyphenyl)-Benzothiazole Emission by Mimicking the Excited-State Intramolecular Proton Transfer Effect. (n.d.). PubMed Central.
• LOD in Fluorescence. (n.d.).
• Fig. S10 Plot for the determination of limit of detection (LOD) for CO. (n.d.).
• Ab Initio Study of the Hydrogen Bond and Proton Transfer in 2-(2'-Hydroxyphenyl)
• Synthesis And Recognition Performance Of Benzothiazole-based Long-wavelength Emission Fluroescent Probes. (2019). Globe Thesis.
• Chemistry of 2-(2′-Aminophenyl)

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Application Notes & Protocols: The Use of Benzothiazole-2-sulfonyl Fluoride (BTSF) in Covalent Drug Discovery

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Benzothiazole-2-sulfonyl fluoride (BTSF) is a versatile chemical probe that merges the privileged benzothiazole scaffold with the reactive sulfonyl fluoride warhead. This unique combination makes it an invaluable tool in modern drug discovery, particularly within the realm of covalent inhibitor development and fragment-based drug discovery (FBDD). The benzothiazole core is a recognized pharmacophore present in numerous clinically approved drugs, offering a favorable starting point for interaction with diverse biological targets.[1][2][3] The sulfonyl fluoride moiety acts as a moderately reactive electrophile, capable of forming stable covalent bonds with nucleophilic amino acid residues on target proteins.[4] This guide provides a comprehensive overview of the scientific principles, detailed experimental protocols, and data interpretation strategies for leveraging BTSF in the identification and validation of novel therapeutic targets.

Scientific Foundation: The 'Why' Behind BTSF

The utility of BTSF in drug discovery is rooted in two key concepts: the principles of Fragment-Based Drug Discovery (FBDD) and the mechanism of targeted covalent inhibition.

1.1. BTSF as a Covalent Fragment in FBDD

FBDD is a powerful methodology for identifying lead compounds by screening low-molecular-weight fragments (typically < 300 Da).[5][6] These fragments, though often binding with low affinity, do so with high ligand efficiency, forming high-quality interactions with the target protein.[7] BTSF is an ideal fragment for this approach.

• Privileged Scaffold: The benzothiazole ring system is a common motif in drugs targeting a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders, suggesting its structural backbone is amenable to binding biologically relevant targets.[1][3]

• Reactive Warhead: The sulfonyl fluoride group is a "privileged warhead" in chemical biology.[4] It exhibits a favorable balance of stability in aqueous media and reactivity towards a range of nucleophilic amino acid residues, including serine, threonine, lysine, tyrosine, and histidine.[4] This broad reactivity profile increases the probability of identifying novel, druggable hotspots on a protein surface that might be missed by less reactive fragments.

1.2. Mechanism of Action: Targeted Covalent Inhibition

Covalent inhibitors form a stable, irreversible bond with their target protein.[8][9] This mechanism offers several therapeutic advantages, including prolonged duration of action, high potency, and the ability to target shallow binding pockets. The process is typically a two-step mechanism:

• Reversible Binding: The BTSF molecule first binds non-covalently to a pocket on the target protein. The affinity of this initial interaction is determined by the benzothiazole core and its fit within the binding site.

• Covalent Bond Formation: Once reversibly bound, the sulfonyl fluoride warhead is positioned in close proximity to a nucleophilic amino acid residue. This proximity facilitates a nucleophilic attack on the electrophilic sulfur atom, displacing the fluoride ion and forming a stable sulfonamide or sulfonate ester bond.

This targeted approach, where initial binding precedes the covalent reaction, ensures specificity and minimizes off-target reactions.[10]

Figure 1: Two-step mechanism of targeted covalent inhibition by BTSF.

Experimental Workflows & Protocols

The successful application of BTSF requires a multi-step workflow designed to screen for activity, confirm covalent engagement, and identify the specific site of modification.

Figure 2: High-level experimental workflow for using BTSF.

Protocol 1: Primary Screening for Target Inhibition

Objective: To identify if BTSF can inhibit the activity of a purified enzyme or a cellular pathway of interest. This protocol describes a generic enzyme inhibition assay.

Causality: The choice of a time-dependent inhibition assay is critical. A covalent inhibitor's potency increases with incubation time as the irreversible reaction proceeds. Observing a time-dependent increase in inhibition is a hallmark of covalent modification and distinguishes it from reversible inhibitors.

Materials:

• Purified target protein (e.g., a kinase, protease, or other enzyme).

• Benzothiazole-2-sulfonyl fluoride (BTSF), dissolved in DMSO to a 10 mM stock.

• Assay buffer appropriate for the target protein.

• Substrate for the enzyme (fluorogenic, colorimetric, or luminescent).

• 96- or 384-well microplates.

• Plate reader.

Step-by-Step Methodology:

• Compound Preparation: Prepare a serial dilution of BTSF in assay buffer. A typical starting concentration range is 100 µM down to low nM. Include a DMSO-only control.

• Pre-incubation (Time-Dependence):

  • In the microplate, add the diluted BTSF to the target protein in assay buffer.

  • Incubate the mixture for varying periods (e.g., 0, 15, 30, 60, and 120 minutes) at the optimal temperature for the enzyme (e.g., 25°C or 37°C). This step allows the covalent reaction to occur.

• Initiate Reaction: After each pre-incubation period, add the enzyme's substrate to all wells to start the enzymatic reaction.

• Data Acquisition: Measure the reaction progress over time using a plate reader. For kinetic reads, collect data every minute for 15-30 minutes. For endpoint reads, stop the reaction after a fixed time and measure the signal.

• Data Analysis:

  • Calculate the rate of reaction for each BTSF concentration and incubation time.

  • Normalize the data to the DMSO control (0% inhibition) and a no-enzyme control (100% inhibition).

  • Plot percent inhibition versus log[BTSF] for each pre-incubation time point and fit the data to a dose-response curve to determine the IC₅₀ value at each time.

Interpreting the Results: A leftward shift in the IC₅₀ value (i.e., increased potency) with longer pre-incubation times strongly suggests a covalent mechanism of inhibition.

Pre-incubation Time (min)	IC₅₀ (µM)
15	25.4
30	12.1
60	5.8
120	2.3

Table 1: Example data showing a time-dependent shift in IC₅₀ for BTSF against a hypothetical target enzyme.

Protocol 2: Confirmation of Covalent Adduct Formation via Intact Protein Mass Spectrometry

Objective: To directly verify that BTSF forms a covalent bond with the target protein and to determine the stoichiometry of binding.

Causality: High-resolution mass spectrometry (MS) is the gold standard for confirming covalent modification. It can precisely measure the mass of the intact protein. A covalent addition of BTSF will result in a predictable mass increase, providing unambiguous evidence of target engagement.[11]

Materials:

• Purified target protein (at ~1-5 mg/mL).

• BTSF (10 mM stock in DMSO).

• Reaction buffer (e.g., PBS or HEPES, pH 7.4).

• Desalting column (e.g., C4 ZipTip).

• High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Step-by-Step Methodology:

• Incubation: Mix the target protein with a 5- to 10-fold molar excess of BTSF. Also, prepare a protein-only control with an equivalent amount of DMSO. Incubate for 2 hours at room temperature.

• Sample Cleanup: Remove excess, unbound BTSF by desalting the protein sample using a C4 ZipTip or a similar buffer exchange method. This step is crucial to prevent ion suppression and contamination of the mass spectrometer.

• Mass Spectrometry Analysis:

  • Analyze the desalted protein samples via liquid chromatography-mass spectrometry (LC-MS).

  • Acquire the mass spectrum over a m/z range that includes the expected charge states of the protein.

• Data Deconvolution: Use deconvolution software (e.g., MagTran, MaxEnt) to convert the raw m/z spectrum (which shows multiple charge states) into a zero-charge mass spectrum, revealing the exact molecular weight of the protein species present.

Interpreting the Results:

• The control sample will show a peak corresponding to the unmodified protein's molecular weight.

• The BTSF-treated sample should show a new peak with a mass increase corresponding to the addition of the benzothiazole-sulfonyl moiety.

• Calculation: The molecular weight of BTSF is 217.24 g/mol . Upon reaction, the fluoride atom (19.00 g/mol ) is lost. Therefore, the expected mass shift (Δmass) is 217.24 - 19.00 = 198.24 Da .

• The presence of a peak at [Mass of unmodified protein + 198.24 Da] confirms a 1:1 covalent adduct. Peaks at multiples of this mass shift would indicate multiple modification sites.

Sample	Observed Mass (Da)	Δ Mass (Da)	Interpretation
Protein + DMSO	35,450.2	N/A	Unmodified Protein
Protein + BTSF	35,648.5	+198.3	Single Covalent Adduct (1:1 Stoichiometry)

Table 2: Example intact mass spectrometry data confirming covalent modification.

Protocol 3: Identification of the Covalent Binding Site by Peptide Mapping

Objective: To pinpoint the specific amino acid residue(s) on the target protein that BTSF covalently modifies.

Causality: Knowing the exact binding site is essential for structure-activity relationship (SAR) studies and rational drug design.[10] This "bottom-up" proteomics approach involves digesting the modified protein into smaller peptides and using tandem MS (MS/MS) to identify the specific peptide—and amino acid—carrying the modification.[12]

Sources

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Application Notes &amp; Protocols: A Guide to Fragment-Based Screening with Sulfonyl Fluorides

Introduction: The Strategic Marriage of Fragments and Covalent Chemistry

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for identifying novel, high-quality starting points for drug development.[1][2] Unlike high-throughput screening (HTS), which tests large, complex molecules, FBDD screens small, low-molecular-weight compounds (typically <300 Da) for weak but efficient binding to a protein target.[1] The rationale is elegant: these simple fragments can form high-quality interactions within a binding pocket, providing a more atom-efficient foundation for elaboration into potent, drug-like molecules.[3]

Recently, the field has seen a renaissance in the development of targeted covalent inhibitors, which offer advantages such as increased potency, prolonged duration of action, and the ability to target shallow or challenging binding sites.[4][5] This has led to the strategic fusion of FBDD with covalent chemistry, creating a powerful methodology for discovering novel covalent drugs.[6][7]

This guide focuses on a particularly promising class of electrophilic fragments: those containing the sulfonyl fluoride (SF) warhead. Sulfonyl fluorides are privileged electrophiles that offer a unique combination of stability and reactivity, enabling the targeting of a broader range of nucleophilic amino acid residues beyond the commonly targeted cysteine.[8][9][10]

The Unique Chemistry of Sulfonyl Fluorides: Beyond Cysteine

The utility of sulfonyl fluorides in drug discovery is underpinned by Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a concept introduced by Prof. Barry Sharpless and recognized as a next-generation "click chemistry" reaction.[11] The S(VI)-F bond is remarkably stable to hydrolysis and reduction, yet it can react efficiently with nucleophilic amino acid residues under physiological conditions.[9][12]

A key advantage of sulfonyl fluorides is their ability to react with a variety of nucleophilic residues, including:

• Tyrosine

• Lysine

• Serine

• Histidine

• Threonine[11][13]

This "beyond-cysteine" targeting capability dramatically expands the scope of the ligandable proteome, as many protein binding sites lack an accessible cysteine residue.[9][10] The reactivity of the sulfonyl fluoride can be tuned by altering the electronic properties of the aryl ring to which it is attached, allowing for a degree of control over the warhead's reactivity.[9][14]

Workflow for a Sulfonyl Fluoride Fragment Screening Campaign

A successful screening campaign requires a systematic, multi-stage approach to identify and validate true hits. The following workflow outlines a robust protocol, integrating biophysical screening with biochemical validation.

Sources

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• 10. Efficient Ligand Discovery Using Sulfur(VI) Fluoride Reactive Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery | Department of Chemistry [chem.uga.edu]
• 12. SuFEx Handle Fragment Library [otavachemicals.com]
• 13. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]

Unlocking the Proteome: A Guide to Chemoproteomic Applications of Sulfonyl Fluoride Probes

Introduction: The Rise of a Privileged Warhead in Chemical Biology

In the expansive landscape of chemical biology and drug discovery, the ability to selectively engage and identify protein targets in their native cellular environment is paramount. This pursuit has led to the development of a sophisticated arsenal of chemical probes. Among these, sulfonyl fluorides (SFs) have emerged as a "privileged" class of electrophilic warheads.[1][2][3] Their growing prominence stems from a unique and highly advantageous balance between aqueous stability and finely tuned reactivity.[2][4]

Unlike more promiscuous electrophiles that often lead to off-target effects, or highly specific probes that limit the scope of discovery, sulfonyl fluorides offer a "Goldilocks" reactivity.[5] They are stable enough to navigate the complex aqueous environment of the cell but can be "activated" by the specific microenvironment of a protein binding pocket to form a stable covalent bond.[1][6]

A key advantage that sets sulfonyl fluorides apart is their ability to react with a broad range of nucleophilic amino acid residues. While traditional covalent strategies have heavily focused on the intrinsically reactive cysteine, SF probes expand the druggable proteome by targeting serine, threonine, tyrosine, lysine, and histidine residues.[7][8][9] This versatility opens up new avenues for interrogating protein function and developing novel therapeutics against targets previously considered "undruggable."[5]

This comprehensive guide provides researchers, scientists, and drug development professionals with a deep dive into the applications of sulfonyl fluoride probes. We will explore the underlying principles of their reactivity, provide detailed, field-proven protocols for their use in chemoproteomic workflows, and offer insights into data analysis and interpretation.

Core Principles: Mechanism of Action and Probe Design

The utility of sulfonyl fluoride probes is rooted in the principles of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.[5][7] The central mechanism involves the nucleophilic attack by an amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride moiety. This attack leads to the displacement of the fluoride ion and the formation of a highly stable sulfonylated adduct, effectively creating an irreversible covalent link between the probe and the target protein.[4]

Caption: Mechanism of Covalent Modification by a Sulfonyl Fluoride Probe.

A typical sulfonyl fluoride probe for chemoproteomics is thoughtfully designed with three key components:

• The Sulfonyl Fluoride (SO₂F) Warhead: The reactive group responsible for covalent bond formation.

• A Recognition Scaffold: A molecular structure that directs the probe to a specific protein or family of proteins. This can range from a simple aromatic ring for fragment-based screening to a complex molecule based on a known reversible ligand.

• A Reporter Handle: Typically a terminal alkyne or azide group that enables "click" chemistry. This allows for the subsequent attachment of a reporter tag, such as biotin for enrichment or a fluorophore for imaging, in a highly efficient and specific manner.[1]

Key Applications and Experimental Workflows

Sulfonyl fluoride probes are versatile tools that can be employed in a variety of chemoproteomic workflows. The most prominent of these is Activity-Based Protein Profiling (ABPP), a powerful strategy to globally profile the functional state of enzymes and other proteins in complex biological systems.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemistry Insights | How to Enhance Success Rate in the Discovery of Targeted Covalent Inhibitors? Design & Synthesis Strategies - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. Covalent Inhibitors of Protein-Protein Interactions Targeting Lysine, Tyrosine, or Histidine Residues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyclic Alkenylsulfonyl Fluorides: Palladium‐Catalyzed Synthesis and Functionalization of Compact Multifunctional Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Labeling proteins inside living cells using external fluorophores for microscopy | eLife [elifesciences.org]
• 6. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. Chemoselective Preparation of Clickable Aryl Sulfonyl Fluoride Monomers: A Toolbox of Highly Functionalized Intermediates for Chemical Biology Probe Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantifying drug-target engagement in live cells using sulfonyl fluoride chemical probes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Benzothiazole-2-sulfonyl Fluoride Synthesis

Welcome to the technical support center for the synthesis of Benzothiazole-2-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to optimize your reaction yields and obtain high-purity products.

Introduction

Benzothiazole-2-sulfonyl fluoride is a valuable reagent in chemical biology and drug discovery, notably as a covalent inhibitor targeting lysine or tyrosine residues.[1] Its synthesis, typically proceeding via the diazotization of 2-aminobenzothiazole followed by a Sandmeyer-type fluorosulfonylation, can be fraught with challenges leading to low yields. This guide provides a structured approach to identifying and resolving these issues, drawing from established chemical principles and state-of-the-art synthetic methodologies.

Troubleshooting Guide: Addressing Low Yields

Low yields in the synthesis of Benzothiazole-2-sulfonyl fluoride can arise from issues at various stages of the reaction. This section addresses specific problems you might encounter in a question-and-answer format.

Stage 1: Starting Material Quality

Question: My final yield is consistently low, and I suspect my starting materials. What should I look for?

Answer: The purity of your starting materials is paramount. The typical synthetic route starts with 2-aminobenzothiazole, which is often prepared from 2-mercaptobenzothiazole.

• 2-Mercaptobenzothiazole Purity: If you are synthesizing your own 2-aminobenzothiazole, ensure the precursor, 2-mercaptobenzothiazole, is of high purity. Commercial grades can contain impurities from the manufacturing process (e.g., from the reaction of aniline, carbon disulfide, and sulfur) that can interfere with subsequent steps.[2][3][4] Recrystallization from a suitable solvent like ethanol is recommended to remove potential contaminants.

• 2-Aminobenzothiazole Purity: The 2-aminobenzothiazole should be a clean, free-flowing powder. Discoloration can indicate the presence of oxidation byproducts. It is advisable to purify commercial 2-aminobenzothiazole by recrystallization or to synthesize it fresh and purify it before use.[5][6] The presence of unreacted 2-mercaptobenzothiazole or other impurities can consume reagents in the diazotization step and lead to undesired side reactions.

Stage 2: Diazotization of 2-Aminobenzothiazole

The formation of the benzothiazole-2-diazonium salt is a critical step where many syntheses falter.

Question: How do I know if the diazotization of 2-aminobenzothiazole is incomplete or has failed?

Answer: Incomplete diazotization is a frequent cause of low yields. 2-Aminobenzothiazole is a weakly basic amine, which can make its diazotization challenging.[7]

• Visual Observation: A successful diazotization should result in a clear solution of the diazonium salt. The presence of a persistent solid may indicate that the 2-aminobenzothiazole has not fully dissolved or reacted.

• Testing for Nitrous Acid: After the addition of your nitrosating agent (e.g., sodium nitrite), you can test for the presence of excess nitrous acid using starch-iodide paper. A positive test (the paper turning blue-black) indicates that sufficient nitrosating agent has been added. Conversely, if the test is negative, you may need to add more. It is crucial to then neutralize any significant excess of nitrous acid before proceeding, as it can lead to unwanted side reactions.[8]

• Choice of Acid: The choice and concentration of the acid are critical. Phosphoric acid or a mixture of sulfuric acid and acetic acid are often used for diazotizing weakly basic amines.[7] Dichloroacetic acid has also been reported as an effective medium.[7] The acid must be in sufficient excess to maintain a low pH and fully protonate the amine.

Question: My reaction mixture turns dark, and I observe gas evolution before the addition of the SO2 source. What is happening?

Answer: This indicates the premature decomposition of your benzothiazole-2-diazonium salt. Diazonium salts are notoriously unstable and can decompose, especially at elevated temperatures.[8][9]

• Temperature Control: It is imperative to maintain a low temperature, typically between 0 and 5 °C, throughout the diazotization process and until the diazonium salt is used in the next step.[8] Use an ice-salt bath to ensure rigorous temperature control.

• Stability of the Diazonium Salt: The benzothiazole-2-diazonium salt may be particularly prone to decomposition due to the electronic nature of the heterocyclic ring. It should be generated in situ and used immediately. Never attempt to isolate the diazonium salt unless you are preparing a more stable form, such as a tetrafluoroborate salt, and are following a specific, validated procedure.[10][11]

Stage 3: The Fluorosulfonylation Reaction

This step involves the reaction of the diazonium salt with a source of sulfur dioxide and a fluoride source, often in the presence of a copper catalyst (a Sandmeyer-type reaction).

Question: I am not getting any of my desired benzothiazole-2-sulfonyl fluoride. What are the likely culprits in the fluorosulfonylation step?

Answer: Failure to form the product at this stage can be due to several factors related to the reagents and reaction conditions.

• Source of Sulfur Dioxide (SO2): Gaseous SO2 can be challenging to handle. Solid SO2 surrogates like DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)) or inorganic sulfites such as sodium metabisulfite (Na2S2O5) are often more convenient and reliable.[12][13][14][15] Ensure your SO2 surrogate is of good quality and has been stored correctly.

• Fluoride Source: The choice of fluoride source is important. Potassium fluoride (KF) or potassium bifluoride (KHF2) are commonly used.[12][16] More specialized fluorinating agents like Selectfluor can also be employed, particularly in copper-free systems.[15][16][17]

• Catalyst: In a classic Sandmeyer reaction, a copper(I) salt (e.g., CuCl, CuBr) is used catalytically.[18][19] The catalyst must be active; older bottles of copper salts may have oxidized to copper(II), which is generally less effective. It is good practice to use freshly purchased or purified copper(I) salts. Copper-free methods, often photochemically mediated or using specific reagents like Selectfluor, are also available and may be more reproducible.[15][17][20]

• Reaction Conditions: Ensure the reaction is being conducted under the optimal conditions for the specific protocol you are following. This includes the correct solvent (acetonitrile and methanol are common), temperature, and reaction time.[12][15]

Question: I am getting a complex mixture of side products instead of my desired sulfonyl fluoride. What are the common side reactions?

Answer: Several side reactions can compete with the desired fluorosulfonylation:

• Formation of Benzothiazole-2-sulfonic acid: If water is present in the reaction mixture, the intermediate sulfonyl radical or the final sulfonyl fluoride can be hydrolyzed to the corresponding sulfonic acid.[21] Ensure your reagents and solvent are anhydrous.

• Formation of 2-Halobenzothiazoles: If you are using a copper(I) halide as a catalyst, you may see the formation of the corresponding 2-chloro- or 2-bromobenzothiazole via a competing Sandmeyer reaction.

• Decomposition and Tar Formation: Poorly controlled reactions can lead to the decomposition of the diazonium salt and the formation of tarry byproducts, which can complicate purification and lower the yield.

Stage 4: Work-up and Purification

Question: I seem to be losing a significant amount of my product during the work-up and purification. How can I minimize these losses?

Answer: Benzothiazole-2-sulfonyl fluoride, like many sulfonyl fluorides, can be sensitive to certain conditions.

• Hydrolytic Stability: While sulfonyl fluorides are generally more stable to hydrolysis than sulfonyl chlorides, they are not completely inert.[22][23] Avoid prolonged exposure to highly basic or acidic aqueous conditions during the work-up. A rapid extraction with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) from a neutral or slightly acidic aqueous phase is recommended.

• Purification: Column chromatography on silica gel is a common method for purification. However, prolonged contact with silica gel, which is acidic, can sometimes lead to decomposition. It is advisable to perform the chromatography relatively quickly and to use a less polar eluent system if possible. In some cases, trituration or recrystallization may be a milder alternative to chromatography.

Experimental Workflow and Troubleshooting Logic

The following diagrams illustrate a typical experimental workflow for the synthesis of Benzothiazole-2-sulfonyl fluoride and a decision tree for troubleshooting low yields.

Caption: A generalized workflow for the synthesis of Benzothiazole-2-sulfonyl fluoride.

Caption: Troubleshooting decision tree for low yield issues.

Key Reaction Parameters

The following table summarizes critical parameters and their potential impact on the reaction yield.

Parameter	Recommended Condition	Impact on Low Yield if Deviated
Temperature (Diazotization)	0–5 °C	Higher temperatures lead to rapid decomposition of the diazonium salt.[8]
Acid Concentration	Sufficient excess to maintain low pH	Inadequate acid can lead to incomplete diazotization and side reactions.
Nitrosating Agent	Stoichiometric or slight excess	Insufficient amount leads to incomplete reaction; large excess can cause side reactions.
SO2 Source	Anhydrous, good quality surrogate	Poor quality or hydrated source will reduce reaction efficiency.
Fluoride Source	Anhydrous	Presence of water can lead to hydrolysis of intermediates and product.
Catalyst (if used)	Active Cu(I) salt	Inactive (oxidized) catalyst will result in little to no reaction.
Solvent	Anhydrous	Water can cause hydrolysis and reduce yield.
Work-up pH	Neutral to slightly acidic	Strongly basic or acidic conditions can promote hydrolysis of the sulfonyl fluoride.[1]

Standard Experimental Protocol

This protocol is a representative example and may require optimization for your specific setup.

Synthesis of Benzothiazole-2-sulfonyl fluoride via a Sandmeyer-type Reaction

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, suspend 2-aminobenzothiazole (1.0 eq) in a suitable acid (e.g., a mixture of concentrated H2SO4 and glacial acetic acid) at 0 °C.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.05 eq) dropwise, ensuring the temperature does not rise above 5 °C.

  • Stir the mixture at 0–5 °C for an additional 30 minutes after the addition is complete. The mixture should become a clear solution.

• Fluorosulfonylation:

  • In a separate flask, prepare a solution or suspension of the SO2 source (e.g., DABSO, 1.5 eq), the fluoride source (e.g., KHF2, 3.0 eq), and the copper catalyst (e.g., CuCl, 0.2 eq) in an appropriate solvent (e.g., acetonitrile).

  • Cool this mixture to 0 °C.

  • Slowly add the cold diazonium salt solution from step 1 to the fluorosulfonylation mixture via a cannula or dropping funnel, maintaining the temperature at or below room temperature, as dictated by the specific literature procedure. Vigorous gas evolution (N2) will be observed.

  • After the addition is complete, allow the reaction to stir at room temperature for several hours or until TLC/LC-MS analysis indicates the consumption of the diazonium salt.

• Work-up and Purification:

  • Pour the reaction mixture into ice-water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the pure Benzothiazole-2-sulfonyl fluoride.

Frequently Asked Questions (FAQs)

Q1: Can I use other 2-substituted benzothiazoles as starting materials? A1: This specific synthesis requires the 2-amino group for diazotization. If you start with another substituent at the 2-position, a different synthetic strategy would be required. For instance, starting from 2-mercaptobenzothiazole, one could potentially perform an oxidative chlorination followed by a halide exchange to get the sulfonyl fluoride.[16]

Q2: How stable is the final Benzothiazole-2-sulfonyl fluoride product? A2: Sulfonyl fluorides are generally more stable than their corresponding sulfonyl chlorides, particularly towards hydrolysis.[22][23] However, their stability can be influenced by the substituents on the aromatic ring.[1] For long-term storage, it is recommended to keep the product in a cool, dry place, away from moisture.

Q3: Are there alternatives to the Sandmeyer reaction for this synthesis? A3: Yes, recent advances in photoredox catalysis have enabled the synthesis of aryl sulfonyl fluorides from diazonium salts under milder, metal-free conditions.[13][24][25] These methods often offer a broader substrate scope and better functional group tolerance.

Q4: What are the main safety concerns with this reaction? A4: The primary safety concern is the handling of diazonium salts, which can be explosive in their isolated, dry state.[8][9] Always generate them in situ at low temperatures and use them immediately. Additionally, handle all chemicals with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

References

• Gao, B. et al. (2018). Synthetic Routes to Arylsulfonyl Fluorides. Molecules. Available at: [Link]

• Li, Z. et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Tetrahedron. Available at: [Link]

• Tlili, A. et al. (2021). Photocatalytic conversion of aryl diazonium salts to sulfonyl fluorides. Tetrahedron Letters. Available at: [Link]

• Tambar, A. et al. (2019). Photocatalytic conversion of aryl diazonium salts to sulfonyl fluorides. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Wang, C. et al. (2021). Aryl sulfonyl fluoride synthesis via organophotocatalytic fluorosulfonylation of diaryliodonium salts. Organic & Biomolecular Chemistry. Available at: [Link]

• Wu, J. et al. (2019). Inorganic sulfites as the sulfur dioxide surrogates in sulfonylation reactions. Chemical Communications. Available at: [Link]

• Weng, J. & Lu, G. et al. (2020). Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides. Organic Letters. Available at: [Link]

• Mamedov, V. A. & Kalinin, A. A. (2022). Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. Molecules. Available at: [Link]

• Sokolowska-Gajda, J. (1992). A new medium for the diazotization of 2-amino-6-nitrobenzothiazole and 2-aminobenzothiazole. Dyes and Pigments. Available at: [Link]

• Organic Chemistry Portal. Sandmeyer Reaction. Available at: [Link]

• Wikipedia. Sandmeyer reaction. Available at: [Link]

• Al-Masoudi, N. A. et al. (2021). Synthesis and Study the Biological Activity of Some New Derivatives of 2-Aminobenzothiazole. Journal of Physics: Conference Series. Available at: [Link]

• Google Patents. US5367082A - Process for the preparation of 2-mercaptobenzothiazole.

• Liao, L. et al. (2022). Visible-light-driven reactions for the synthesis of sulfur dioxide-inserted compounds: generation of S–F, S–O, and S–N bonds. RSC Advances. Available at: [Link]

• Yagupolskii, L. M. et al. (1999). Benzothiazol-2-yl(difluoro)methanesulfonic Acid (III): Synthesis and Reactions. Journal of Fluorine Chemistry.

• Smedley, C. et al. (2023). The Synthesis of Sulfonyl Fluoride Functionalized 2-Aminothiazoles using a Diversity Oriented Clicking Strategy. ChemRxiv. Available at: [Link]

• Weng, J. & Lu, G. et al. (2020). Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides. PubMed. Available at: [Link]

• Zhang, Y. et al. (2021). Exploring the Green Synthesis Process of 2-Mercaptobenzothiazole for Industrial Production. Processes. Available at: [Link]

• Sharpless, K. B. & Dong, J. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): A New Generation of Click Chemistry.

• Weng, J. et al. (2020). Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides. ResearchGate. Available at: [Link]

• Google Patents. CN112661721A - New process for synthesizing 2-mercaptobenzothiazole zinc salt by solvent method.

• Pellecchia, M. et al. (2021). Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. European Journal of Medicinal Chemistry. Available at: [Link]

• Woźniak, K. et al. (2021). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. The Journal of Organic Chemistry.

• ResearchGate. Optimization of the diazotization of amide 2a a. Available at: [Link]

• Woźniak, K. et al. (2021). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. Available at: [Link]

• Moses, J. E. & Sharpless, K. B. (2023). The Synthesis of Sulfonyl Fluoride Functionalized 2-Aminothiazoles Using a Diversity Oriented Clicking Strategy. ResearchGate. Available at: [Link]

• ResearchGate. Progress in the Synthesis of Benzothiazole-2-ones. Available at: [Link]

• Li, J. et al. (2021). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Molecules. Available at: [Link]

• Chen, J. R. et al. (2018). Reactive Chemical Hazards of Diazonium Salts. Organic Process Research & Development. Available at: [Link]

• NPTEL. Lecture 16 Aromatic Diazonium Salts. Available at: [Link]

• Li, Y. et al. (2022). Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents. Frontiers in Chemistry. Available at: [Link]

• Ashenhurst, J. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. Available at: [Link]

• Jangid, D. K. et al. (2017). AN EFFICIENT SYNTHESIS OF 2-AMINOBENZOTHIAZOLE AND ITS DERIVATIVES IN IONIC LIQUIDS. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

• Malik, J. K. et al. (2010). Review of the 2-Amino Substituted Benzothiazoles: Different Methods of the Synthesis. Der Pharmacia Lettre. Available at: [Link]

• Wikipedia. Diazonium compound. Available at: [Link]

• Singh, P. et al. (2023). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. Catalysts. Available at: [Link]

• Wright, S. W. & Hallstrom, C. N. (2006). A convenient preparation of heteroaryl sulfonamides and sulfonyl fluorides from heteroaryl thiols. The Journal of Organic Chemistry. Available at: [Link]

• Reddy, C. S. et al. (2020). Synthesis of novel 2-sulfonyl benzothiazole containing isoxazole derivatives as potent antioxidant and antibacterial agents. Research Journal of Chemistry and Environment. Available at: [Link]

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• 3. US5367082A - Process for the preparation of 2-mercaptobenzothiazole - Google Patents [patents.google.com]
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• 5. ijpsr.com [ijpsr.com]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. Sci-Hub. A new medium for the diazotization of 2-amino-6-nitrobenzothiazole and 2-aminobenzothiazole / Dyes and Pigments, 1992 [sci-hub.ru]
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• 9. Diazonium Salts | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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• 11. Diazonium compound - Wikipedia [en.wikipedia.org]
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• 16. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
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Technical Support Center: Stability and Use of Benzothiazole-2-sulfonyl fluoride (BTSF) in Aqueous Buffers

Welcome to the technical support center for Benzothiazole-2-sulfonyl fluoride (BTSF). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for the use of BTSF in aqueous experimental settings. Here, we address common questions and challenges related to the stability and reactivity of this important chemical probe.

Frequently Asked Questions (FAQs)

Q1: What is Benzothiazole-2-sulfonyl fluoride (BTSF), and what are its primary applications?

Benzothiazole-2-sulfonyl fluoride (BTSF) is a heteroaromatic sulfonyl fluoride. Like other aryl sulfonyl fluorides, it serves as a covalent modifier for specific amino acid residues in proteins.[1][2] Its primary application is in chemical biology and drug discovery as a "warhead" to form stable covalent bonds with nucleophilic residues such as lysine, tyrosine, serine, and histidine within protein binding pockets.[1][2] This allows for the development of highly specific covalent inhibitors and chemical probes for target identification and validation.[1][2]

Q2: How stable is the sulfonyl fluoride group in aqueous solution compared to a sulfonyl chloride?

The sulfur-fluorine (S-F) bond in sulfonyl fluorides is significantly more stable, particularly towards hydrolysis, than the sulfur-chlorine (S-Cl) bond in the corresponding sulfonyl chlorides.[3] This enhanced stability is a key advantage, as it allows for greater experimental latitude in aqueous buffers.[3] While sulfonyl chlorides are often highly reactive and can be rapidly quenched by water, sulfonyl fluorides like BTSF exhibit a more balanced reactivity, making them more suitable for targeted covalent modification in biological systems.[1][3]

Q3: What is the primary degradation pathway for BTSF in aqueous buffers?

The primary degradation pathway for BTSF in aqueous buffers is hydrolysis. This reaction involves the nucleophilic attack of water or hydroxide ions on the electrophilic sulfur atom of the sulfonyl fluoride group. This leads to the cleavage of the S-F bond and the formation of the corresponding benzothiazole-2-sulfonic acid. The rate of this hydrolysis is highly dependent on the pH of the solution.[1]

Troubleshooting Guide: Stability and Hydrolysis

Problem 1: My BTSF seems to be degrading rapidly in my experimental buffer.

Potential Causes & Solutions:

• High pH: The rate of hydrolysis of sulfonyl fluorides is significantly accelerated at higher pH due to the increased concentration of the more potent nucleophile, hydroxide ion (OH⁻), compared to neutral water.

  • Recommendation: If possible for your experiment, conduct reactions at a neutral or slightly acidic pH (e.g., pH 6.0-7.5) to minimize hydrolysis. If a higher pH is required for the reaction with your target protein, minimize the incubation time of BTSF in the buffer before adding the protein. Always prepare the BTSF stock solution in an anhydrous organic solvent (like DMSO or DMF) and add it to the aqueous buffer immediately before use.

• Presence of Nucleophilic Buffer Components: Buffers containing nucleophilic functional groups can react with and consume your BTSF.

  • Recommendation: Avoid using buffers with primary or secondary amines (e.g., Tris, glycine) or other strong nucleophiles. Opt for non-nucleophilic buffers such as phosphate, HEPES, or MES.

• Elevated Temperature: Higher temperatures increase the rate of all chemical reactions, including hydrolysis.

  • Recommendation: Perform your reactions at the lowest temperature compatible with your experimental system. If possible, conduct short-term incubations on ice or at 4°C to slow down hydrolysis.

Hydrolysis of BTSF: A Mechanistic Overview

The hydrolysis of Benzothiazole-2-sulfonyl fluoride proceeds via a nucleophilic substitution reaction at the sulfur center.

Caption: Hydrolysis of BTSF in aqueous buffer.

Troubleshooting Guide: Bioconjugation Reactions

Problem 2: I am observing low or no labeling of my target protein with BTSF.

Potential Causes & Solutions:

• BTSF Hydrolysis: As detailed above, if your BTSF has hydrolyzed before it has a chance to react with the protein, you will see poor labeling efficiency.

  • Recommendation: Re-evaluate your buffer composition, pH, and temperature to minimize pre-reaction hydrolysis.

• Suboptimal Reaction pH for Protein Labeling: The reaction of sulfonyl fluorides with amino acid side chains (like the epsilon-amino group of lysine or the hydroxyl group of tyrosine) is also pH-dependent. The nucleophilicity of these residues increases as they become deprotonated at higher pH.

  • Recommendation: There is a trade-off between BTSF stability (favored at lower pH) and the nucleophilicity of the target residue (favored at higher pH). An optimal pH for labeling with sulfonyl fluorides is often between 7.5 and 8.5. You may need to perform a pH optimization experiment to find the best balance for your specific protein.

• Inaccessibility of Targetable Residues: The intended nucleophilic amino acid on your protein may be buried within the protein structure and inaccessible to the BTSF.

  • Recommendation: Consult the 3D structure of your protein if available. If the target residue is not surface-exposed, labeling may not be feasible.

• Incorrect Molar Ratio: An insufficient molar excess of BTSF over the protein can lead to incomplete labeling.

  • Recommendation: Increase the molar excess of BTSF in your reaction. A common starting point is a 10- to 20-fold molar excess, but this may need to be optimized.

Workflow for Optimizing Protein Labeling with BTSF

Caption: A systematic workflow for optimizing BTSF-protein conjugation.

Quantitative Data & Experimental Protocols

pH	Relative Hydrolysis Rate	Estimated Half-life (Conceptual)	Primary Nucleophile	Recommendations
6.0	Low	Hours to Days	H₂O	Optimal for long-term stability of BTSF stock.
7.4	Moderate	Hours	H₂O / OH⁻	A good starting point for balancing stability and reactivity.
8.5	High	Minutes to Hours	OH⁻	Use BTSF immediately after adding to the buffer.
> 9.0	Very High	Minutes	OH⁻	Generally not recommended unless reaction is very fast.

Experimental Protocol: Assessing BTSF Stability by ¹H NMR

This protocol allows for the direct monitoring of BTSF degradation in your buffer of choice.

• Preparation:

  • Prepare your aqueous buffer (e.g., 100 mM Phosphate, 150 mM NaCl) in D₂O to the desired pH.

  • Prepare a concentrated stock solution of BTSF in anhydrous DMSO-d₆ (e.g., 50 mM).

• Initiation of the Experiment:

  • In an NMR tube, add 500 µL of the D₂O buffer.

  • Add a small, known amount of the BTSF stock solution to achieve the final desired concentration (e.g., 500 µM).

  • Quickly mix the solution and acquire the first ¹H NMR spectrum (t=0).

• Data Acquisition:

  • Incubate the NMR tube at the desired temperature (e.g., 25°C or 37°C).

  • Acquire subsequent ¹H NMR spectra at regular time intervals (e.g., every 30 minutes or 1 hour).

• Analysis:

  • Identify a well-resolved aromatic proton signal from the benzothiazole ring of BTSF.

  • Integrate this signal at each time point.

  • The percentage of intact BTSF remaining at time t can be calculated as: (Integral at time t / Integral at time 0) * 100%.

  • Plot the percentage of remaining BTSF versus time to determine the hydrolysis rate and half-life.

Experimental Protocol: General Protein Labeling with BTSF

This protocol provides a starting point for labeling a protein with BTSF.

• Materials:

  • Target protein in a suitable non-nucleophilic buffer (e.g., PBS, pH 7.4).

  • BTSF.

  • Anhydrous DMSO.

  • Quenching solution (e.g., 1 M Tris-HCl, pH 8.0).

• Procedure:

  • Prepare a 10 mM stock solution of BTSF in anhydrous DMSO immediately before use.

  • In a microcentrifuge tube, add your protein to a final concentration of 1-10 mg/mL.

  • Add the BTSF stock solution to the protein solution to achieve the desired molar excess (e.g., 20x). Mix gently by pipetting.

  • Incubate the reaction at room temperature for 1-2 hours.

  • Quench the reaction by adding the quenching solution to a final concentration of 50-100 mM.

  • Remove excess, unreacted BTSF and byproducts by size-exclusion chromatography (e.g., a desalting column) or dialysis.

  • Analyze the labeled protein by SDS-PAGE, mass spectrometry, or other relevant techniques to confirm conjugation.

References

• Zhang, Y., et al. (2021). Ultrafast and selective labeling of endogenous proteins using affinity-based benzotriazole chemistry. Chemical Science, 12(4), 1433-1439.

• ResearchGate. (n.d.). Hydrolysis Rates for Various pH Levels. Retrieved January 17, 2026, from [Link]

• University of Richmond Scholarship Repository. (2024). Exploration of Sulfonamides and Benzothiazoles as Peptide-Based Cleavable Linkers. Retrieved January 17, 2026, from [Link]

• ChemRxiv. (2023). The Synthesis of Sulfonyl Fluoride Functionalized 2-Aminothiazoles using a Diversity Oriented Clicking Strategy. Retrieved January 17, 2026, from [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659.

• National Center for Biotechnology Information. (2023). Preparation of 18F-Labeled Tracers Targeting Fibroblast Activation Protein via Sulfur [18F]Fluoride Exchange Reaction. Retrieved January 17, 2026, from [Link]

• PubChem. (n.d.). 1,3-benzothiazole-2-sulfonyl fluoride. Retrieved January 17, 2026, from [Link]

• Am Ende, C. W., et al. (2018). Arylfluorosulfate-Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal.

• PubChem. (n.d.). Benzothiazole. Retrieved January 17, 2026, from [Link]

• Beilstein-Institut. (2023). Nucleophile-induced ring contraction in pyrrolo[2,1-c][4][5]benzothiazines: access to pyrrolo[2,1-b][4][6]benzothiazoles. Beilstein Journal of Organic Chemistry, 19, 768-779.

• National Center for Biotechnology Information. (2023). Nucleophile-induced ring contraction in pyrrolo[2,1-c][4][5]benzothiazines. Retrieved January 17, 2026, from [Link]

• Yang, S. K., & Yang, M. S. (1994). Hydrolysis of 2-oxoquazepam in alkaline solution. Journal of Pharmaceutical Sciences, 83(1), 58-63.

• ResearchGate. (n.d.). Specific influence of salts on the hydrolysis reaction rate of p-nitrophenyl anthranilate in binary acetonitrile–water solvents. Retrieved January 17, 2026, from [Link]

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• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scbt.com [scbt.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Optimizing reaction conditions for sulfonyl fluorides

An essential tool in modern drug discovery and chemical biology, sulfonyl fluorides (R-SO₂F) have emerged as a cornerstone functional group, largely due to the advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.[1] Their unique combination of high stability, particularly towards hydrolysis, and tunable reactivity makes them superior to traditional sulfonyl chlorides in many applications.[1][2] While robust, the path to a successful reaction is paved with nuances. Optimization is key, and researchers frequently encounter challenges ranging from synthesis of the starting material to low yields in coupling reactions.

This Technical Support Center is designed to serve as a first line of defense for researchers at the bench. Authored from the perspective of a Senior Application Scientist, this guide provides direct answers to common problems, explains the underlying chemical principles, and offers field-tested protocols to streamline your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What are sulfonyl fluorides and why are they preferred over sulfonyl chlorides?

Sulfonyl fluorides are organosulfur compounds featuring a central hexavalent sulfur atom double-bonded to two oxygen atoms and single-bonded to an organic residue (R) and a fluorine atom. They are generally more stable than their sulfonyl chloride analogues, exhibiting a remarkable resistance to hydrolysis under neutral, acidic, and even physiological conditions.[1][3] This stability prevents many of the side reactions and storage issues associated with highly reactive sulfonyl chlorides.[4][5] Despite this stability, their reactivity can be "unleashed" under specific catalytic conditions, making them ideal for click chemistry applications like SuFEx.[6]

Q2: What is SuFEx Click Chemistry?

Sulfur(VI) Fluoride Exchange (SuFEx) is a powerful click reaction that involves the exchange of the fluoride on a sulfonyl fluoride with a nucleophile, typically an alcohol (often silyl-protected) or an amine, to form a stable sulfonate or sulfonamide linkage.[1] The reaction is highly efficient and selective, often requiring a catalyst to proceed. The formation of a very strong silicon-fluoride (Si-F) bond when using silyl-protected nucleophiles provides a significant thermodynamic driving force for the reaction.[2][7]

Q3: What are the primary safety precautions for working with sulfonyl fluorides and their precursors?

Handling sulfonyl fluorides and related reagents requires adherence to standard laboratory safety protocols.

• Personal Protective Equipment (PPE): Always wear safety glasses or a face shield, a lab coat, and appropriate chemical-resistant gloves.[8][9]

• Ventilation: Conduct all manipulations in a well-ventilated chemical fume hood to avoid inhalation of vapors or dust.[10][11]

• Reagent Specifics: Precursors like sulfuryl fluoride (SO₂F₂) are toxic gases and require specialized handling procedures.[10][12] Many sulfonyl fluorides are corrosive and can cause skin and eye irritation.[9]

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations. Do not discharge into drains.[10]

Q4: How should I store my sulfonyl fluoride compounds?

Most aryl and alkyl sulfonyl fluorides are bench-stable solids or liquids that can be stored in tightly sealed containers in a cool, dry place.[9] However, stability can vary. Some heteroaromatic sulfonyl fluorides may be less stable than their phenyl counterparts.[13] It is good practice to store them away from strong bases, oxidizing agents, and moisture.[9] For long-term storage, refrigeration (2-8 °C) is recommended.

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Problem Area 1: Synthesis of the Starting Sulfonyl Fluoride

Q: My synthesis of an aryl sulfonyl fluoride from the corresponding sulfonyl chloride is giving a low yield and I see starting material and a new spot by TLC that I suspect is the sulfonic acid.

This is a classic problem indicating that the fluoride-for-chloride exchange is incomplete and the sulfonyl chloride starting material is hydrolyzing.

Probable Cause & Solution:

• Inefficient Fluoride Source: Simple fluoride salts like potassium fluoride (KF) can have low solubility in organic solvents and their efficacy can be hampered by water. The use of aqueous KF can also promote hydrolysis of the starting sulfonyl chloride.[14]

  • Expert Recommendation: Switch to potassium bifluoride (KHF₂). This reagent serves as a more effective fluoride source and helps to mitigate undesired hydrolysis and other side reactions, particularly for alkyl sulfonyl fluorides.[5][14] Alternatively, using anhydrous KF with a phase-transfer catalyst like 18-crown-6 in an aprotic solvent (e.g., acetonitrile) can significantly improve the reaction rate and yield.[14]

• Presence of Water: Trace amounts of water in the reaction solvent or on the glassware can readily hydrolyze the starting sulfonyl chloride to the corresponding sulfonic acid.

  • Expert Recommendation: Ensure all glassware is rigorously dried (oven or flame-dried) and use anhydrous solvents. Running the reaction under an inert atmosphere (Nitrogen or Argon) is also best practice.

Protocol: Synthesis of Aryl Sulfonyl Fluoride from Aryl Sulfonyl Chloride

• To a stirred solution of the aryl sulfonyl chloride (1.0 equiv) in acetonitrile (0.5 M), add potassium bifluoride (KHF₂, 2.0-3.0 equiv).

• Heat the reaction mixture to 60-80 °C and monitor by TLC or LC-MS.

• Upon completion (typically 2-12 hours), cool the reaction to room temperature.

• Filter the mixture to remove inorganic salts, washing the filter cake with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure.

• The crude product can be purified by silica gel chromatography or recrystallization.

Problem Area 2: Low Yield or No Reaction in SuFEx Coupling

Q: I'm attempting a SuFEx reaction between my sulfonyl fluoride and a silyl-protected phenol, but I'm getting very low conversion even after extended reaction times.

Low conversion in SuFEx reactions is typically related to insufficient activation of the sulfonyl fluoride or issues with the nucleophile or catalyst.

Probable Causes & Solutions:

• Insufficiently Active Catalyst: The choice and loading of the catalyst are critical. While many bases can promote the reaction, their effectiveness varies greatly depending on the substrates.

  • Expert Recommendation: For standard couplings with silyl ethers, an organosuperbase like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a common starting point, often used at 10-30 mol%.[6] For more challenging substrates or to improve rates, a stronger base like 2-tert-Butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine (BEMP) at lower loadings (1-10 mol%) can be more effective.[6] Bifluoride salts (e.g., [TBA]⁺[FHF]⁻) have also emerged as exceptionally powerful catalysts, sometimes requiring loadings as low as 0.05 mol%.[15]

• Incompatible Solvent: The solvent plays a crucial role in solubilizing reactants and modulating catalyst activity.

  • Expert Recommendation: Aprotic polar solvents like DMF, DMSO, or acetonitrile are generally good choices. Toluene or 1,4-dioxane are also frequently used. Avoid protic solvents like alcohols unless they are the intended nucleophile, as they can compete in the reaction.

• Steric Hindrance: Highly hindered sulfonyl fluorides or nucleophiles will react more slowly.

  • Expert Recommendation: Increase the reaction temperature (e.g., from room temperature to 60-100 °C) and/or increase the catalyst loading. For very difficult couplings, consider using a more active catalyst like BEMP or a Lewis acid catalyst system.[6][16]

• Poor Quality Nucleophile: If using a silyl-protected alcohol or phenol, ensure it is of high purity and has not been partially desilylated during storage.

  • Expert Recommendation: Check the purity of the silyl ether by ¹H NMR before use. If necessary, repurify by chromatography or distillation.

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Figure 1. Decision-making workflow for troubleshooting low conversion in SuFEx reactions.

Problem Area 3: Side Reactions and Impurities

Q: My alkyl sulfonyl fluoride reaction is giving me a complex mixture, and I suspect elimination is occurring.

This is a known issue, particularly with alkyl sulfonyl fluorides that have protons on the α-carbon. Strong bases can deprotonate this position, leading to elimination and the formation of an alkene and SO₂.

Probable Cause & Solution:

• Base-Induced Elimination: Strong bases required to activate the SuFEx reaction can also act as a Brønsted base, causing elimination.[6][17]

  • Expert Recommendation: Avoid strong, non-nucleophilic bases like DBU or BEMP if elimination is a problem. Instead, consider catalyst systems that operate under milder conditions. Lewis acid catalysis, for example with Ca(NTf₂)₂, can activate the sulfonyl fluoride towards nucleophilic attack without the need for a strong Brønsted base.[2][4][16] Alternatively, using a bifluoride salt catalyst may also circumvent this issue.[15] If a base is necessary, using a weaker one or lowering the reaction temperature may help suppress the elimination pathway.

Q: I'm reacting my sulfonyl fluoride with a primary amine and getting low yields of the desired sulfonamide.

Reactions with primary amines can be sluggish compared to phenols, and the reaction barrier can be surprisingly high without proper catalysis.

Probable Cause & Solution:

• High Reaction Barrier: The direct reaction between a sulfonyl fluoride and a primary amine can have a high activation energy. The presence of a complementary base is crucial to deprotonate the amine (or form a hydrogen-bonded complex), significantly increasing its nucleophilicity and lowering the reaction barrier.[18]

  • Expert Recommendation: Ensure an appropriate base is used. While tertiary amines like triethylamine can be used, stronger bases are often more effective.[6][18] Alternatively, specialized catalyst systems have been developed. For instance, N-heterocyclic carbenes (NHCs) in combination with an additive like 1-hydroxybenzotriazole (HOBt) have been shown to effectively catalyze the formation of sulfonamides from sulfonyl fluorides and amines.[2][19]

Table 1: Catalyst Selection Guide for SuFEx Reactions

Catalyst Type	Common Examples	Typical Nucleophiles	Key Considerations
Organosuperbases	DBU, BEMP, TMG	Silyl ethers, Phenols, Alcohols	High efficiency; may cause elimination with α-protons.[6]
Bifluoride Salts	[TBA]⁺[FHF]⁻, KHF₂	Silyl ethers, Alcohols	Very low catalyst loadings, highly active.[15]
Lewis Acids	Ca(NTf₂)₂, LiNTf₂	Amines (via silyl amines)	Good for base-sensitive substrates; avoids elimination.[16]
Nucleophilic Catalysts	NHCs, HOBt	Amines, Alcohols	Operates under mild conditions; avoids silyl protection.[2][19]

General Protocols & Visualizations

Protocol: General Procedure for Base-Catalyzed SuFEx Reaction

• To a dry vial under an inert atmosphere (N₂ or Ar), add the sulfonyl fluoride (1.0 equiv), the silyl-protected nucleophile (1.1-1.2 equiv), and anhydrous solvent (e.g., 1,4-dioxane, 0.5 M).

• Add the catalyst (e.g., DBU, 0.2 equiv) via syringe.

• Stir the reaction at the desired temperature (e.g., 25 °C to 80 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, the reaction can be quenched with water or a mild acid (e.g., sat. aq. NH₄Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over Na₂SO₄ or MgSO₄, filter, and concentrate.

• Purify the crude product by silica gel chromatography.

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Figure 2. General scheme for a base-catalyzed SuFEx reaction with a silyl-protected nucleophile.

References

• Chen, Y. et al. (2021). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry. [Link]

• Wang, Z. et al. (2019). Bifluoride-catalysed sulfur(VI) fluoride exchange reaction for the synthesis of polysulfates and polysulfonates. Nature Chemistry. [Link]

• Baviskar, A. et al. (2023). Sulfur fluoride exchange. PubMed Central. [Link]

• Plesniak, M. P. et al. (2021). The Emerging Applications of Sulfur(VI) Fluorides in Catalysis. PubMed Central. [Link]

• Plesniak, M. P. et al. (2021). The Emerging Applications of Sulfur(VI) Fluorides in Catalysis. ACS Catalysis. [Link]

• Zha, S. et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Tetrahedron Letters. [Link]

• Organic Chemistry Portal. Sulfonyl fluoride synthesis by fluorination. [Link]

• Kutch, M. S. et al. (2021). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ResearchGate. [Link]

• Orsi, D. L. et al. (2023). Facile synthesis of sulfonyl fluorides from sulfonic acids. RSC Publishing. [Link]

• am Ende, C. W. et al. (2021). Lewis Acid-Catalyzed Sulfur Fluoride Exchange. Organic Letters. [Link]

• AA Blocks. Safety Data Sheet: propane-2-sulfonyl fluoride. [Link]

• New Jersey Department of Health. Hazard Summary: Methanesulfonyl Fluoride. [Link]

• ResearchGate. Common strategies for sulfonyl fluoride synthesis and the approach and reagents reported here. [Link]

• am Ende, C. W. et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters. [Link]

• Google Patents. Process for the purification of exhaust gases containing sulfuryl fluoride.

• Angell, C. et al. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing. [Link]

• ResearchGate. (A) Overview of the synthetic methods to obtain sulfonyl fluorides. (B) Synthesis of sulfonyl chlorides through activation of sulfonamides. [Link]

• van der Pijl, F. et al. (2021). SuFEx Reactions When Shaken Not Stirred. ResearchGate. [Link]

• Grimme, S. et al. (2020). Complementary Base Lowers the Barrier in SuFEx Click Chemistry for Primary Amine Nucleophiles. ACS Omega. [Link]

• Wang, P. et al. (2024). Intramolecular chalcogen bonding activated SuFEx click chemistry for efficient organic-inorganic linking. PubMed Central. [Link]

• Wang, M. et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. ACS Publications. [Link]

• Centers for Disease Control and Prevention. NMAM 6012: Sulfuryl Fluoride. [Link]

• ResearchGate. a) Common fluoride substrates in SuFEx reaction; b) sulfoximines in.... [Link]

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Side reactions of Benzothiazole-2-sulfonyl fluoride with nucleophiles

Welcome to the technical support guide for Benzothiazole-2-sulfonyl fluoride (BTSF). This document is designed for researchers, chemists, and drug development professionals who are utilizing BTSF in their experimental workflows. As a highly reactive and versatile reagent, understanding its behavior with various nucleophiles is critical for successful synthesis. This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to address common challenges encountered in the lab.

Part 1: General Stability, Handling, and Reactivity Profile

This section addresses the foundational knowledge required before starting any experiment with BTSF. Proper handling and an understanding of its inherent stability are paramount to achieving reproducible results.

Q1: How should I store and handle Benzothiazole-2-sulfonyl fluoride?

Answer: Benzothiazole-2-sulfonyl fluoride, like many sulfonyl fluorides, is sensitive to moisture. While significantly more stable to hydrolysis than its sulfonyl chloride counterpart, long-term exposure to atmospheric moisture will lead to degradation[1][2].

• Storage: Store the reagent in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), and in a desiccator. For long-term storage, refrigeration (2-8 °C) is recommended.

• Handling: When weighing or dispensing the reagent, work quickly and in a low-humidity environment if possible. Use dry solvents and glassware to prevent premature hydrolysis.

Q2: My reaction is sluggish or fails to go to completion. Is the reactivity of my BTSF compromised?

Answer: This is a common issue that can stem from several factors. While sulfonyl fluorides are known for their unique balance of stability and reactivity, this reactivity can be modulated by steric and electronic factors[3][4].

First, confirm the integrity of your BTSF reagent. A simple way is to run a small-scale control reaction with a reliable, unhindered primary amine like benzylamine and monitor by TLC or LC-MS. If this control reaction works, the issue likely lies with your specific substrate or reaction conditions.

The reactivity of the S(VI)-F bond can be unleashed under specific conditions, often requiring a catalyst or base to proceed efficiently[2][5]. If your nucleophile is weak or sterically hindered, the reaction may require activation. Consider the following:

• Base: The choice of base is critical. Non-nucleophilic organic bases like triethylamine (TEA) or DBU are often used to facilitate the reaction by deprotonating the nucleophile or activating the sulfonyl fluoride[6][7].

• Solvent: Use anhydrous aprotic solvents like acetonitrile (MeCN), tetrahydrofuran (THF), or dichloromethane (DCM). Protic solvents can compete as nucleophiles.

• Temperature: Gently heating the reaction may be necessary for less reactive nucleophiles, but this can also accelerate side reactions like hydrolysis.

Workflow for Diagnosing Sluggish Reactions

Here is a general workflow to troubleshoot reactivity issues.

Caption: A troubleshooting workflow for BTSF reactions.

Part 2: Troubleshooting Reactions with Specific Nucleophiles

Side reactions are highly dependent on the nature of the nucleophile used. This section breaks down common issues by nucleophile class.

A. Amine Nucleophiles (Primary & Secondary)

The reaction of BTSF with amines to form benzothiazole-2-sulfonamides is a primary application.

Q3: I'm reacting BTSF with a primary amine and see a significant amount of starting amine and a new, more polar byproduct. What is happening?

Answer: You are likely observing two competing issues: incomplete conversion and hydrolysis of BTSF. The polar byproduct is almost certainly benzothiazole-2-sulfonic acid, formed from the reaction of BTSF with trace water in your reaction medium.

Primary Cause: The nucleophilicity of your amine may be lower than that of water under the reaction conditions, or the reaction is simply too slow, allowing the hydrolysis pathway to dominate. Primary amines can also react with sulfuryl fluoride (SO₂F₂) to form unstable sulfamoyl products that lead to byproducts[5]. While BTSF is not SO₂F₂, analogous instability can occur.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Dry your solvent over molecular sieves. Ensure your amine starting material is anhydrous.

• Base Selection: Use a non-nucleophilic base like DBU to deprotonate the amine, increasing its nucleophilicity[7]. The resulting amidic anion is a much stronger nucleophile than the neutral amine.

• Temperature Control: Run the reaction at 0 °C to room temperature. Elevated temperatures can accelerate the hydrolysis of BTSF.

Q4: My product mass spectrum shows a mass corresponding to a di-sulfonated primary amine. How can I prevent this?

Answer: Di-sulfonylation occurs when the initially formed sulfonamide is deprotonated by the base, and this newly formed anion attacks a second molecule of BTSF. This is more common with less sterically hindered primary amines and when excess BTSF or a strong base is used.

Solutions:

• Control Stoichiometry: Use a slight excess of the amine relative to BTSF (e.g., 1.1 to 1 equivalents).

• Inverse Addition: Add the BTSF solution slowly to the solution of the amine and base. This maintains a low concentration of the electrophile, favoring the mono-sulfonylation product.

• Use a Weaker Base: A base like TEA may be sufficient to catalyze the reaction without promoting significant deprotonation of the product sulfonamide.

B. Thiol Nucleophiles

Thiols are excellent nucleophiles for sulfonyl fluorides. However, their reactivity can also lead to undesired pathways.

Q5: I am trying to form a thiosulfonate ester linkage using a thiol, but the reaction is messy. What are the likely side reactions?

Answer: The primary reaction should be the thiol (or thiolate) attacking the sulfur atom of BTSF to displace fluoride. However, several side reactions can occur:

• Oxidation: Thiols can be sensitive to oxidation, especially in the presence of air or certain reagents, leading to disulfide bond formation.

• Reaction with the Benzothiazole Ring: While the sulfonyl group is highly electrophilic, highly reactive thiols could potentially undergo other reactions. For instance, studies on related benzothiazole derivatives have shown that thiols can add to activated double bonds on the heterocyclic core[8][9].

• Product Instability: The resulting thiosulfonate could be unstable under your reaction conditions.

Troubleshooting Steps:

• Degas Solvents: To prevent oxidation, sparge your solvents with an inert gas (argon or nitrogen) before use.

• Use Thiolate: Pre-form the thiolate using a suitable base (e.g., sodium hydride or a non-nucleophilic amine base) before adding BTSF. This enhances nucleophilicity and can lead to cleaner reactions at lower temperatures.

• Monitor for Disulfide: Use LC-MS to check for a mass corresponding to the disulfide dimer of your starting thiol.

C. Hydroxyl Nucleophiles (Water, Alcohols, & Hydroxylamine)

This class of nucleophiles is responsible for the most common side reactions.

Q6: What is the primary product of BTSF hydrolysis and how can I minimize it?

Answer: The primary hydrolysis product is benzothiazole-2-sulfonic acid . While BTSF is more robust than sulfonyl chlorides, it is not immune to hydrolysis[1].

Mechanism of Hydrolysis:

Caption: Simplified mechanism of BTSF hydrolysis.

To minimize hydrolysis:

• Use Anhydrous Solvents: This is the most critical factor. Purchase high-quality anhydrous solvents or dry them using standard laboratory procedures.

• Inert Atmosphere: Work under a nitrogen or argon atmosphere to exclude atmospheric moisture.

• Low Temperatures: If your desired reaction can proceed at lower temperatures, this will slow the rate of hydrolysis.

Q7: I've read that hydroxylamine can be used to cleave benzothiazole-2-sulfonamides. Can it react directly with BTSF?

Answer: Yes, this is an important and specific reaction to be aware of. Hydroxylamine can act as an oxygen nucleophile, attacking the sulfur atom. A study on benzothiazole-2-sulfonamides demonstrated that hydroxylamine leads to the formation of 2-hydroxybenzothiazole and the release of the amine[10]. It is highly probable that hydroxylamine would react with the more electrophilic BTSF to yield the same 2-hydroxybenzothiazole product, along with sulfur dioxide and fluoride.

This reaction is typically performed under mild aqueous conditions and can be considered a side reaction if hydroxylamine or a similar species is present, or a deliberate deprotection strategy[10].

Table 1: Summary of Nucleophile Reactivity & Common Side Products

Nucleophile Class	Desired Product	Common Side Products	Key Troubleshooting Tip
Primary Amines	R-NH-SO₂-BT	Benzothiazole-2-sulfonic acid, Di-sulfonated amine (R-N(SO₂-BT)₂)	Use inverse addition and control stoichiometry carefully.
Secondary Amines	R₂N-SO₂-BT	Benzothiazole-2-sulfonic acid	Ensure strictly anhydrous conditions.
Thiols	R-S-SO₂-BT	Disulfide (R-S-S-R), Benzothiazole-2-sulfonic acid	Degas solvents and pre-form the thiolate anion.
Water/Hydroxide	(Side Reaction)	Benzothiazole-2-sulfonic acid	Use anhydrous solvents and an inert atmosphere.
Hydroxylamine	(Side Reaction)	2-Hydroxybenzothiazole, SO₂	Avoid hydroxylamine-containing buffers unless cleavage is desired.

Part 3: Analytical & Characterization Support

Properly identifying products and byproducts is key to troubleshooting.

Q8: What are the best analytical methods to monitor my reaction and identify side products?

Answer: A combination of techniques is recommended for a comprehensive analysis.

Technique	Application	What to Look For
Thin Layer Chromatography (TLC)	Rapid reaction monitoring.	Appearance of product spot, disappearance of starting material, presence of new (often polar) byproduct spots.
LC-MS	Quantitative monitoring and mass identification.	Accurate mass confirmation of expected product and potential side products (e.g., hydrolyzed BTSF, di-sulfonated amine, disulfide).
¹H and ¹⁹F NMR	Structural confirmation and purity assessment.	Disappearance of the sulfonyl fluoride signal in ¹⁹F NMR. Appearance of characteristic aromatic protons for the benzothiazole moiety in the product.
HPLC	Purity analysis and quantification.	Development of a stability-indicating method to separate starting materials, product, and degradation products[11][12].

Part 4: Validated Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a Benzothiazole-2-sulfonamide

This protocol provides a starting point for the reaction of BTSF with a primary or secondary amine.

• Preparation: Dry all glassware in an oven at 120 °C overnight and cool under a stream of dry nitrogen or in a desiccator.

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add the amine (1.1 mmol) and anhydrous acetonitrile (5 mL).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Add triethylamine (1.5 mmol) dropwise to the stirred solution.

• BTSF Addition: In a separate dry vial, dissolve Benzothiazole-2-sulfonyl fluoride (BTSF) (1.0 mmol) in anhydrous acetonitrile (2 mL). Add this solution dropwise to the cooled amine solution over 10 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed.

• Workup: Upon completion, quench the reaction with saturated aqueous ammonium chloride solution (10 mL). Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

References

• Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Publishing.
• Synthesis, Physicochemical Properties and Molecular Docking of New Benzothiazole Derivatives as Antimicrobial Agents Targeting DHPS Enzyme. MDPI.
• (PDF) Synthesis And Antibacterial Activities Of Benzothiazole Derivatives Of Sulphonamides.
• Synthesis of fluoro benzothiazole sulphonamides and their antibacterial activity.
• Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. Der Pharma Chemica.
• Hydroxylamine as an oxygen nucleophile: substitution of sulfonamide by a hydroxyl group in benzothiazole-2-sulfonamides. Organic & Biomolecular Chemistry (RSC Publishing).
• Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI)
• Sulfur fluoride exchange. PubMed Central.
• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides.
• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides | Organic Chemistry. ChemRxiv | Cambridge Open Engage.
• Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. PubMed Central.
• Installation of -SO2F groups onto primary amides. PubMed Central.
• Mechanism study of the thiol-addition reaction to benzothiazole derivative for sensing endogenous thiols. Repositorio Académico - Universidad de Chile.
• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design.
• Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. PubMed Central.
• Mechanism study of the thiol-addition reaction to benzothiazole derivative for sensing endogenous thiols.
• Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
• SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Sigma-Aldrich.
• Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Belzutifan in Pharmaceutical Dosage Forms. PubMed Central.
• Analytical Methods Used for the Detection and Quantification of Benzodiazepines. PubMed Central.

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• 2. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Installation of -SO2F groups onto primary amides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. repositorio.uchile.cl [repositorio.uchile.cl]
• 9. researchgate.net [researchgate.net]
• 10. Hydroxylamine as an oxygen nucleophile: substitution of sulfonamide by a hydroxyl group in benzothiazole-2-sulfonamides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Belzutifan in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analytical Methods Used for the Detection and Quantification of Benzodiazepines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Benzothiazole-2-sulfonyl Fluoride Derivatives

Introduction: Benzothiazole-2-sulfonyl fluoride and its derivatives represent a critical class of compounds in modern drug discovery and chemical biology. Their unique reactivity, particularly as covalent modifiers and components in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, makes them invaluable tools for proteomics research and the development of novel therapeutics.[1][2][3] However, the successful application of these reagents is critically dependent on their purity. Impurities from synthesis, such as unreacted starting materials, catalysts, or degradation byproducts, can lead to ambiguous biological data and failed experiments.

This guide provides researchers, scientists, and drug development professionals with a dedicated technical resource for navigating the common challenges associated with the purification of this important compound class. We will address frequently asked questions, provide a detailed troubleshooting guide for common experimental issues, and outline validated protocols for purification.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the handling and purification of benzothiazole-2-sulfonyl fluoride derivatives.

Q1: How stable are benzothiazole-2-sulfonyl fluoride derivatives during purification?

A: The sulfur(VI)-fluoride (S-F) bond in sulfonyl fluorides is remarkably stable compared to the corresponding S-Cl bond in sulfonyl chlorides.[1][4] It is generally resilient to oxidation, reduction, and strong acids, which is a significant advantage during synthesis and workup.[1] However, there are two key considerations for purification:

• pH and Nucleophiles: While stable, the S-F bond's reactivity can be "unleashed" by certain nucleophiles.[1] Avoid basic conditions and nucleophilic solvents (e.g., methanol, primary/secondary amines) during purification, as they can lead to the formation of undesired sulfonates or sulfonamides.[5]

• Stationary Phase: Silica gel, the most common stationary phase for column chromatography, is acidic and contains surface silanol groups and bound water. For sensitive derivatives, prolonged exposure can lead to hydrolysis of the sulfonyl fluoride to the corresponding sulfonic acid.[6] Generally, heteroaromatic sulfonyl fluorides exhibit greater stability than their chloride counterparts, making them more amenable to silica gel chromatography.[6][7]

Q2: What is the best general method for purifying these compounds?

A: The choice depends on the physical state and thermal stability of the compound.

• Column Chromatography: This is the most versatile and widely reported method for purifying sulfonyl fluoride derivatives.[5][8] It is effective for separating the target compound from non-polar starting materials and polar byproducts.

• Recrystallization: If your compound is a solid, recrystallization is an excellent and often preferred method for achieving high purity, as it can efficiently remove trace impurities that may be difficult to separate by chromatography. It also helps in obtaining a uniform crystalline form, which can be important for subsequent applications.[9]

Q3: What analytical techniques are best for assessing purity after purification? A: A combination of techniques is recommended for unambiguous purity assessment:

• Thin-Layer Chromatography (TLC): Essential for monitoring the progress of column chromatography and for a quick purity check.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹⁹F, ¹³C): This is the gold standard. ¹H and ¹³C NMR will confirm the overall structure, while ¹⁹F NMR is highly sensitive and provides a clear signal for the sulfonyl fluoride group, making it easy to detect fluorine-containing impurities.[8]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides an accurate assessment of purity and confirms the molecular weight of the desired product.

Q4: Can I use protic solvents like methanol or ethanol during purification?

A: It is strongly discouraged, especially in the presence of a base. Sulfonyl fluorides can react with alcohols like methanol to form sulfonate esters.[5] For chromatography, it is best to use aprotic solvents such as hexane, petroleum ether, dichloromethane (DCM), and ethyl acetate.[5][8] If a protic solvent is required for recrystallization, the process should be performed quickly at the lowest effective temperature, and the stability of the compound under those conditions should be verified first on a small scale.

Section 2: Troubleshooting Guide

This guide addresses specific problems that may be encountered during the purification process in a direct question-and-answer format.

Problem	Probable Cause(s)	Recommended Solution(s)
1. Low or No Recovery from Silica Gel Column	A. Decomposition on Silica: The compound may be unstable on the acidic silica gel, leading to hydrolysis into the highly polar sulfonic acid, which then remains adsorbed to the column.	• Deactivate the Silica: Prepare a slurry of silica gel in your eluent containing 1-2% triethylamine, then pack the column. This neutralizes acidic sites. • Use an Alternative Stationary Phase: Consider using neutral alumina or a bonded-phase silica (like C18) for reverse-phase chromatography. • Work Quickly: Do not let the compound sit on the column for an extended period. Pre-run the column to ensure it flows well before loading your sample.
B. Irreversible Adsorption: The compound is too polar for the chosen eluent system and is not eluting.	• Increase Eluent Polarity: Gradually increase the proportion of the more polar solvent (e.g., ethyl acetate or DCM) in your eluent system. • Flush the Column: If the product is still on the column, try flushing with a very polar solvent system (e.g., 5-10% methanol in DCM), but be aware this may elute polar impurities as well and the recovered product will need re-purification.
2. Product is Contaminated with Starting Materials or Reagents	A. Incomplete Reaction: The synthesis did not go to completion.	• Optimize the Reaction: Before scaling up, ensure the reaction is optimized for full conversion. • Aqueous Wash: If applicable, perform an aqueous workup before chromatography to remove water-soluble reagents or salts.
B. Catalyst Contamination: Basic catalysts used in synthesis (e.g., DBU, triethylamine) can be difficult to remove.[1][11]	• Acidic Wash: During the workup, wash the organic layer with a dilute acid (e.g., 1M HCl) to protonate and extract the basic catalyst into the aqueous phase. Ensure your target compound is stable to acid first. • Chromatography: These catalysts are typically polar and can be separated from the less polar product using an appropriate solvent gradient.
3. Co-elution of Impurities with the Product	A. Improper Solvent System: The chosen eluent does not provide sufficient resolution between the product and the impurity.	• Optimize TLC: Systematically test different solvent systems using TLC. Vary the ratio of a non-polar solvent (hexane, petroleum ether) and a more polar solvent (ethyl acetate, DCM).[5][8] Aim for an Rf value of ~0.3 for your product and maximal separation from other spots. • Use a Shallow Gradient: During column chromatography, use a very slow, shallow gradient of the eluent to improve separation. • Try a Different Solvent System: Switch to a solvent system with different chemical properties (e.g., if hexane/ethyl acetate fails, try DCM/acetone).
4. Purified Product is an Oil but is Expected to be a Solid	A. Residual Solvent: Trace amounts of high-boiling solvents (e.g., DMF, DMSO) or chromatography eluents are present.	• High-Vacuum Drying: Place the sample under high vacuum for several hours, possibly with gentle heating if the compound is thermally stable. • Trituration/Recrystallization: Dissolve the oil in a minimal amount of a good solvent (e.g., DCM) and add a poor solvent (e.g., hexane) dropwise until turbidity appears. Cool the mixture to induce crystallization.[12]
B. Amorphous Solid: The compound has not crystallized and exists as a glass.	• Scratch the Flask: Use a glass rod to scratch the inside of the flask below the solvent level to create nucleation sites for crystal growth. • Seed Crystals: If you have a small amount of solid material, add a single crystal to the solution to initiate crystallization.

Section 3: Standard Purification Protocols

Protocol 3.1: Purification by Silica Gel Column Chromatography

This protocol provides a generalized procedure for purifying benzothiazole-2-sulfonyl fluoride derivatives.

1. Preparation:

• Select Eluent System: Using TLC, identify a solvent system that provides good separation and an Rf value of ~0.2-0.4 for the target compound. Common starting points are mixtures of petroleum ether (or hexane) and ethyl acetate, or hexane and dichloromethane (DCM).[5][8]

• Prepare Silica Gel Slurry: In a beaker, add silica gel (200-300 mesh) to your initial, low-polarity eluent. Use approximately 50-100 g of silica per 1 g of crude material. Stir to create a uniform slurry with no clumps.

• Pack the Column: Pour the slurry into the chromatography column. Open the stopcock to drain some solvent, and tap the column gently to ensure even packing. Add a thin layer of sand on top of the silica bed to prevent disturbance.

2. Sample Loading:

• Dry Loading (Recommended): Dissolve your crude product in a minimal amount of a volatile solvent (e.g., DCM). Add a small amount of silica gel (~2-3 times the mass of your crude product) and evaporate the solvent completely to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Wet Loading: Dissolve the crude product in the absolute minimum volume of the initial eluent. Using a pipette, carefully add the solution to the top of the column, allowing it to absorb into the silica bed.

3. Elution:

• Carefully add your eluent to the top of the column and begin elution.

• Collect fractions in test tubes. Monitor the separation by TLC, spotting every few fractions.

• If using a gradient, slowly increase the percentage of the more polar solvent to elute compounds with higher affinity for the silica gel.

4. Isolation:

• Combine the fractions that contain the pure product (as determined by TLC).

• Remove the solvent using a rotary evaporator.

• Place the resulting solid or oil under high vacuum to remove any residual solvent.

• Confirm purity and identity using NMR and/or LC-MS.

Table 1: Example Eluent Systems for Sulfonyl Fluoride Purification

Compound Type	Eluent System	Ratio (v/v)	Source
Aryl Sulfonyl Fluorides	Hexane / Dichloromethane	10:1	[8]
Substituted Sulfonyl Fluorides	Petroleum Ether / Ethyl Acetate	10:1	[5]
Substituted Sulfonyl Fluorides	Petroleum Ether / Ethyl Acetate	2:1	[5]

| Acid-containing Sulfonyl Fluoride | Hexane / Dichloromethane | 1:1 |[8] |

Protocol 3.2: Purification by Recrystallization

1. Solvent Selection:

• The ideal solvent should dissolve the compound poorly at room temperature but well at an elevated temperature.

• Test small amounts of your product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, hexane, toluene) to find a suitable one. A good solvent pair (one "good" solvent, one "poor" solvent) can also be used.

2. Procedure:

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of the chosen hot solvent to just dissolve the solid.

• If colored impurities are present, you may add a small amount of activated charcoal and hot filter the solution.

• Allow the solution to cool slowly to room temperature. Crystal formation should begin.

• Once cooling is complete, place the flask in an ice bath to maximize crystal yield.

• Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Wash the crystals with a small amount of ice-cold solvent.

• Dry the purified crystals under vacuum.

Section 4: Workflow and Decision Diagrams

Diagram 1: General workflow for purification of benzothiazole-2-sulfonyl fluoride derivatives.

Diagram 2: Troubleshooting decision tree for low recovery in column chromatography.

Section 5: References

• Krasnokutskaya, E. A., Kassanova, A., & Kataeva, V. A. (2025). Benzothiazol-2-yl(difluoro)methanesulfonic Acid (III): Synthesis and Reactions. Journal of Fluorine Chemistry.

• American Chemical Society. (2025). A Practical Method for Converting Benzyl Thioethers to Sulfonyl Fluorides. The Journal of Organic Chemistry, 90, 16711-16719. Available from: [Link]

• Sharpless, K. B., et al. (2023). Sulfur fluoride exchange. PubMed Central. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Available from: [Link]

• Synthesis of fluoro benzothiazole sulphonamides and their antibacterial activity. (2025). ResearchGate. Available from: [Link]

• Smedley, C. J., & Kop, J. (n.d.). The Synthesis of Sulfonyl Fluoride Functionalized 2-Aminothiazoles using a Diversity Oriented Clicking Strategy. ChemRxiv. Available from: [Link]

• Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. (n.d.). National Institutes of Health. Available from: [Link]

• Wikipedia. (n.d.). Benzothiazole. Available from: [Link]

• Grygorenko, O., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ResearchGate. Available from: [Link]

• Grygorenko, O., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. Available from: [Link]

• Supporting Information Rapid and Additive-Free Synthesis of β-Sulfido Sulfonyl Fluorides through N-Methyl-2-pyrrolidinone (NMP). (n.d.). Available from: [Link]

• Wright, S. W., & Hallstrom, R. O. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing. Available from: [Link]

• Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. (n.d.). MDPI. Available from: [Link]

• Co-crystallization of benzothiazole via halogen and hydrogen bonding: crystal structure and photoluminescence properties. (n.d.). CrystEngComm (RSC Publishing). Available from: [Link]

• Liao, L. L., et al. (n.d.). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. ScienceDirect. Available from: [Link]

• A Review on Recent Development and biological applications of benzothiazole derivatives. (2022). Progress in Chemical and Biochemical Research, 5(2), 147-164.

• Sadhasivam, G., & Kulanthai, K. (2015). Synthesis, characterization, and evaluation of anti-inflammatory and anti-diabetic activity of new benzothiazole derivatives. Journal of Chemical and Pharmaceutical Research, 7(8), 425-431.

• Synthesis and Antimicrobial Screening of Some Novel 2-amino Benzothiazole Derivatives. (n.d.). Research Journal of Pharmacy and Technology. Available from: [Link]

• Synthesis of novel 2-sulfonyl benzothiazole containing isoxazole derivatives as potent antioxidant and antibacterial agents. (2020). ResearchGate. Available from: [Link]

• Recrystallization of Commercial Carbamazepine Samples—A Strategy to Control Dissolution Variability. (n.d.). PubMed Central. Available from: [Link]

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Technical Support Center: Improving the Selectivity of Benzothiazole-2-sulfonyl Fluoride (Bt-SF) Probes

Welcome, researchers and drug development professionals. This guide, curated by a Senior Application Scientist, provides in-depth troubleshooting and practical advice for enhancing the selectivity of Benzothiazole-2-sulfonyl fluoride (Bt-SF) and other covalent chemical probes. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, ensuring your experiments are both successful and interpretable.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common conceptual and practical questions regarding the use and selectivity of Bt-SF probes.

Q1: What is the fundamental mechanism of action for a Benzothiazole-2-sulfonyl fluoride (Bt-SF) probe?

A: Benzothiazole-2-sulfonyl fluoride (Bt-SF) probes are a class of covalent chemical probes used in activity-based protein profiling (ABPP) and drug discovery.[1] Their mechanism relies on a two-step process:

• Non-covalent Binding: The probe first reversibly binds to a target protein. This initial interaction is driven by the probe's "guidance system"—the part of its structure that has affinity for the protein's binding pocket.[2][3]

• Covalent Modification: Once positioned correctly, the highly reactive sulfonyl fluoride (-SO₂F) "warhead" undergoes a reaction with a nucleophilic amino acid residue (e.g., serine, lysine, or tyrosine) in the protein's active or binding site.[4] This forms a stable, covalent bond, effectively "trapping" the probe on its target.

The benzothiazole scaffold itself can contribute to the probe's properties, including fluorescence and binding affinity.[5]

Q2: My Bt-SF probe is labeling too many proteins. What are the primary causes of poor selectivity?

A: Poor selectivity is a common challenge with covalent probes and typically stems from two main issues:[3][6]

• Intrinsic Hyper-reactivity: The sulfonyl fluoride warhead, while effective, can be inherently reactive. If the probe's reactivity is not well-balanced with its binding affinity, it may react with accessible nucleophiles on non-target proteins before it has a chance to accumulate at the intended target site.[6][7] This is often referred to as reactivity-driven, non-specific labeling.

• Off-Target Binding Affinity: The probe's guidance system may have affinity for proteins other than your primary target. This is particularly common when targeting proteins that are part of a large family with conserved binding sites, such as kinases.[6] This leads to selective labeling of unintended targets, which can confound data interpretation.[8]

Optimizing selectivity involves finding the right balance between the warhead's reactivity and the guidance system's specific affinity for the target.[4][6]

Q3: How do I differentiate between reactivity-driven non-specific labeling and specific off-target binding?

A: This is a critical step in troubleshooting. Here’s a systematic approach:

• Use a Non-Reactive Control: Synthesize an analog of your probe where the sulfonyl fluoride warhead is replaced with a non-reactive group (e.g., a sulfonate or sulfonamide). This control molecule retains the same guidance system but cannot form a covalent bond.[9] If you still observe binding or a functional effect with this control, it suggests your probe's scaffold has non-covalent, off-target interactions.

• Competition Experiments: Pre-incubate your proteome sample with a known, selective inhibitor of your target protein before adding your Bt-SF probe. If the labeling of a specific band (your target) is reduced or eliminated, it confirms on-target engagement. If other bands remain labeled, they are likely off-targets.

• Vary Probe Concentration: Reactivity-driven labeling often worsens at higher probe concentrations. Perform a dose-response experiment. On-target labeling should saturate at lower concentrations, while non-specific labeling will continue to increase linearly with concentration.

This experimental workflow helps dissect the nature of your probe's interactions within the proteome.

Caption: Workflow for diagnosing the cause of poor probe selectivity.

Part 2: Troubleshooting Guide for Experimental Issues

This section provides step-by-step solutions for specific problems encountered during experiments.

Issue 1: No detectable labeling of the target protein.

Potential Cause	Troubleshooting Steps & Explanation
Probe Instability	1. Verify Probe Integrity: Check the probe's purity and stability via LC-MS or NMR before use. Sulfonyl fluorides can be susceptible to hydrolysis. 2. Minimize Aqueous Incubation: Prepare stock solutions in anhydrous DMSO and add them to aqueous buffers immediately before the experiment.
Incorrect Reaction Conditions	1. Optimize pH: The reactivity of nucleophilic residues is pH-dependent.[2] Most labeling experiments are performed near physiological pH (7.2-7.4). Test a range of pH values (e.g., 6.5 to 8.5) to find the optimal condition for your target. 2. Check Buffer Compatibility: Avoid buffers containing nucleophiles like Tris, as they can react with the probe. Use non-nucleophilic buffers such as HEPES or PBS.[10]
Target Protein is Inactive/Misfolded	1. Confirm Protein Activity: If your target is an enzyme, perform an activity assay on the lysate or purified protein to ensure it is functional before labeling. 2. Use Fresh Lysates: Use freshly prepared cell or tissue lysates. Avoid repeated freeze-thaw cycles which can denature proteins.[11]
Insufficient Incubation Time/Concentration	1. Time-Course Experiment: Labeling is a kinetic process. Perform a time-course experiment (e.g., 15 min, 30 min, 1 hr, 2 hr) to determine the optimal incubation time. 2. Concentration Gradient: Test a broader range of probe concentrations (e.g., from nanomolar to low micromolar) to ensure you are in the effective range for your target.

Issue 2: High variability between experimental replicates.

Potential Cause	Troubleshooting Steps & Explanation
Inconsistent Probe Concentration	1. Use Serial Dilutions: Prepare a high-concentration stock in anhydrous DMSO and perform serial dilutions to create working solutions. This is more accurate than weighing very small amounts of solid probe for each experiment.
Variable Protein Concentration	1. Accurate Protein Quantification: Use a reliable method like the BCA assay to accurately measure and normalize the protein concentration in all samples before adding the probe.
Cell State/Lysate Quality	1. Standardize Cell Culture: Ensure cells are harvested at the same confluency and passage number. Cell state can significantly impact protein expression and activity levels.[10] 2. Consistent Lysis Procedure: Use a standardized lysis protocol, including the same buffer, protease inhibitors, and mechanical disruption method for all samples.

Part 3: Advanced Strategies for Selectivity Enhancement

Once you have a validated on-target hit, the next step is often to improve its selectivity profile. This involves a cycle of rational design, synthesis, and testing.

Strategy 1: Modulating the Electrophile's Reactivity

The goal is to have a warhead that is just reactive enough to label the target upon binding but not so reactive that it labels other proteins indiscriminately.

• Rationale: Selectivity in covalent probes is a function of both the binding affinity (Kᵢ) and the rate of inactivation (kᵢₙₐ꜀ₜ).[2][12] A highly potent and selective probe often has high binding affinity, which allows it to "find" its target and remain there long enough for the covalent reaction to occur, even with a moderately reactive warhead.[13]

• Approach: Introduce electron-withdrawing or electron-donating groups near the sulfonyl fluoride on the benzothiazole scaffold.

  • Electron-withdrawing groups (e.g., -NO₂, -CF₃): Increase the electrophilicity and reactivity of the -SO₂F group. This might be useful if your initial probe shows very weak labeling.

  • Electron-donating groups (e.g., -OCH₃, -NH₂): Decrease the electrophilicity and tone down the reactivity. This is a key strategy for reducing non-specific background labeling.

Caption: Modifying the linker to tune warhead reactivity.

Strategy 2: Optimizing the Guidance System for Higher Affinity

Improving the non-covalent binding affinity (Kᵢ) is often the most effective way to enhance selectivity.[2]

• Rationale: A probe with high affinity for its target will achieve a high local concentration at the desired binding site, increasing the probability of a specific covalent reaction. This allows the use of lower overall probe concentrations, which minimizes reactivity-driven off-target effects.[2]

• Approaches:

  • Structure-Activity Relationship (SAR) Studies: Systematically modify the guidance portion of the probe and measure the effect on target engagement. This is a classic medicinal chemistry approach.[14]

  • Structure-Based Design: If a crystal structure of your target protein is available, use computational docking to design modifications that improve interactions with the binding pocket.[15][16] This can help identify key hydrogen bonds or hydrophobic interactions to exploit.

  • Fragment-Based Growth: Start with a smaller, less complex version of the probe (a "fragment") that binds with low affinity but high efficiency. Then, systematically "grow" the fragment by adding chemical groups that extend into the binding pocket to pick up additional affinity.[17]

Strategy 3: Leveraging Computational Methods

Computational chemistry can accelerate the design-test-learn cycle by predicting key properties before synthesis.

• Rationale: Predicting reactivity and potential off-targets in silico can help prioritize which probe analogs to synthesize, saving significant time and resources.

• Tools and Techniques:

  • Covalent Docking: Programs like CovDock can model the entire process, from initial non-covalent binding to the final covalent complex, helping to predict binding poses and prioritize compounds.[15]

  • Quantum Mechanics (QM) Calculations: These methods can be used to calculate the intrinsic reactivity of different electrophiles, helping to select a warhead with the desired reactivity profile.[18]

  • Machine Learning Models: As more data on covalent inhibitor reactivity becomes available, machine learning models are being developed to rapidly predict reactivity for new designs.[18]

Strategy	Primary Goal	Pros	Cons
Modulate Warhead Reactivity	Balance reactivity and selectivity	Direct control over kᵢₙₐ꜀ₜ	Can be difficult to fine-tune; may impact other properties
Optimize Guidance System	Increase binding affinity (lower Kᵢ)	Highly effective for improving selectivity; reduces required dose	Requires significant synthetic effort (SAR) or structural information
Computational Prediction	Prioritize synthetic candidates	Reduces experimental workload; provides mechanistic insight	Predictions require experimental validation; accuracy can vary

Part 4: Key Experimental Protocols

Protocol 1: Competitive Activity-Based Protein Profiling (ABPP) for Target Engagement and Selectivity

This protocol is designed to confirm that your Bt-SF probe labels your target of interest and to identify off-targets in a complex proteome (e.g., cell lysate).

Materials:

• Cell lysate (~2 mg/mL protein concentration in NP-40 or similar lysis buffer without nucleophiles).

• Bt-SF probe (100x stock in anhydrous DMSO).

• Known selective inhibitor for your target (100x stock in DMSO).

• DMSO (for vehicle control).

• Reaction buffer (e.g., PBS or HEPES, pH 7.4).

• Click chemistry reagents (if using an alkyne- or azide-tagged probe): Biotin-azide/alkyne, TCEP, TBTA ligand, CuSO₄.

• Streptavidin beads for enrichment.

• SDS-PAGE and Western blot reagents.

• Mass spectrometry reagents for proteomic analysis.

Procedure:

• Proteome Pre-incubation:

  • Set up two tubes of cell lysate (e.g., 50 µL each).

  • To Tube 1 (Competition), add the known selective inhibitor to its final effective concentration (e.g., 1 µL of 100x stock).

  • To Tube 2 (Vehicle), add an equivalent volume of DMSO (e.g., 1 µL).

  • Incubate both tubes for 30 minutes at room temperature to allow the inhibitor to bind to its target.

• Probe Labeling:

  • Add the Bt-SF probe to both tubes to its final working concentration (e.g., 1 µL of 100x stock).

  • Incubate for 1 hour at room temperature. The optimal time should be determined from a time-course experiment.

• Click Chemistry (for tagged probes):

  • If using a probe with a clickable tag (e.g., terminal alkyne), proceed with the click reaction to attach a reporter tag (e.g., Biotin-Azide).

  • Sequentially add TCEP, TBTA ligand, Biotin-Azide, and finally CuSO₄ to initiate the reaction.

  • Incubate for 1 hour at room temperature.

• Enrichment and Analysis:

  • For Western Blot: Add SDS-loading buffer to the samples, boil, and run on an SDS-PAGE gel. Transfer to a membrane and probe with streptavidin-HRP to visualize all biotinylated (i.e., probe-labeled) proteins. In the "Competition" lane, the band corresponding to your target should be significantly less intense than in the "Vehicle" lane. Other bands that appear in both lanes are potential off-targets.

  • For Mass Spectrometry: Enrich the biotinylated proteins using streptavidin beads. Digest the enriched proteins on-bead (e.g., with trypsin), and analyze the resulting peptides by LC-MS/MS to identify all labeled proteins. Compare the protein lists and abundances from the "Vehicle" and "Competition" samples to identify your target and the full off-target profile.

References

• (No Source)

• Lindberg, M. F., et al. (2022). Design and Development of Benzothiazole-Based Fluorescent Probes for Selective Detection of Aβ Aggregates in Alzheimer's Disease. ACS Chemical Neuroscience, 13(16), 2503–2516. [Link]

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• Ghahremanpour, M. M., et al. (2020). Selective and Effective: Current Progress in Computational Structure-Based Drug Discovery of Targeted Covalent Inhibitors. Molecules, 25(10), 2393. [Link]

• London, N., et al. (2020). Best Practices for Design and Characterization of Covalent Chemical Probes. Royal Society of Chemistry. [Link]

• Liu, T.-Z., et al. (2022). Two simple but effective turn-on benzothiazole-based fluorescent probes for detecting hydrogen sulfide in real water samples and HeLa cells. Analytica Chimica Acta, 1189, 339225. [Link]

• (No Source)

• Parker, C. G., & Maurais, A. J. (2019). Reactive chemistry for covalent probe and therapeutic development. Current Opinion in Chemical Biology, 52, 65-73. [Link]

• Jecs, E., et al. (2022). Size-Dependent Target Engagement of Covalent Probes. Journal of Medicinal Chemistry, 65(15), 10258–10269. [Link]

• (No Source)

• Concept Life Sciences. (2021). Emerging strategies in covalent inhibition. YouTube. [Link]

• (No Source)

• El-Gamal, M. I., et al. (2022). Combinatorial Anticancer Drug Screen Identifies Off-Target Effects of Epigenetic Chemical Probes. ACS Chemical Biology, 17(9), 2465–2476. [Link]

• Singh, R., et al. (2022). Accelerating the Validation of Endogenous On-Target Engagement and In Cellulo Kinetic Assessment for Covalent Inhibitors of KRAS G12C in Early Drug Discovery. ACS Pharmacology & Translational Science, 5(8), 672-684. [Link]

• Resnick, E., et al. (2019). Covalent fragment screening for discovery of chemical probes. Nature Chemical Biology, 15(4), 404-412. [Link]

• Cravatt, B. F. (2023). Activity-based protein profiling – finding general solutions to specific problems. Journal of Biological Chemistry, 299(3), 102954. [Link]

• Ghosh, A. K., & Samanta, S. (2019). Covalent Inhibition in Drug Discovery. ChemMedChem, 14(13), 1256-1273. [Link]

• (No Source)

• Gehringer, M., & Laufer, S. A. (2023). Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes. Journal of Medicinal Chemistry, 66(7), 4699–4713. [Link]

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• Aragen Life Sciences. Covalent Drugs: Advantages, Challenges, Opportunities. [Link]

• Yang, Y., & Liu, Y. (2018). Advanced Activity-Based Protein Profiling Application Strategies for Drug Development. Frontiers in Chemistry, 6, 122. [Link]

• CAS. (2023). The rise of covalent inhibitors in strategic therapeutic design. [Link]

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• Singh, R., et al. (2022). Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. bioRxiv. [Link]

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• Chen, Y., et al. (2024). Computational Methods for Predicting Chemical Reactivity of Covalent Compounds. Journal of Chemical Information and Modeling, 64(4), 1269–1280. [Link]

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• 3. Covalent inhibitors in strategic therapeutic design | CAS [cas.org]
• 4. Reactive chemistry for covalent probe and therapeutic development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. taylorfrancis.com [taylorfrancis.com]
• 6. Covalent Inhibition in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. Combinatorial Anticancer Drug Screen Identifies Off-Target Effects of Epigenetic Chemical Probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. books.rsc.org [books.rsc.org]
• 10. Activity-Based Protein Profiling (ABPP) Service - Creative Proteomics [iaanalysis.com]
• 11. Frontiers | Advanced Activity-Based Protein Profiling Application Strategies for Drug Development [frontiersin.org]
• 12. Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery | bioRxiv [biorxiv.org]
• 13. Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Selective and Effective: Current Progress in Computational Structure-Based Drug Discovery of Targeted Covalent Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Computational Investigations on Reaction Mechanisms of the Covalent Inhibitors Ponatinib and Analogs Targeting the Extracellular Signal-Regulated Kinases [mdpi.com]
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• 18. Computational Methods for Predicting Chemical Reactivity of Covalent Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges with Benzothiazole Compounds

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with benzothiazole compounds. The unique scaffold of benzothiazole is a cornerstone in medicinal chemistry, offering a versatile platform for a wide array of therapeutic agents, from anticancer to neuroprotective drugs.[1] However, the inherent lipophilicity and planar structure of many benzothiazole derivatives often lead to poor aqueous solubility, a significant hurdle in preclinical and clinical development.

This guide is designed to provide you with in-depth, practical solutions to these solubility challenges. As your partner in research, we aim to equip you with the knowledge and experimental know-how to effectively troubleshoot and overcome these issues, ensuring the successful progression of your projects.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions researchers face when working with benzothiazole compounds.

Q1: Why are my benzothiazole compounds consistently showing low solubility in aqueous buffers?

A: The benzothiazole core is a bicyclic aromatic system, which is inherently hydrophobic. This non-polar nature leads to limited interaction with water molecules, resulting in low aqueous solubility.[2] The extent of this issue can be exacerbated by the addition of other lipophilic substituents to the benzothiazole scaffold.

Q2: I've dissolved my benzothiazole derivative in DMSO for my in-vitro assay, but it precipitates when I add it to the aqueous assay buffer. What's happening?

A: This phenomenon is often referred to as "solvent shock."[3] Your compound is highly soluble in the organic solvent (DMSO), but when this concentrated stock solution is introduced into the aqueous buffer, the rapid change in solvent polarity causes the compound to crash out of solution before it can be adequately solvated by the aqueous medium.

Q3: Can I simply heat the solution to dissolve my compound?

A: Gentle warming can sometimes aid dissolution.[2] However, this should be done with caution. Many organic molecules, including some benzothiazole derivatives, can be thermally labile and may degrade at elevated temperatures. It is crucial to first assess the thermal stability of your compound using techniques like Thermogravimetric Analysis (TGA).[4]

Q4: What is the first and most straightforward approach I should consider for improving the solubility of a weakly basic benzothiazole compound?

A: For ionizable compounds, pH adjustment is often the simplest and most effective initial strategy.[5] Benzothiazoles are typically weakly basic, meaning they can be protonated at acidic pH.[6] This protonation introduces a positive charge, which significantly enhances interaction with polar water molecules, thereby increasing solubility.

Troubleshooting Guides & Experimental Protocols

This section provides a more in-depth, problem-oriented approach to tackling solubility issues, complete with step-by-step protocols.

Issue 1: Compound Precipitation in Aqueous Media During In-Vitro Assays

This is a common frustration that can lead to unreliable and unrepeatable assay results. The following guide will help you systematically address this issue.

• Exceeding Thermodynamic Solubility: The final concentration of your compound in the assay buffer is above its equilibrium solubility limit.

• Solvent Shock: As described in the FAQs, rapid dilution of an organic stock solution into an aqueous medium.[3]

• Temperature Effects: Adding a cold stock solution to a warmer buffer can cause a temporary decrease in solubility.[3]

Caption: Decision tree for troubleshooting precipitation in aqueous assay buffers.

Protocol 1: Determination of Thermodynamic Solubility (Shake-Flask Method)

This is the gold-standard method for determining the equilibrium solubility of a compound.

Materials:

• Your benzothiazole compound

• Selected solvent (e.g., phosphate-buffered saline, pH 7.4)

• Vials with screw caps

• Shaker or rotator at a constant temperature

• Centrifuge

• HPLC or UV-Vis spectrophotometer for quantification

Procedure:

• Add an excess amount of your compound to a vial containing a known volume of the solvent. A visible amount of undissolved solid should remain.

• Seal the vials and place them on a shaker/rotator in a temperature-controlled environment (e.g., 25°C or 37°C) for 24-72 hours to ensure equilibrium is reached.

• After equilibration, allow the samples to stand to let the excess solid settle.

• Centrifuge the vials to pellet any remaining undissolved solid.

• Carefully withdraw a known volume of the clear supernatant.

• Dilute the supernatant with an appropriate solvent and quantify the concentration of your compound using a validated analytical method (e.g., HPLC with a standard curve).

Protocol 2: Optimized Dilution to Mitigate "Solvent Shock"

• Pre-warm your aqueous buffer to the assay temperature.

• Perform serial dilutions: Instead of a single large dilution, perform one or two intermediate dilution steps in the aqueous buffer. This gradual change in solvent polarity can help keep the compound in solution.

• Stir vigorously while adding the stock solution to the buffer to ensure rapid dispersion.

Protocol 3: Utilizing Solubilizing Excipients for In-Vitro Assays

• Co-solvents: Prepare your aqueous buffer with a small percentage (e.g., 1-5%) of a water-miscible organic solvent like ethanol, propylene glycol, or PEG 400.

• Surfactants: Incorporate a low concentration of a non-ionic surfactant, such as Tween® 80 (typically below its critical micelle concentration), into your assay buffer to improve wetting and prevent aggregation.

• Cyclodextrins: For highly hydrophobic compounds, consider pre-complexation with cyclodextrins like hydroxypropyl-β-cyclodextrin (HP-β-CD). This involves preparing a solution of HP-β-CD in your buffer and then adding your compound, allowing time for the complex to form.

Issue 2: Poor Oral Bioavailability Due to Low Aqueous Solubility

For in-vivo studies, simply overcoming precipitation is not enough; the compound must be in a form that can be absorbed by the gastrointestinal tract.

Caption: Decision-making workflow for selecting an oral formulation strategy.

Protocol 4: Salt Formation for Weakly Basic Benzothiazoles

Converting a weakly basic drug into a salt is a highly effective way to increase its aqueous solubility and dissolution rate.[7]

Materials:

• Your benzothiazole compound (free base)

• A selection of pharmaceutically acceptable acids (e.g., hydrochloric acid, methanesulfonic acid, tartaric acid)

• Appropriate solvents (e.g., ethanol, isopropanol, acetone)

• Stirring plate and stir bars

• Filtration apparatus

Procedure:

• Dissolve your benzothiazole free base in a suitable organic solvent.

• In a separate vessel, prepare a solution of the selected acid in the same or a miscible solvent.

• Slowly add the acid solution to the solution of your compound while stirring. The salt may precipitate out of solution.

• If no precipitate forms, you can induce crystallization by cooling the solution, adding an anti-solvent, or slowly evaporating the solvent.

• Collect the resulting solid by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Characterize the salt form to confirm its formation and assess its properties (e.g., melting point, crystallinity by XRPD, and aqueous solubility).

Protocol 5: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

ASDs involve dispersing the drug in an amorphous form within a hydrophilic polymer matrix, which can significantly enhance solubility.[4]

Materials:

• Your benzothiazole compound

• A suitable polymer (e.g., PVP K30, HPMC, Soluplus®)[8]

• A common volatile solvent that dissolves both the drug and the polymer (e.g., methanol, acetone, dichloromethane)[2]

• Rotary evaporator

Procedure:

• Dissolve both your benzothiazole compound and the selected polymer in the common solvent to form a clear solution. The drug-to-polymer ratio will need to be optimized (e.g., starting with 1:1, 1:3, 1:5 w/w).

• Remove the solvent under reduced pressure using a rotary evaporator. This should be done relatively quickly to "trap" the drug in its amorphous state within the polymer matrix.[2]

• Further dry the resulting solid film/powder in a vacuum oven at a moderate temperature to remove any residual solvent.

• Characterize the ASD to confirm the amorphous nature of the drug (using DSC and XRPD) and evaluate its dissolution performance compared to the crystalline drug.

Protocol 6: Preparation of a Nanosuspension by Wet Milling

Nanosuspensions are sub-micron colloidal dispersions of the pure drug, stabilized by surfactants and/or polymers. The small particle size leads to a significant increase in surface area, thereby enhancing the dissolution rate.[3]

Materials:

• Your benzothiazole compound (micronized, if possible)

• A suitable stabilizer (e.g., Poloxamer 188, Tween® 80, HPMC)

• Purified water

• Milling media (e.g., yttrium-stabilized zirconium oxide beads)

• A high-energy media mill (bead mill)

Procedure:

• Prepare a suspension of your compound in an aqueous solution of the stabilizer.

• Add the milling media to the suspension.

• Mill the suspension at a high speed for a defined period. The milling time will need to be optimized to achieve the desired particle size.

• Separate the nanosuspension from the milling media.

• Characterize the nanosuspension for particle size and distribution (e.g., using dynamic light scattering), zeta potential (to assess stability), and dissolution rate.[3]

Data Presentation: Solubility of Representative Benzothiazole Derivatives

The following table provides solubility data for some benzothiazole derivatives to serve as a reference. It is crucial to experimentally determine the solubility of your specific compound.

Compound	Solvent/Medium	Temperature (°C)	Solubility	Reference
Benzothiazole	Water	25	~1.5 g/L	[9]
2-Amino-6-nitrobenzothiazole	Ethanol	25	Soluble	[10]
Riluzole	Water	20	~0.54 g/L	PubChem
Pramipexole Dihydrochloride	Water	25	>200 g/L	[11]
MI-181	Water	RT	5.6 µg/mL	[12]

References

• Amorphous Solid Dispersion Formulations Using The Spray Dry Process. (2014). YouTube. Available at: [Link]

• Comprehensive Review on the Formulation Methods and Evaluation Parameters for Nanosuspension Formulation. (n.d.). IJNDD. Available at: [Link]

• Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. (n.d.). MDPI. Available at: [Link]

• Nanosuspension: An approach to enhance solubility of drugs. (n.d.). PMC. Available at: [Link]

• SOLUBILITY ENHANCEMENT TECHNIQUE. (n.d.). IJRAR.org. Available at: [Link]

• Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. (n.d.). Der Pharma Chemica. Available at: [Link]

• Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells. (2022). Unich.it. Available at: [Link]

• Benzothiazole. (n.d.). Wikipedia. Available at: [Link]

• Spray Drying: Solving solubility issues with amorphous solid dispersions. (2015). European Pharmaceutical Review. Available at: [Link]

• Characterization techniques for Nanosuspension. (n.d.). ResearchGate. Available at: [Link]

• Structural Activity Relationship and Importance of Benzothiazole Derivatives in Medicinal Chemistry: A Comprehensive Review. (n.d.). Bentham Science. Available at: [Link]

• Preparation and Characterization of Amorphous Solid Dispersions for the Solubilization of Fenretinide. (n.d.). PMC. Available at: [Link]

• Determination and evaluation of acid dissociation constants of some novel benzothiazole Schiff bases and their reduced analogs. (n.d.). Semantic Scholar. Available at: [Link]

• Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. (n.d.). MDPI. Available at: [Link]

• Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. (n.d.). PMC. Available at: [Link]

• Potent and Selective Benzothiazole-Based Antimitotics with Improved Water Solubility: Design, Synthesis, and Evaluation as Novel Anticancer Agents. (2023). National Institutes of Health. Available at: [Link]

• Various techniques for preparation of nanosuspension - a review. (n.d.). ResearchGate. Available at: [Link]

• Development and characterization of pramipexole dihydrochloride buccal films for Parkinson's disease treatment. (2025). PMC. Available at: [Link]

• Preparation and Characterization of Nanosuspensions of Triiodoaniline Derivative New Contrast Agent, and Investigation into Its Cytotoxicity and Contrast Properties. (n.d.). National Institutes of Health. Available at: [Link]

• Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. (2025). National Institutes of Health. Available at: [Link]

• Cocrystal Screening, Selection, Formulation at Triclinic Labs. (n.d.). Triclinic Labs. Available at: [Link]

• Preparation and characterization of nanosuspensions for controlled drug delivery in preclinical research Dissertation. (n.d.). Universität Halle. Available at: [Link]

• Optimizing Polymer Selection for Amorphous Solid Dispersion in Hot Melt Extrusion Processes. (n.d.). Crystal Pharmatech Co., Ltd. Available at: [Link]

• Solving solubility issues with amorphous solid dispersions. (n.d.). ResearchGate. Available at: [Link]

• Development of Pramipexole Hydrochloride Nanocrystals and their Characterization based on in vitro Dissolution Studies. (2020). Bentham Science Publishers. Available at: [Link]

• Theoretical Study of Benzothiazole and Its Derivatives: Molecular Structure, Spectroscopic Properties, NBO, MEP and TD-DFT Analy. (2024). Scirp.org. Available at: [Link]

• Testing a Benchtop Wet-Milling Method for Preparing Nanoparticles and Suspensions as Hospital Formulations. (2021). MDPI. Available at: [Link]

• Effect of pH on fluorescence intensity ratio of benzothiazole... (n.d.). ResearchGate. Available at: [Link]

• Pharmaceutical nanocrystals: Production by wet milling and applications. (n.d.). UCL Discovery. Available at: [Link]

• The use of pramipexole in drug-induced parkinsonism: A case study on a patient with bipolar depression. (2022). European Psychiatry - Cambridge University Press & Assessment. Available at: [Link]

• Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products. (n.d.). National Institutes of Health. Available at: [Link]

• A review on amorphous solid dispersions for improving physical stability and dissolution: Role of polymers. (2024). GSC Online Press. Available at: [Link]

• Formulation Strategies of Nanosuspensions for Various Administration Routes. (2023). MDPI. Available at: [Link]

• Regulatory Classification of Pharmaceutical Co-Crystals Guidance for Industry. (n.d.). FDA. Available at: [Link]

• A Novel Scalable Synthesis of Pramipexole. (2010). Organic Process Research & Development. Available at: [Link]

• Creating Cocrystals: A Review of Pharmaceutical Cocrystal Preparation Routes and Applications. (2018). Crystal Growth & Design. Available at: [Link]

• Selection of suitable polymer and obtaining new amorphous solid dispersions with ferulic acid and soluplus. (n.d.). SciSpace. Available at: [Link]

• Pharmaceutical Co-Crystallization: Strategies for Co-Crystal Design. (2023). International Journal of Life Science and Pharma Research. Available at: [Link]

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Preventing degradation of sulfonyl fluoride probes during storage

A Guide to Ensuring Stability and Preventing Degradation During Storage and Handling

Welcome to the technical support center for sulfonyl fluoride (SF) chemical probes. As a Senior Application Scientist, my goal is to provide you with the in-depth knowledge and practical guidance necessary to ensure the integrity and efficacy of these powerful research tools. Sulfonyl fluorides have become increasingly popular for their ability to form stable covalent bonds with nucleophilic amino acid residues like tyrosine, lysine, and serine, making them invaluable for covalent probe discovery and drug development.[1] However, their utility is fundamentally dependent on their chemical stability. This guide provides a comprehensive overview of best practices for storage and handling, troubleshooting advice for common issues, and the scientific principles governing probe stability.

Frequently Asked Questions (FAQs)

This section addresses the most common questions researchers encounter when working with sulfonyl fluoride probes.

Q1: What is the primary cause of sulfonyl fluoride probe degradation?

The most common degradation pathway for sulfonyl fluoride probes, especially in solution, is hydrolysis. The electrophilic sulfur (VI) center is susceptible to nucleophilic attack by water, which cleaves the highly stable sulfur-fluorine (S-F) bond to form the corresponding sulfonic acid.[2][3] This process is often accelerated by changes in pH and temperature.

Q2: What are the ideal conditions for storing solid sulfonyl fluoride probes?

For long-term stability, solid (lyophilized) sulfonyl fluoride probes should be stored under controlled conditions to minimize exposure to atmospheric moisture and heat.

Parameter	Recommendation	Rationale
Temperature	-20°C or -80°C	Reduces molecular motion and slows any potential degradation reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen and, more importantly, moisture.
Container	Tightly sealed amber glass vial	Protects from light and prevents moisture ingress.
Environment	Desiccated	Using a desiccator or storing with desiccant packs provides an extra layer of protection against moisture.

Q3: How should I prepare and store stock solutions of my probe?

Stock solutions are more susceptible to degradation than solid compounds. Proper preparation and storage are critical.

• Solvent Choice: Use a high-purity, anhydrous aprotic solvent. Anhydrous dimethyl sulfoxide (DMSO) is the most common and recommended choice.

• Aliquoting: Prepare high-concentration stock solutions (e.g., 10-100 mM) and immediately divide them into single-use aliquots. This practice avoids repeated freeze-thaw cycles, which can introduce moisture into the stock solution.

• Storage: Store aliquots at -80°C. For maximal stability, consider flushing the headspace of each aliquot vial with an inert gas before sealing.

Q4: My probe has been stored for a while. How can I verify its integrity before an experiment?

Never assume a stored probe is pristine. Always validate its purity before critical experiments. The most reliable method is High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

• Procedure: Dilute a small amount of your stock solution and analyze it via HPLC-MS.

• What to Look For: A pure sample will show a single major peak corresponding to the correct mass of your probe. The presence of a prominent secondary peak with a mass corresponding to the sulfonic acid derivative is a clear indicator of hydrolysis.[3]

• Purity Standard: For most applications, the probe purity should be >95%.[4]

Q5: Why is my probe degrading in my aqueous experimental buffer?

Sulfonyl fluorides exhibit a wide range of hydrolytic stabilities, and this is a key consideration for experimental design.[5][6]

• pH Dependence: Hydrolysis is often base-catalyzed. Probes are generally more stable at a neutral or slightly acidic pH than at a basic pH (e.g., pH 8.0).[5][6]

• Intrinsic Reactivity: The probe's chemical structure dictates its stability. Electron-withdrawing groups on an aryl sulfonyl fluoride increase the electrophilicity of the sulfur atom, making the probe more reactive with target residues but also more susceptible to hydrolysis.[5][6] Conversely, electron-donating groups tend to increase stability.[6] Some probes may have aqueous half-lives of only a few hours at physiological pH.[4][5]

• Solution: If you suspect degradation during the experiment, consider running a time-course stability study of the probe in your specific buffer using HPLC-MS. If the probe is too unstable, you may need to shorten incubation times or adjust buffer conditions if experimentally feasible.

Technical Deep Dive: The Science of Stability

Understanding the mechanisms of degradation is key to preventing it. The stability of a sulfonyl fluoride probe is a balance between its resistance to hydrolysis and its reactivity towards its intended amino acid target.[1]

The Mechanism of Hydrolysis

The primary degradation route for sulfonyl fluorides is hydrolysis, which converts the active probe into an inactive sulfonic acid. This occurs via a nucleophilic substitution reaction at the sulfur atom.

Caption: Fig 1. Dominant degradation pathway for sulfonyl fluoride probes.

The Stability-Reactivity Trade-off

A crucial concept in working with sulfonyl fluoride probes is the inherent trade-off between stability and reactivity.

• Highly Reactive Probes: Probes designed with strong electron-withdrawing groups are more electrophilic. This enhances their reactivity with target nucleophiles (like tyrosine or lysine) but also makes them more susceptible to hydrolysis.[5][6] These probes are potent but may have a short half-life in aqueous buffers.[7]

• Highly Stable Probes: Probes with electron-donating groups or certain structural features (e.g., fluorosulfates) are often more resistant to hydrolysis.[8][9] This gives them a longer experimental window but may require longer incubation times or a highly favorable binding pocket to achieve covalent modification.

This relationship means that the choice of probe and the experimental conditions must be carefully matched.

Troubleshooting Guide

When experiments yield unexpected results, systematic troubleshooting is essential.

Problem	Probable Cause	Recommended Solution
No or low signal/activity in a covalent modification assay.	Probe Degradation: The probe may have hydrolyzed to its inactive sulfonic acid form either during storage or in the assay buffer.	1. Verify Purity: Analyze the probe stock solution by HPLC-MS to confirm its integrity (>95% purity). 2. Prepare Fresh Stock: If degradation is confirmed, discard the old stock and prepare a new one from solid material. 3. Assess In-Assay Stability: Run a control experiment to measure the probe's half-life in your specific assay buffer.
Inconsistent results between experimental replicates.	Repeated Freeze-Thaw Cycles: Repeatedly thawing and re-freezing a master stock solution can introduce moisture, leading to progressive degradation and variable effective concentrations.	1. Aliquot Rigorously: Discard the master stock and prepare a new one. Immediately create single-use aliquots sufficient for one set of experiments. 2. Use Fresh Aliquots: For each new experiment, use a fresh, previously unthawed aliquot.
An unexpected peak appears in post-reaction LC-MS analysis.	Hydrolysis Product: The new peak may correspond to the sulfonic acid derivative of your probe, indicating it is unstable under your experimental conditions.	1. Calculate Mass: Determine the theoretical mass of the corresponding sulfonic acid (Mass of Probe - F + OH) and check if it matches the unexpected peak. 2. Optimize Conditions: If confirmed, consider reducing the incubation time, lowering the pH of the buffer (if possible), or selecting a more stable probe analogue.
Probe fails to label a known target protein.	Insufficient Reactivity: The probe may be too stable (unreactive) to modify the target residue within the experimental timeframe, or the binding site microenvironment may not be conducive to the reaction.[8]	1. Increase Incubation Time/Concentration: As a first step, try increasing the probe concentration or extending the incubation period. 2. Confirm Target Accessibility: Ensure the target nucleophilic residue is actually present and accessible. 3. Consider a More Reactive Probe: If optimization fails, select a probe with a more electron-withdrawing scaffold to increase intrinsic reactivity.

Protocols & Methodologies

Adherence to standardized protocols is the best defense against probe degradation.

Experimental Workflow for Probe Handling

This workflow ensures that the probe's integrity is maintained at every step, from storage to final use.

Caption: Fig 2. Recommended workflow for handling sulfonyl fluoride probes.

Protocol 1: Preparation of Stock Solutions

• Preparation: Allow the solid probe vial to equilibrate to room temperature for at least 15-20 minutes in a desiccator before opening. This prevents condensation of atmospheric moisture onto the cold solid.

• Solvent Addition: Using a calibrated pipette, add the required volume of high-purity, anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 50 mM).

• Dissolution: Vortex the vial thoroughly until the solid is completely dissolved. Gentle warming (to 30-37°C) can be used if necessary, but avoid excessive heat.

• Aliquoting: Immediately dispense the solution into single-use, low-binding microcentrifuge tubes. The aliquot volume should be appropriate for a single experiment or a single day's work.

• Storage: Tightly cap the aliquots and store them immediately at -80°C.

Protocol 2: Assessing Probe Purity by HPLC-MS

This is a general guideline; specific parameters should be optimized for your compound and instrument.

• Sample Preparation: In an LC-MS vial, mix 80 µL of your assay buffer (or a 50:50 mixture of water:acetonitrile), 18 µL of DMSO, and 2 µL of your 50 mM probe stock solution. This creates a ~1 mM solution for analysis.[4]

• Chromatography:

  • Column: Use a standard C18 reverse-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Run a linear gradient from ~5% B to 95% B over several minutes to ensure separation of the probe from potential impurities.

• Mass Spectrometry:

  • Mode: Use electrospray ionization (ESI) in positive mode.

  • Analysis: Extract the ion chromatogram for the expected m/z of your sulfonyl fluoride probe and its potential sulfonic acid hydrolysis product.

• Data Interpretation: Integrate the peak areas for the probe and all related impurities. Calculate the purity as: (Area_probe / (Sum of all peak areas)) * 100. The purity should be >95% for use in quantitative experiments.

References

• Mukherjee, H., Debreczeni, J., Breed, J., et al. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design.
• Grimster, N. P., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome.
• Zhang, Z., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation.
• Sigma-Aldrich. (n.d.). SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Sigma-Aldrich.
• Stephan, J. P., et al. (2021). Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions.
• Gemoets, H. P. L., et al. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Journal of the American Chemical Society.
• Narayanan, A., et al. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening.
• Enamine. (n.d.). Sulfonyl Fluorides. Enamine.
• Aalia, A., & Pace, V. (2022). Synthetic Routes to Arylsulfonyl Fluorides. MDPI.
• ChemicalBook. (n.d.).
• Grimster, N. P., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome.
• Haim, A., & Wilmarth, W. K. (n.d.). Hydrolysis of Sulfuryl Fluoride. ElectronicsAndBooks.
• Jones, L. H., & Kelly, J. W. (2020). Structure-based design and analysis of SuFEx chemical probes.
• CymitQuimica. (2024). Safety Data Sheet - 4-Acetylbenzene-1-sulfonyl fluoride. CymitQuimica.
• Parker, C. G. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing.
• Narayanan, R. P., et al. (2023). Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modulators.

Sources

• 1. Sulfonyl Fluorides - Enamine [enamine.net]
• 2. Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Activation-Free Sulfonyl Fluoride Probes for Fragment Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sulfur( vi ) fluorides as tools in biomolecular and medicinal chemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01891H [pubs.rsc.org]

Technical Support Center: Optimizing Labeling Efficiency of Covalent Protein Inhibitors

Welcome to the technical support center for optimizing the labeling efficiency of covalent protein inhibitors. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting solutions for common challenges encountered during experimentation. Our goal is to empower you with the knowledge to enhance your experimental outcomes through a deep understanding of the principles and practicalities of covalent labeling.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the principles and practices of covalent protein inhibitor labeling.

Q1: What is a covalent inhibitor and how does its labeling mechanism differ from a non-covalent inhibitor?

A covalent inhibitor is a molecule that forms a stable, covalent bond with its target protein, typically with a specific amino acid residue.[1] This contrasts with non-covalent inhibitors, which bind reversibly through weaker interactions like hydrogen bonds and van der Waals forces. The labeling process for a covalent inhibitor is a two-step mechanism: an initial non-covalent binding event followed by an irreversible or reversible covalent bond formation between the inhibitor's reactive group (the "warhead") and a nucleophilic residue on the target protein.[2]

Q2: What are the key advantages of using covalent inhibitors in drug discovery?

Covalent inhibitors offer several advantages, including:

• Increased Potency and Duration of Action: The stable covalent bond leads to prolonged target occupancy, often lasting for the lifetime of the protein. This can result in a more sustained therapeutic effect.[2][3]

• Improved Target Occupancy: Covalent binding can achieve high levels of target engagement even at lower concentrations.

• Ability to Target "Undruggable" Proteins: They can effectively inhibit proteins with shallow binding pockets that are challenging for non-covalent inhibitors.[4]

Q3: What are the primary challenges and potential liabilities associated with covalent inhibitors?

The main challenges include:

• Off-target Effects and Toxicity: The reactive nature of the warhead can lead to binding with unintended proteins, causing toxicity.[2][5]

• Development of Resistance: Mutations in the target amino acid residue can prevent covalent bond formation, leading to drug resistance.

• Immunogenicity: The formation of protein-inhibitor adducts can potentially trigger an immune response.

Q4: How do I choose the right "warhead" for my covalent inhibitor?

The choice of the electrophilic warhead is critical and depends on the target nucleophilic amino acid residue (e.g., cysteine, serine, lysine). The reactivity of the warhead must be carefully balanced to ensure it is reactive enough to bind to the intended target but not so reactive that it causes widespread off-target effects.[2]

II. Troubleshooting Guide: Common Experimental Issues

This section provides a structured approach to troubleshooting common problems encountered during covalent labeling experiments.

Issue 1: Low or No Labeling Efficiency

Symptoms:

• Mass spectrometry (MS) data shows a low percentage of labeled protein.

• Activity-based protein profiling (ABPP) reveals weak or no target engagement.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps	Scientific Rationale
Suboptimal Reaction Conditions	Optimize pH, temperature, and incubation time.[6][7]	The reactivity of both the warhead and the target nucleophile is highly dependent on these parameters. For example, the nucleophilicity of a cysteine thiol is significantly higher at a pH above its pKa.
Inhibitor Instability	Assess inhibitor stability under assay conditions using techniques like HPLC or NMR.	Covalent inhibitors can be susceptible to hydrolysis or degradation, reducing the concentration of the active compound available for labeling.
Incorrect Inhibitor Concentration	Verify the concentration of your inhibitor stock solution. Perform a dose-response experiment to identify the optimal concentration range.	Inaccurate concentrations can lead to either insufficient labeling or potential off-target effects and precipitation at high concentrations.
Low Protein Quality	Check protein purity and folding status. Ensure the target nucleophile is accessible.	Misfolded or aggregated protein may not present the target residue in the correct conformation for covalent modification.

Issue 2: High Background or Non-Specific Labeling

Symptoms:

• MS data shows multiple modified peptides or adducts on off-target proteins.

• ABPP reveals labeling of numerous proteins other than the intended target.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps	Scientific Rationale
Overly Reactive Warhead	Consider using a less reactive warhead or modifying the inhibitor scaffold to improve selectivity.	A highly reactive electrophile can non-selectively react with various nucleophiles in the proteome, leading to off-target toxicity.[2]
Excessive Inhibitor Concentration	Lower the inhibitor concentration and shorten the incubation time.	High concentrations can drive non-specific binding and labeling of low-affinity off-targets.
Presence of Contaminants	Ensure high purity of the protein and inhibitor. Use buffers free of extraneous nucleophiles.	Contaminants in the reaction mixture can interfere with the labeling reaction or lead to artifactual modifications.

Issue 3: Irreproducible Results

Symptoms:

• Significant variability in labeling efficiency between replicate experiments.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps	Scientific Rationale
Inconsistent Experimental Parameters	Standardize all experimental conditions, including buffer composition, pH, temperature, and incubation times.	Minor variations in reaction conditions can significantly impact the kinetics of covalent bond formation.
Freeze-Thaw Cycles of Reagents	Aliquot protein and inhibitor stocks to minimize freeze-thaw cycles.	Repeated freezing and thawing can lead to protein denaturation and inhibitor degradation.
Instrument Variability	Ensure consistent performance of analytical instruments (e.g., mass spectrometer, plate reader).	Fluctuations in instrument sensitivity or calibration can introduce variability in the data.

Issue 4: Difficulty in Detecting and Characterizing the Covalent Adduct

Symptoms:

• Ambiguous MS/MS fragmentation data, making it difficult to pinpoint the exact site of modification.

• Inability to confirm covalent bond formation.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps	Scientific Rationale
Suboptimal MS Parameters	Optimize MS and MS/MS acquisition parameters for the specific adduct.[8]	Proper fragmentation methods (e.g., CID, ETD) are crucial for sequencing the modified peptide and identifying the modified residue.
Low Abundance of the Adduct	Enrich for the labeled protein or peptide before MS analysis.	The stoichiometry of labeling may be low, requiring enrichment to detect the modified species.
Instability of the Covalent Adduct	Be aware of potential adduct instability during sample preparation and analysis.[9]	Some covalent linkages can be labile under certain pH or reducing conditions, leading to loss of the modification.

III. Experimental Protocols & Workflows

This section provides detailed, step-by-step methodologies for key experiments in covalent inhibitor labeling.

Protocol 1: Mass Spectrometry-Based Confirmation of Covalent Adduct Formation

This protocol outlines the general workflow for confirming the formation of a covalent adduct between an inhibitor and its target protein using mass spectrometry.[8][10]

Step-by-Step Methodology:

• Incubation: Incubate the purified target protein with the covalent inhibitor at a predetermined concentration and for a specific time. Include a vehicle control (e.g., DMSO) for comparison.

• Quenching (Optional): Stop the reaction by adding a quenching agent (e.g., a high concentration of a small molecule thiol like glutathione) if necessary.

• Sample Cleanup: Remove excess, unbound inhibitor using methods like size-exclusion chromatography or dialysis.[11]

• Intact Protein Analysis:

  • Analyze the intact protein samples by LC-MS.

  • Compare the mass spectrum of the inhibitor-treated sample to the control. A mass shift corresponding to the molecular weight of the inhibitor confirms covalent modification.[8]

• Peptide Mapping (Bottom-Up Proteomics):

  • Denature, reduce, and alkylate the protein samples.

  • Digest the protein into peptides using a specific protease (e.g., trypsin).

  • Analyze the peptide mixture by LC-MS/MS.[10][12]

• Data Analysis:

  • Use database search algorithms to identify peptides.

  • Search for the expected mass modification on the target peptide containing the nucleophilic residue.

  • Manual inspection of the MS/MS spectrum of the modified peptide is crucial to confirm the site of modification.[8][10]

Workflow for Mass Spectrometry Analysis

Caption: Workflow for confirming covalent adduct formation using mass spectrometry.

Protocol 2: Activity-Based Protein Profiling (ABPP) for Target Engagement and Selectivity

ABPP is a powerful technique to assess the engagement of a covalent inhibitor with its target in a complex biological sample (e.g., cell lysate or intact cells) and to profile its selectivity across the proteome.[13][14][15]

Step-by-Step Methodology:

• Probe Design: An activity-based probe (ABP) is typically a modified version of the covalent inhibitor that includes a reporter tag (e.g., biotin or a fluorophore) for detection.

• Sample Preparation: Prepare cell lysates or use intact cells.

• Competitive ABPP:

  • Pre-incubate the proteome with your unlabeled covalent inhibitor at various concentrations.

  • Add the ABP to the samples. The ABP will label the active sites of target enzymes that are not already occupied by the inhibitor.

• Detection and Analysis:

  • In-gel fluorescence: If using a fluorescent ABP, separate the proteins by SDS-PAGE and visualize the labeled proteins using a fluorescence scanner. A decrease in fluorescence intensity in the inhibitor-treated samples indicates target engagement.

  • Affinity purification and MS: If using a biotinylated ABP, enrich the labeled proteins using streptavidin beads.

  • Digest the enriched proteins and analyze by LC-MS/MS to identify and quantify the proteins that were engaged by the inhibitor.

• Data Analysis: Compare the protein profiles of the inhibitor-treated samples to the control to determine the inhibitor's target(s) and its selectivity profile.

Workflow for Competitive Activity-Based Protein Profiling

Caption: Workflow for competitive activity-based protein profiling (ABPP).

IV. Citing and Referencing

References

• Accelerating the Validation of Endogenous On-Target Engagement and In Cellulo Kinetic Assessment for Covalent Inhibitors of KRAS G12C in Early Drug Discovery. (2022). PubMed. [Link]

• CAS. (2023, October 17). The rise of covalent inhibitors in strategic therapeutic design. CAS. [Link]

• Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. (2022). bioRxiv. [Link]

• Domainex. (n.d.). Covalent inhibitor drug discovery. Domainex. [Link]

• Activity-Based Protein Profiling. (n.d.). ResearchGate. [Link]

• Targeted covalent inhibitors. (n.d.). Wikipedia. [Link]

• Covalent Labeling with Diethylpyrocarbonate for Studying Protein Higher-Order Structure by Mass Spectrometry. (2021). JoVE. [Link]

• Technologies for Direct Detection of Covalent Protein–Drug Adducts. (n.d.). MDPI. [Link]

• (PDF) Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. (n.d.). ResearchGate. [Link]

• Covalent Labeling with Diethylpyrocarbonate for Studying Protein Higher-Order Structure by Mass Spectrometry. (n.d.). PubMed Central. [Link]

• Optimizing the labeling of proteins. (n.d.). Molecular Devices. [Link]

• Relative quantification of proteasome activity by activity-based protein profiling and LC-MS/MS. (n.d.). Springer Nature Experiments. [Link]

• Covalent Labeling-Mass Spectrometry with Non-Specific Reagents for Studying Protein Structure and Interactions. (n.d.). PubMed Central. [Link]

• Cheat Sheet for Covalent Enzyme Inhibitors. (2025, January 7). Drug Hunter. [Link]

• (PDF) Advanced Activity-Based Protein Profiling Application Strategies for Drug Development. (2018, April 6). ResearchGate. [Link]

• A Metabolomics-Inspired Strategy for the Identification of Protein Covalent Modifications. (2019, July 30). MDPI. [Link]

• Strategies for Covalent Labeling of Long RNAs. (n.d.). PubMed Central. [Link]

• Discovery and Visualization of Uncharacterized Drug–Protein Adducts Using Mass Spectrometry. (2022, February 20). Analytical Chemistry. [Link]

• Structural Analysis of Proteins by Covalent Labeling and Mass Spectrometric Detection. (n.d.). University of Massachusetts Amherst. [Link]

• Global Assessment of Drug Target Engagement and Selectivity of Covalent Cysteine-Reactive Inhibitors Using Alkyne-Functionalized Probes. (n.d.). Springer Nature Experiments. [Link]

• Using Covalent Labeling and Mass Spectrometry to Study Protein Binding Sites of Amyloid Inhibiting Molecules. (n.d.). PubMed Central. [Link]

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Reference Data & Comparative Studies

A Head-to-Head Battle of Irreversible Serine Protease Inhibitors: Phenylmethylsulfonyl Fluoride (PMSF) vs. Benzothiazole-2-sulfonyl Fluoride (BTSF)

A Senior Application Scientist's In-Depth Technical Guide

In the landscape of biochemical research and drug development, the preservation of protein integrity is paramount. Unwanted proteolytic activity can compromise experimental results and lead to the failure of promising therapeutic candidates. For decades, Phenylmethylsulfonyl fluoride (PMSF) has been a stalwart defender against the ubiquitous threat of serine proteases. However, the continuous search for more stable, specific, and safer inhibitory agents has led to the exploration of a diverse chemical space. This guide provides a comprehensive comparison of the well-established PMSF with a lesser-known but structurally intriguing alternative, Benzothiazole-2-sulfonyl fluoride (BTSF).

While PMSF is a household name in any protein biochemistry lab, BTSF remains an enigmatic contender with a significant lack of direct comparative data in the public domain. This guide will therefore not only synthesize the wealth of knowledge surrounding PMSF but also leverage first principles of medicinal chemistry and experimental design to critically evaluate the theoretical potential of BTSF and outline a rigorous, self-validating experimental workflow to directly compare these two sulfonyl fluoride-based inhibitors.

The Incumbent: Phenylmethylsulfonyl Fluoride (PMSF)

PMSF is an irreversible inhibitor of serine proteases, such as trypsin, chymotrypsin, and thrombin, and also displays inhibitory activity against some cysteine proteases and acetylcholinesterase.[1] Its mechanism of action is well-elucidated and relies on the electrophilic nature of the sulfonyl fluoride moiety.

Mechanism of Action: Covalent Inactivation

The catalytic activity of serine proteases is dependent on a catalytic triad in their active site, featuring a highly nucleophilic serine residue. PMSF irreversibly inactivates these enzymes by sulfonating the hydroxyl group of this active site serine.[2][3] This covalent modification forms a stable sulfonyl-enzyme complex, rendering the protease catalytically inactive.

The Challenger: Benzothiazole-2-sulfonyl Fluoride (BTSF)

Benzothiazole-2-sulfonyl fluoride (BTSF) is a heterocyclic sulfonyl fluoride that, while commercially available for proteomics research, lacks extensive characterization as a protease inhibitor in the scientific literature.[4] However, its structural features—a benzothiazole ring system coupled to the sulfonyl fluoride "warhead"—suggest a potential for unique reactivity and specificity profiles. The benzothiazole moiety itself is a privileged scaffold in medicinal chemistry, found in a variety of biologically active compounds, including enzyme inhibitors.[5][6]

Postulated Mechanism of Action

It is highly probable that BTSF follows the same fundamental mechanism of action as PMSF, with the sulfonyl fluoride group acting as an electrophilic trap for the active site serine of proteases. The key difference, and the source of potential advantages or disadvantages, lies in the electronic and steric properties imparted by the benzothiazole ring compared to the phenylmethyl group of PMSF.

Comparative Analysis: A Tale of Two Sulfonyl Fluorides

A direct, data-driven comparison of PMSF and BTSF is hampered by the scarcity of public data on BTSF. However, we can extrapolate potential differences based on their chemical structures and the established properties of PMSF.

Feature	Phenylmethylsulfonyl Fluoride (PMSF)	Benzothiazole-2-sulfonyl Fluoride (BTSF) (Inferred)
Core Structure	Phenylmethyl group	Benzothiazole group
Mechanism	Irreversible covalent modification of active site serine[2][3]	Presumed irreversible covalent modification of active site serine
Specificity	Primarily serine proteases; also inhibits some cysteine proteases and acetylcholinesterase[1]	Unknown, potentially modulated by the benzothiazole moiety
Aqueous Stability	Low; short half-life in aqueous solutions (e.g., ~35 min at pH 8, 25°C)[7]	Unknown; stability of aryl sulfonyl fluorides can be variable[1]
Solubility	Poor in aqueous solutions; typically dissolved in organic solvents (e.g., ethanol, isopropanol, DMSO)[8]	Likely poor in aqueous solutions, requiring an organic solvent for stock solutions
Toxicity	Cytotoxic and should be handled with care[8]	Unknown, but benzothiazole derivatives can exhibit varying levels of toxicity[9]

Experimental Workflow for a Head-to-Head Comparison

To address the knowledge gap and provide a definitive comparison, a series of self-validating experiments are necessary. The following protocols are designed to rigorously assess the performance of BTSF relative to the benchmark, PMSF.

I. Determination of Inhibitory Potency (IC50 and Ki)

The first step is to quantify the inhibitory potency of BTSF against a panel of representative serine proteases (e.g., trypsin, chymotrypsin, thrombin) and compare it to PMSF.

Experimental Protocol: In Vitro Protease Inhibition Assay

• Reagent Preparation:

  • Prepare stock solutions of PMSF and BTSF (e.g., 100 mM) in anhydrous isopropanol.

  • Prepare a working solution of each protease (e.g., 1 mg/mL) in an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 8.0).

  • Prepare a chromogenic or fluorogenic substrate specific for each protease.

• Assay Procedure:

  • In a 96-well plate, add increasing concentrations of either PMSF or BTSF to the assay buffer.

  • Add the protease to each well and incubate for a defined period (e.g., 15 minutes) to allow for inhibitor-enzyme interaction.

  • Initiate the reaction by adding the substrate.

  • Monitor the change in absorbance or fluorescence over time using a plate reader.

• Data Analysis:

  • Calculate the initial reaction velocity for each inhibitor concentration.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) for each compound.

  • Further kinetic studies can be performed to determine the inhibition constant (Ki) and the second-order rate constant (k_inact/Ki) for a more detailed comparison of inhibitory efficiency.

II. Assessment of Aqueous Stability

A critical limitation of PMSF is its poor stability in aqueous buffers. A key potential advantage of BTSF would be improved stability.

Experimental Protocol: Time-Dependent Inactivation Assay

• Inhibitor Incubation:

  • Prepare solutions of PMSF and BTSF at a working concentration (e.g., 1 mM) in the desired aqueous buffer (e.g., PBS, pH 7.4).

  • Incubate these solutions at room temperature.

• Activity Measurement:

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot of each inhibitor solution.

  • Add the aliquot to a standard protease inhibition assay (as described above) to determine the remaining inhibitory activity.

• Data Analysis:

  • Plot the remaining inhibitory activity against the incubation time.

  • Calculate the half-life (t1/2) of each inhibitor in the aqueous buffer.

III. Evaluation of Specificity

While both are expected to target serine proteases, their off-target effects could differ.

Experimental Protocol: Proteome-Wide Reactivity Profiling

• Cell Lysate Preparation:

  • Prepare a cell lysate from a relevant cell line or tissue.

• Inhibitor Treatment:

  • Treat the lysate with either PMSF or BTSF at a concentration sufficient for inhibition.

  • Include a vehicle control (e.g., isopropanol).

• Protein Digestion and Mass Spectrometry:

  • Digest the proteins in the treated and control lysates (e.g., with trypsin, after quenching the inhibitors).

  • Analyze the resulting peptides by mass spectrometry to identify proteins that have been covalently modified by each inhibitor.

• Data Analysis:

  • Compare the profiles of modified proteins between the PMSF and BTSF treatments to identify both common and unique targets.

Visualizing the Core Concepts

To better illustrate the fundamental processes and logical flow, the following diagrams are provided.

Caption: Covalent inactivation of a serine protease by a sulfonyl fluoride inhibitor.

Caption: Logical workflow for the comparative evaluation of PMSF and BTSF.

Conclusion and Future Outlook

Phenylmethylsulfonyl fluoride remains a widely used and effective serine protease inhibitor due to its broad specificity and decades of established use.[10] Its primary drawbacks are its low aqueous stability and inherent toxicity.[7][8]

Benzothiazole-2-sulfonyl fluoride presents an intriguing, yet largely uncharacterized, alternative. The benzothiazole moiety could potentially modulate the inhibitor's reactivity, specificity, and even its pharmacokinetic properties in a drug development context. The proposed experimental workflow provides a clear and robust framework for a head-to-head comparison. Should BTSF demonstrate superior aqueous stability, enhanced specificity for certain serine proteases, or a more favorable safety profile, it could represent a valuable addition to the researcher's toolkit for protein protection and a promising scaffold for the development of novel covalent inhibitors. The onus is now on the scientific community to perform these critical experiments and bring BTSF out of the shadows and into the direct light of comparative biochemical analysis.

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A Senior Application Scientist's Guide to Validating Target Engagement of Benzothiazole-2-sulfonyl fluoride

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of covalent drug discovery, confirming that a molecule engages its intended protein target within the complex milieu of a cell is a foundational pillar of success.[1] Benzothiazole-2-sulfonyl fluoride (BTSF) has emerged as a valuable chemical probe, leveraging a sulfonyl fluoride moiety—a privileged electrophilic warhead—to form stable, covalent bonds with nucleophilic amino acid residues like lysine, tyrosine, serine, and histidine in protein binding sites.[2] This guide provides an in-depth comparison of methodologies to validate the target engagement of BTSF and similar covalent probes, grounded in the principles of scientific integrity and field-proven insights. We will explore the causality behind experimental choices, compare BTSF-centric approaches with orthogonal methods, and provide actionable protocols for your laboratory.

The "Why": Understanding Covalent Target Engagement with BTSF

Covalent inhibitors offer distinct advantages, including prolonged duration of action and the ability to target shallow binding pockets, effectively uncoupling pharmacodynamics from pharmacokinetics.[3] The sulfonyl fluoride warhead of BTSF is central to its function. Unlike highly reactive electrophiles that can lead to promiscuous off-target labeling, sulfonyl fluorides exhibit balanced reactivity.[4] The formation of the covalent bond is a two-step process: an initial reversible binding event (governed by Kᵢ) followed by an irreversible covalent modification (kᵢₙₐ꜀ₜ).[5] This mechanism, often termed Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, allows for exquisite selectivity, as the covalent bond formation is highly dependent on the probe achieving a sufficient residence time in a binding pocket that properly orients the warhead for reaction.[4][6]

Validating this engagement is non-negotiable. It confirms the mechanism of action, helps interpret phenotypic data, and is essential for building a robust structure-activity relationship (SAR) for lead optimization.[7]

Core Methodologies for Validating BTSF Target Engagement

The primary strategies for validating BTSF engagement leverage the principles of Activity-Based Protein Profiling (ABPP), a powerful chemoproteomic technique that uses chemical probes to assess the functional state of enzymes directly in native biological systems.[8][9]

Method 1: Competitive Chemoproteomics with a Broad-Spectrum Probe

This is the most common and robust method for identifying the specific targets of a covalent inhibitor like BTSF. The workflow relies on competition between your unlabeled BTSF compound and a broad-spectrum, "clickable" activity-based probe (ABP) that targets the same class of residues.

Causality of Experimental Design: The logic is straightforward: if BTSF binds to a specific protein, it will occupy the active site and block the subsequent binding of the broad-spectrum ABP. By comparing the ABP labeling profile in a vehicle-treated sample versus a BTSF-treated sample, we can identify "disappearing" signals that correspond to the targets of BTSF. This indirect, competitive format is a powerful way to profile inhibitor binding across a whole class of proteins simultaneously.[1][10]

Caption: Competitive chemoproteomics workflow for BTSF target identification.

Experimental Protocol: Competitive isoTOP-ABPP

• Cell Culture & Treatment: Plate cells (e.g., HEK293T, HeLa) to ~80% confluency. Treat cells with varying concentrations of BTSF (e.g., 0.1, 1, 10 µM) or vehicle (DMSO) for a defined period (e.g., 2 hours) in serum-free media.

• Probe Labeling: Add a broad-spectrum, alkyne-functionalized sulfonyl fluoride probe (e.g., 10 µM) to the media and incubate for 1 hour. This probe will label available sites not occupied by BTSF.

• Lysis: Harvest cells, wash with cold PBS, and lyse in a buffer appropriate for proteomics (e.g., RIPA buffer without SDS, supplemented with protease inhibitors).

• Click Chemistry: Normalize protein concentration across all samples. To 1 mg of proteome, add reagents for the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction: Biotin-Azide tag, TBTA ligand, TCEP, and CuSO₄. Incubate for 1 hour at room temperature.[11]

• Enrichment & Digestion: Precipitate proteins (e.g., with chloroform/methanol) to remove excess reagents. Resuspend the pellet in a denaturing buffer (e.g., 6M Urea) and enrich biotinylated proteins using streptavidin-agarose beads. Wash beads extensively, then perform on-bead tryptic digestion overnight.

• LC-MS/MS Analysis: Elute peptides and analyze via high-resolution mass spectrometry. Use quantitative proteomics software to compare peptide abundance between the BTSF-treated and vehicle-treated samples. Peptides showing a dose-dependent decrease in abundance are indicative of direct target engagement by BTSF.[12]

Method 2: Direct Target Identification with a "Clickable" BTSF Analogue

An alternative, more direct approach involves synthesizing a version of your BTSF probe that contains a bioorthogonal handle, such as an alkyne or azide group. This allows for the direct detection and enrichment of proteins that have been covalently modified by your specific probe.

Causality of Experimental Design: This method provides direct evidence of target binding, as you are enriching the probe-protein adduct itself, rather than inferring binding from the absence of another signal.[13][14] This is particularly useful for confirming novel targets or when a suitable competitive probe is unavailable. The workflow is simplified as it removes the competition step.

Caption: Direct chemoproteomic workflow using a clickable BTSF analogue.

Orthogonal Validation: Comparing BTSF-ABPP with Alternative Methods

Trustworthy science relies on self-validating systems. Confirming target engagement with an orthogonal method that relies on a different biophysical principle is crucial for building a convincing case.

Alternative 1: Cellular Thermal Shift Assay (CETSA)

CETSA is a label-free method that measures target engagement in intact cells.[15] It is based on the principle that when a ligand binds to a protein, it generally increases the protein's thermal stability.[16][17]

Principle: Cells are treated with the compound (BTSF), then heated to various temperatures. Unbound proteins denature and aggregate, while ligand-bound proteins remain soluble at higher temperatures. The amount of soluble protein remaining at each temperature is quantified, typically by Western Blot or mass spectrometry, to generate a "melting curve".[16][18] A shift in this curve to a higher temperature in the presence of the drug indicates target engagement.[19]

Experimental Protocol: Western Blot-based CETSA

• Treatment: Treat cultured cells with BTSF or vehicle (DMSO) as you would for an ABPP experiment.

• Heating: Aliquot the cell suspension into PCR tubes. Heat the tubes to a range of different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lysis & Separation: Lyse the cells via freeze-thaw cycles. Separate the soluble fraction (containing stabilized protein) from the precipitated fraction by centrifugation at high speed (e.g., 20,000 x g for 20 minutes).

• Detection: Collect the supernatant and analyze the amount of the target protein using standard Western Blotting procedures with a specific antibody.

• Analysis: Quantify band intensities and plot them against temperature. A rightward shift in the melting curve for BTSF-treated samples compared to the vehicle control confirms target engagement.

Comparative Analysis: Choosing the Right Method

The choice of method depends on the specific research question, available resources, and the stage of the drug discovery project.

Parameter	Competitive ABPP (BTSF)	Direct ABPP (Clickable BTSF)	Cellular Thermal Shift Assay (CETSA)
Principle	Covalent modification, Competition	Direct Covalent Modification	Ligand-induced Thermal Stabilization
Label Requirement	Requires broad-spectrum probe	Requires synthesis of tagged compound	Label-free
Primary Readout	Mass Spectrometry	Mass Spectrometry, Gel-based fluorescence	Western Blot, Mass Spectrometry
Proteome-wide?	Yes, for the probe's target class	Yes	Yes (with MS-CETSA)
Direct Evidence?	Indirect (loss of signal)	Direct (gain of signal)	Direct (stability change)
Key Advantage	Profiles selectivity across a protein family	Unambiguous identification of adducts	Works for non-covalent and covalent binders; intact cells
Key Limitation	Relies on a suitable competitor probe	Synthesis can be challenging; tag may alter activity	Not all proteins show a thermal shift; lower throughput (WB)
Best For...	Covalent selectivity profiling, off-target screening	Confirming novel targets, site-of-modification studies	Orthogonal validation, confirming in-cell engagement

Concluding Insights for the Bench Scientist

Validating the target engagement of a covalent probe like Benzothiazole-2-sulfonyl fluoride is a multi-step, critical process.

• Start Broad: Competitive chemoproteomics is an excellent starting point to understand the target landscape and selectivity profile of your BTSF compound within a protein family.[10]

• Validate Orthogonally: Always confirm your primary findings with a mechanistically distinct method like CETSA. This builds immense confidence in your results and satisfies the principle of a self-validating system.[20]

• Consider the Direct Approach: If resources permit, synthesizing a clickable version of your lead BTSF compound provides the most direct and unambiguous evidence of target modification and is invaluable for pinpointing the exact site of interaction.[13]

By thoughtfully selecting and executing these methodologies, researchers can generate the robust, high-quality data necessary to validate their molecular tools, elucidate complex biology, and drive drug discovery programs forward with confidence.

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A Comparative Guide to the Off-Target Effects of Benzothiazole-2-sulfonyl fluoride (BTSF) in Cellular Systems

For researchers, scientists, and drug development professionals, the precision of chemical tools is paramount. Covalent probes, such as Benzothiazole-2-sulfonyl fluoride (BTSF), are powerful instruments for activity-based protein profiling (ABPP), target identification, and drug discovery. However, their inherent reactivity, while essential for function, can lead to unintended cellular interactions—off-target effects—that can confound experimental results and present safety concerns in therapeutic development.

This guide provides an in-depth comparison of BTSF's off-target profile, objectively assessing its performance against alternative covalent probes. We will explore the mechanistic basis of its reactivity, detail the gold-standard chemoproteomic methodologies for identifying its cellular targets, and present supporting data to guide your experimental design and interpretation.

The Nature of Sulfonyl Fluoride Probes: Mechanism and Reactivity

Sulfonyl fluoride electrophiles have become valuable "warheads" in chemical biology due to their optimal balance of aqueous stability and reactivity with protein nucleophiles.[1] Unlike more promiscuous reagents, they can persist in complex biological systems long enough to find their intended targets. BTSF leverages the benzothiazole scaffold, a structure found in numerous bioactive molecules, to direct the sulfonyl fluoride moiety to specific protein binding pockets.

The primary mechanism involves the covalent modification of nucleophilic amino acid residues. While commonly used to target the catalytic serine of hydrolases and proteases, the reactivity of sulfonyl fluorides is broader.[1][2][3] They are known to form stable sulfonyl adducts with serine, tyrosine, lysine, threonine, histidine, and even cysteine residues, depending on the local microenvironment of the protein binding site.[1][4][5] This broad reactivity profile is the fundamental reason why a thorough investigation of off-target effects is not just recommended, but essential.

The reaction is influenced by the pKa of the target residue. For instance, tyrosine and lysine residues are often modified when they are located near basic amino acid residues (like histidine or arginine), which deprotonate them and enhance their nucleophilicity.[5]

Caption: General mechanism of covalent modification of a protein nucleophile by BTSF.

Unmasking Off-Targets: The Chemoproteomic Imperative

To confidently attribute a cellular phenotype to the inhibition of a specific target, one must first identify all proteins that a covalent probe interacts with. Activity-based protein profiling (ABPP), a powerful chemoproteomic strategy, is the definitive method for globally mapping these interactions in a native biological context.[6][7][8]

The most robust approach for assessing selectivity is Competitive ABPP . This technique avoids potential artifacts from bulky reporter tags on the primary probe. The workflow involves pre-treating the cellular proteome with the unlabeled inhibitor of interest (BTSF). Subsequently, a broad-spectrum, reporter-tagged probe targeting the same class of enzymes is added. Proteins that are covalently modified by BTSF will be unavailable to react with the reporter probe. By using quantitative mass spectrometry to compare the reporter signal in BTSF-treated versus control samples, a comprehensive profile of BTSF's targets can be generated.[9] A reduction in signal for a given protein indicates it is a target of BTSF.

Caption: Workflow for identifying BTSF targets using competitive ABPP.

Comparative Analysis: BTSF vs. Alternative Covalent Probes

The choice of a covalent probe should be a deliberate decision based on the experimental goal. While BTSF is an excellent tool, comparing its characteristics with other classes of covalent warheads reveals important trade-offs in reactivity, selectivity, and off-target potential.

Probe Class	Warhead Moiety	Primary Target Residues	Reactivity & Stability	Potential Off-Target Profile	Best Use Case
Benzothiazole-SO₂F	Sulfonyl Fluoride	Ser, Tyr, Lys, Thr, His	Moderately reactive, good aqueous stability.[1]	Broad. Can engage multiple nucleophiles, requiring careful profiling.[4]	Profiling serine hydrolase activity; target discovery for enzymes with reactive Ser/Tyr/Lys.
Fluorosulfates	Fluorosulfate	Ser, Tyr, Lys	Less reactive than sulfonyl fluorides; higher metabolic stability.[5]	Narrower than SO₂F. Reduced reactivity can improve selectivity for highly activated residues.[5]	Developing more selective probes or preclinical candidates; when metabolic stability is key.
Acrylamides	α,β-Unsaturated Carbonyl	Cysteine	Highly reactive with soft nucleophiles (thiols).	Narrow. Highly selective for cysteine, but can still label hyper-reactive off-target cysteines.[10]	Targeted inhibition of cysteine-containing proteins (e.g., kinases, proteases).
Carbamates	Carbamate	Serine	Forms a covalent adduct with serine; can be designed for reversibility.	Moderate. Primarily targets serine hydrolases, but selectivity varies with the scaffold.[11]	Selective inhibition of serine hydrolases, particularly when reversible or pseudo-irreversible binding is desired.

BTSF vs. Fluorosulfates: A Trade-off in Reactivity

Fluorosulfates are close structural cousins of sulfonyl fluorides but are generally less electrophilic.[5] This reduced reactivity can be advantageous, as it often translates to higher selectivity. A fluorosulfate probe might only react with a highly activated tyrosine or serine in a specific binding pocket, ignoring other less-activated nucleophiles that a more reactive sulfonyl fluoride like BTSF might label.[5] This makes them attractive for developing more refined chemical probes or therapeutic leads where minimizing off-target activity is critical.

BTSF vs. Acrylamides: A Difference in Nucleophile Preference

The most significant comparison is with cysteine-targeting warheads like acrylamides. While BTSF and other sulfonyl fluorides show broad reactivity towards "hard" nucleophiles (O, N), acrylamides almost exclusively target the "soft" thiol nucleophile of cysteine via Michael addition.[10] If your protein of interest is a serine hydrolase, BTSF is an appropriate tool. However, if you are targeting a kinase with a non-catalytic cysteine, an acrylamide-based probe is far more suitable and will have a fundamentally different—and likely narrower—off-target profile. Using BTSF in a kinase-focused study could generate misleading data by modifying serine, threonine, or lysine residues across the proteome.

Experimental Protocol: Competitive ABPP for BTSF Off-Target Profiling

This protocol provides a framework for identifying the cellular targets of BTSF in a human cell line (e.g., HeLa or Jurkat).

A. Materials

• Cell Culture: HeLa cells, DMEM, FBS, Penicillin-Streptomycin.

• Reagents: BTSF (stock in DMSO), DMSO (vehicle), Broad-spectrum alkyne-tagged probe (e.g., Alkyne-FP for serine hydrolases), Tris buffer, Dounce homogenizer.

• Click Chemistry: Biotin-azide, TCEP, TBTA ligand, Copper (II) sulfate.

• Enrichment & Digestion: Streptavidin agarose beads, SDS, Urea, DTT, Iodoacetamide, Sequencing-grade trypsin.

• Mass Spectrometry: C18 columns for desalting, LC-MS/MS instrument.

B. Procedure

• Cell Culture and Lysis:

  • Culture HeLa cells to ~90% confluency.

  • Harvest cells, wash twice with cold PBS, and pellet.

  • Resuspend the cell pellet in 2 mL of lysis buffer (e.g., Tris-HCl, pH 7.4) and lyse via Dounce homogenization or sonication on ice.

  • Centrifuge at 100,000 x g for 45 min at 4°C to pellet membranes. Collect the supernatant (soluble proteome).

  • Determine protein concentration using a BCA assay. Normalize all samples to a final concentration of 2 mg/mL.

• Competitive Inhibition:

  • Set up two conditions in triplicate:

    • Treatment: 500 µL of proteome + 1 µL of BTSF stock (e.g., final concentration of 10 µM).

    • Control: 500 µL of proteome + 1 µL of DMSO.

  • Incubate all samples for 30 minutes at 37°C with gentle agitation.

• Reporter Probe Labeling:

  • To each sample, add the alkyne-tagged reporter probe (e.g., Alkyne-FP) to a final concentration of 1 µM.

  • Incubate for another 30 minutes at 37°C.

• Click Chemistry (CuAAC Reaction):

  • Prepare a "click cocktail" containing Biotin-azide (100 µM), TCEP (1 mM), TBTA (100 µM), and CuSO₄ (1 mM).

  • Add the click cocktail to each sample.

  • Incubate for 1 hour at room temperature, protected from light.

• Protein Precipitation and Enrichment:

  • Precipitate proteins using a chloroform/methanol extraction to remove excess reagents.

  • Resuspend the protein pellet in a buffer containing 1.2% SDS.

  • Add pre-washed streptavidin agarose beads to each sample and incubate for 1.5 hours at room temperature to enrich biotinylated proteins.

  • Wash the beads extensively to remove non-specifically bound proteins (e.g., with 0.5% SDS, 8M Urea, and finally buffer).

• On-Bead Digestion and Sample Preparation for MS:

  • Resuspend the beads in a buffer containing 2M Urea.

  • Reduce disulfide bonds with DTT (10 mM) and alkylate with iodoacetamide (20 mM).

  • Add sequencing-grade trypsin and incubate overnight at 37°C to digest the enriched proteins into peptides.

  • Collect the supernatant containing the peptides. Desalt the peptides using a C18 StageTip.

• LC-MS/MS Analysis and Data Interpretation:

  • Analyze the desalted peptides by LC-MS/MS.

  • Use a database search engine (e.g., MaxQuant) to identify and quantify peptides.

  • Calculate the ratio of peptide intensity (Treatment / Control). Proteins with a ratio significantly less than 1 are considered targets or off-targets of BTSF.

Conclusion and Authoritative Perspective

Benzothiazole-2-sulfonyl fluoride is an effective and widely used chemical probe. Its strength lies in its ability to covalently modify a range of functionally important amino acid residues, making it a versatile tool for discovery proteomics. However, this same property necessitates a rigorous and unbiased assessment of its off-target engagement.

Our comparative analysis demonstrates that no single covalent probe is universally superior; the optimal choice is dictated by the biological question and the nature of the intended target.

• For broad profiling of serine hydrolases or discovery-based screening, the reactivity of BTSF is a distinct advantage.

• For developing highly selective inhibitors with improved drug-like properties, the attenuated reactivity of fluorosulfates presents a more promising path.[5]

• For targets with a known reactive cysteine, acrylamide-based probes offer a more direct and selective approach, minimizing the landscape of potential off-targets.[10]

Ultimately, the responsible use of covalent probes like BTSF in cellular systems requires the integration of chemoproteomic validation.[9][12] By employing workflows such as competitive ABPP, researchers can move beyond assumptions of selectivity and generate robust, verifiable data. This commitment to scientific integrity ensures that the powerful insights gained from these chemical tools are built on a foundation of empirical truth.

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A Comparative Guide to the Reactivity of Sulfonyl Fluorides and Sulfonyl Chlorides for Researchers and Drug Development Professionals

In the landscape of modern chemical synthesis, particularly within drug discovery and chemical biology, the choice of reactive functional groups is paramount to success. Among the electrophilic motifs used to forge connections with nucleophiles, sulfonyl halides—specifically sulfonyl fluorides (R-SO₂F) and sulfonyl chlorides (R-SO₂Cl)—stand out for their utility. While structurally similar, their reactivity profiles are distinct, leading to different applications and experimental considerations. This guide provides an in-depth comparison of these two functional groups, supported by experimental data and established protocols, to aid researchers in making informed decisions for their synthetic strategies.

Fundamental Differences in Stability and Reactivity

The core distinction between sulfonyl fluorides and sulfonyl chlorides lies in the nature of the sulfur-halogen bond. The S-F bond is significantly stronger and less polarized than the S-Cl bond, which imparts sulfonyl fluorides with greater stability.[1][2] This fundamental difference has profound implications for their reactivity towards nucleophiles and their stability in various chemical environments.

Key Distinctions:

• Hydrolytic Stability: Sulfonyl fluorides exhibit remarkable resistance to hydrolysis, making them compatible with aqueous reaction conditions and stable under physiological conditions.[1] In contrast, sulfonyl chlorides are highly susceptible to hydrolysis, readily reacting with water to form sulfonic acids.[2][3] This instability can complicate their use in biological applications and requires stringent anhydrous conditions for many synthetic transformations.

• Thermal Stability: Sulfonyl fluorides are more thermally robust than their chloride counterparts. For instance, some aryl sulfonyl fluorides are stable at temperatures as high as 130°C for extended periods, whereas the analogous sulfonyl chlorides decompose rapidly under the same conditions.[2]

• Reactivity Towards Nucleophiles: Sulfonyl chlorides are generally more reactive electrophiles than sulfonyl fluorides.[4][5] This heightened reactivity allows them to react with a broader range of nucleophiles under milder conditions. However, this can also lead to a lack of selectivity and undesired side reactions. Sulfonyl fluorides, being more stable, are less reactive and often require specific activation or more forcing conditions to react with nucleophiles.[4][6] This "dormant" reactivity is a key feature that has been exploited in the development of "click chemistry" reactions.[7][8][9]

Comparative Reactivity Data

The differing reactivity of sulfonyl fluorides and chlorides can be quantified through kinetic studies. While specific rate constants are highly dependent on the substrate, nucleophile, and reaction conditions, general trends can be observed.

Feature	Sulfonyl Fluorides (R-SO₂F)	Sulfonyl Chlorides (R-SO₂Cl)
S-Halogen Bond Strength	Higher	Lower
Hydrolytic Stability	High; stable in aqueous media.[1]	Low; readily hydrolyzes to sulfonic acid.[2][3]
Thermal Stability	High.[2]	Lower; prone to decomposition at elevated temperatures.[2]
General Reactivity	Lower; often requires activation or stronger nucleophiles.[4][6]	Higher; reacts with a wide range of nucleophiles.[4][5]
Selectivity	High; less prone to side reactions.	Lower; can lead to multiple products.[10]
Mechanism (vs. Halide)	Can proceed via addition-elimination.[11]	Typically proceeds via an Sₙ2-like mechanism.[11]
Key Applications	SuFEx Click Chemistry, Covalent Inhibitors, Chemical Probes.[9][12][13]	General sulfonamide and sulfonate ester synthesis.[14]

Mechanistic Considerations: A Tale of Two Pathways

The mechanism of nucleophilic substitution at the sulfur center differs between sulfonyl fluorides and chlorides. DFT calculations have shown that the chloride-chloride exchange reaction in arenesulfonyl chlorides proceeds through a single transition state, consistent with an Sₙ2-like mechanism.[11] In contrast, the analogous fluoride exchange in sulfonyl fluorides is proposed to occur via an addition-elimination mechanism, involving the formation of a trigonal bipyramidal intermediate.[11] This mechanistic divergence contributes to the observed differences in reactivity and selectivity.

Caption: Reaction mechanisms for sulfonyl chlorides and fluorides.

Applications in Drug Discovery and Chemical Biology

The unique stability-reactivity profile of sulfonyl fluorides has led to their emergence as powerful tools in drug discovery and chemical biology, most notably through the advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.[4][15][16][17]

SuFEx Click Chemistry

SuFEx is a set of near-perfect click reactions that involve the activation of a sulfonyl fluoride by a suitable nucleophile, often in the presence of a base or under specific microenvironmental conditions.[9][13] This reaction is highly reliable, modular, and often proceeds under mild, aqueous conditions, making it ideal for bioconjugation and the synthesis of complex molecules.

Covalent Inhibitors and Chemical Probes

The remarkable stability of sulfonyl fluorides under physiological conditions, coupled with their ability to react with specific nucleophilic residues in proteins, makes them excellent "warheads" for covalent inhibitors.[7][8][12] They can form stable covalent bonds with amino acid residues such as lysine, tyrosine, and histidine.[6][12][18] This contrasts with their reactivity towards cysteine, where the resulting adduct is often unstable.[12][18] This selectivity provides a means to target non-cysteine residues, expanding the scope of covalent drug design.[12][18] The "dormant" nature of the sulfonyl fluoride allows for high selectivity, as the reaction is often catalyzed by the specific microenvironment of the protein's active site.[7][8]

In contrast, the high reactivity of sulfonyl chlorides makes them generally unsuitable for use as selective covalent inhibitors in a biological context due to their propensity for rapid, non-specific reactions and hydrolysis.

Experimental Protocols

Synthesis of Sulfonyl Fluorides from Sulfonyl Chlorides

A common and practical method for the synthesis of sulfonyl fluorides is through the halide exchange of the corresponding sulfonyl chlorides.

Protocol: Chloride to Fluoride Exchange [19][20]

• To a solution of the sulfonyl chloride (1.0 mmol) in a suitable organic solvent (e.g., acetone, acetonitrile), add potassium fluoride (2.0 mmol) and a small amount of water (2.0 mmol).

• Stir the biphasic mixture vigorously at room temperature.

• Monitor the reaction progress by an appropriate method (e.g., TLC, GC-MS, or NMR). Reactions are typically complete within 2-4 hours.

• Upon completion, partition the reaction mixture between an organic solvent (e.g., ethyl acetate) and brine.

• Separate the organic layer, dry it over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to afford the sulfonyl fluoride.

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Navigating the Covalent Landscape: A Comparative Guide to Benzothiazole-2-sulfonyl Fluoride in Mass Spectrometry-Based Proteomics

For Researchers, Scientists, and Drug Development Professionals

In the dynamic field of chemical proteomics, the quest for novel reactive probes to elucidate protein function and identify therapeutic targets is relentless. Among the arsenal of electrophilic warheads, sulfonyl fluorides (SFs) have emerged as a versatile class of reagents capable of covalently modifying a range of nucleophilic amino acid residues. This guide provides an in-depth analysis of a specific, yet underexplored, member of this family: Benzothiazole-2-sulfonyl fluoride (BTSF). Drawing upon the established principles of sulfonyl fluoride chemistry and the broader context of activity-based protein profiling (ABPP), we offer a comparative perspective on the potential utility of BTSF and a detailed framework for its application in mass spectrometry-based proteomics.

The Rationale for Benzothiazole-2-sulfonyl Fluoride: A Chemist's Perspective

The utility of a covalent probe is dictated by a delicate balance of stability and reactivity. Sulfonyl fluorides, in general, are prized for their relative stability in aqueous solutions compared to their more reactive sulfonyl chloride counterparts, while still possessing the electrophilicity to react with hyper-reactive amino acid residues within protein microenvironments.[1] The reactivity of aryl sulfonyl fluorides can be tuned by the electronic properties of the aromatic ring. The benzothiazole moiety in BTSF is an electron-withdrawing heterocycle, which is expected to influence the electrophilicity of the sulfonyl fluoride group. This unique chemical feature suggests that BTSF may exhibit a distinct reactivity profile compared to more common aryl sulfonyl fluorides like phenylmethylsulfonyl fluoride (PMSF).

While direct experimental evidence for BTSF's specific reactivity is not extensively documented in peer-reviewed literature, we can extrapolate from the known reactivity of other sulfonyl fluorides. These probes are known to target not only the canonical serine in protease active sites but also tyrosine, lysine, and histidine residues, depending on the local protein environment that can lower the pKa of the target residue.[1][2] The benzothiazole scaffold itself is a common feature in molecules with diverse biological activities, suggesting it may also contribute to the binding affinity and selectivity of BTSF for certain protein targets.[3]

A Comparative Analysis: BTSF in the Context of Other Covalent Probes

To appreciate the potential advantages and disadvantages of BTSF, it is essential to compare it with other widely used covalent probes.

Feature	Benzothiazole-2-sulfonyl Fluoride (BTSF) (Predicted)	Phenylmethylsulfonyl Fluoride (PMSF)	Iodoacetamide (IA)	Maleimide
Primary Target(s)	Ser, Tyr, Lys, His	Ser (primarily), Tyr, Lys	Cys	Cys
Reactivity	Moderate	Moderate to High	High	Very High
Aqueous Stability	Moderate	Low (hydrolyzes rapidly at neutral/alkaline pH)[1]	Moderate	Low (can hydrolyze)
Selectivity	Context-dependent, potentially tunable	Primarily for serine proteases, but off-target reactivity exists[1]	Broadly reactive with accessible cysteines	Highly reactive with accessible cysteines
Reporter Group	Can be synthesized with a reporter group	Typically used as is	Can be synthesized with a reporter group	Can be synthesized with a reporter group

This comparison highlights a potential niche for BTSF as a probe for targeting tyrosine and lysine residues, a space where fewer highly specific reagents are available compared to the plethora of cysteine-reactive probes. Its predicted moderate stability may offer a wider experimental window compared to the rapidly hydrolyzing PMSF.

Experimental Workflow: A Practical Guide to Employing BTSF

The following is a generalized workflow for utilizing BTSF in a chemical proteomics experiment, based on established protocols for other sulfonyl fluoride probes.[2][4] Optimization will be critical for any specific application.

Protein Labeling with BTSF

This protocol outlines the covalent modification of proteins in a complex mixture, such as a cell lysate.

Materials:

• Cell lysate (prepared in a buffer without primary amines, e.g., HEPES or phosphate buffer)

• Benzothiazole-2-sulfonyl fluoride (BTSF) stock solution (e.g., 100 mM in anhydrous DMSO)

• Reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• -80°C freezer

Procedure:

• Lysate Preparation: Prepare cell lysate by standard methods (e.g., sonication or dounce homogenization) in a suitable buffer. Determine the protein concentration using a standard assay (e.g., BCA).

• Labeling Reaction: Dilute the cell lysate to a final concentration of 1-5 mg/mL in the reaction buffer.

• Initiate Labeling: Add the BTSF stock solution to the lysate to achieve the desired final concentration (a typical starting point is 100 µM). A DMSO-only control should be run in parallel.

• Incubation: Incubate the reaction at 37°C for 1-2 hours with gentle agitation. The optimal time and temperature should be determined empirically.

• Quenching: Stop the reaction by adding a quenching solution to a final concentration of 50-100 mM. This will consume any unreacted BTSF.

• Sample Preparation for MS: The labeled proteome is now ready for downstream processing, such as protein precipitation, reduction, alkylation, and enzymatic digestion.

Workflow for BTSF-based Chemoproteomics

Caption: A generalized workflow for identifying protein targets of BTSF.

Mass Spectrometry Analysis of BTSF-Modified Peptides

The identification of covalently modified peptides is a key step in any chemical proteomics experiment.

Key Considerations for MS Analysis:

• Mass Shift: The covalent adduction of the benzothiazole-sulfonyl moiety to an amino acid residue will result in a specific mass shift. The exact mass of this modification needs to be calculated based on the structure of BTSF minus the fluorine atom. This mass shift should be included as a variable modification in the database search.

• Instrumentation: High-resolution mass spectrometers (e.g., Orbitrap or TOF instruments) are essential for accurately measuring the mass of the modified peptides and their fragments.

• Fragmentation: Tandem mass spectrometry (MS/MS) is used to fragment the modified peptides. The fragmentation pattern can help to pinpoint the exact site of modification on the peptide sequence.

Data Analysis Workflow:

• Database Searching: Raw MS data should be searched against a protein database (e.g., Swiss-Prot) using a search engine like MaxQuant, SEQUEST, or Mascot.

• Variable Modification: The calculated mass of the benzothiazole-sulfonyl adduct should be set as a variable modification on potential target residues (Ser, Thr, Tyr, Lys, His).

• False Discovery Rate (FDR): A strict FDR (e.g., 1%) should be applied to both peptide and protein identifications to ensure high confidence in the results.

• Site Localization: The MS/MS spectra of modified peptides should be manually inspected to confirm the site of modification.

Conceptual Reaction of BTSF with a Tyrosine Residue

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A Researcher's Guide to the Kinetic Analysis of Enzyme Inhibition by Benzothiazole-2-sulfonyl fluoride: A Comparative Approach

For researchers and drug development professionals navigating the landscape of enzyme inhibitors, particularly within the serine protease family, the selection of the right tool is paramount. While classic inhibitors like Phenylmethylsulfonyl fluoride (PMSF) and 4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF) are mainstays in the laboratory, novel reagents such as Benzothiazole-2-sulfonyl fluoride (BTSF) present intriguing possibilities. This guide provides a comprehensive framework for the kinetic analysis of BTSF, offering a comparative perspective against established alternatives.

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental design, emphasizing the principles of self-validating systems to ensure data integrity. By understanding the why behind the how, researchers can confidently characterize and compare covalent enzyme inhibitors, making informed decisions in their discovery and development pipelines.

The Mechanism of Covalent Inhibition by Sulfonyl Fluorides

Benzothiazole-2-sulfonyl fluoride, like other sulfonyl fluorides, belongs to a class of irreversible inhibitors that form a stable, covalent bond with their target enzyme.[1] The primary targets for this class of compounds are serine proteases, a vast family of enzymes crucial in physiological processes ranging from digestion to blood coagulation.

The inhibitory action of sulfonyl fluorides hinges on the nucleophilic attack of the activated serine residue within the enzyme's catalytic triad on the electrophilic sulfur atom of the inhibitor. This reaction results in the displacement of the fluoride ion and the formation of a stable sulfonyl-enzyme adduct, rendering the enzyme inactive.[2]

The kinetics of this irreversible inhibition are best described by a two-step mechanism. Initially, the inhibitor (I) reversibly binds to the enzyme (E) to form a non-covalent enzyme-inhibitor complex (E·I), characterized by the inhibition constant, Ki. Subsequently, the covalent bond is formed, leading to the inactivated enzyme (E-I), a step defined by the first-order rate constant, kinact.

The overall efficiency of an irreversible inhibitor is captured by the second-order rate constant, kinact/Ki.[3] This value serves as a critical parameter for comparing the potency of different covalent inhibitors.[3] A higher kinact/Ki value signifies a more efficient inactivation of the target enzyme.

Figure 1: Kinetic model of irreversible covalent inhibition.

A Comparative Look at Serine Protease Inhibitors

While BTSF is a compound of interest, it is essential to evaluate its performance relative to well-characterized inhibitors. PMSF and AEBSF are common sulfonyl fluoride-based serine protease inhibitors, each with a distinct profile of activity, stability, and safety.

Inhibitor	Target Class	Key Characteristics
Benzothiazole-2-sulfonyl fluoride (BTSF)	Serine Proteases	Aromatic heterocyclic sulfonyl fluoride; specific kinetic profile requires experimental determination.
Phenylmethylsulfonyl fluoride (PMSF)	Serine Proteases	Widely used, but has limited solubility and is unstable in aqueous solutions.[2] It is also highly toxic.
4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF)	Serine Proteases	A more stable and less toxic alternative to PMSF, with good water solubility.[2]

Experimental Workflow for Kinetic Analysis

A robust kinetic analysis of a covalent inhibitor like BTSF requires a systematic approach to determine the key kinetic parameters. The following workflow outlines the necessary steps, from initial inhibitor characterization to the final determination of kinact/Ki.

Figure 2: Workflow for the kinetic characterization of a covalent inhibitor.

Detailed Experimental Protocol: Determination of kinact and Ki

This protocol provides a step-by-step guide for the kinetic analysis of BTSF or any other covalent inhibitor.

I. Materials and Reagents

• Target Enzyme: A purified serine protease (e.g., Trypsin, Chymotrypsin, Thrombin).

• Substrate: A chromogenic or fluorogenic substrate specific for the target enzyme.

• Inhibitors:

  • Benzothiazole-2-sulfonyl fluoride (BTSF)

  • Phenylmethylsulfonyl fluoride (PMSF)

  • 4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF)

• Assay Buffer: Appropriate buffer for enzyme activity and stability (e.g., Tris-HCl or HEPES with physiological pH).

• Solvent: Anhydrous solvent for inhibitor stock solutions (e.g., DMSO or ethanol).

• Microplate Reader: Capable of kinetic measurements at the appropriate wavelength for the substrate used.

• 96-well Microplates: Non-binding surface plates are recommended.

II. Preliminary Steps: Assay Development and Confirmation of Irreversibility

• Substrate Km Determination:

  • Perform a standard Michaelis-Menten kinetic experiment to determine the Km of the substrate for the target enzyme. This is crucial for interpreting the inhibition data correctly.

• Time-Dependent IC50 Assay:

  • To confirm that BTSF is an irreversible inhibitor, perform an IC50 determination with varying pre-incubation times of the enzyme and inhibitor.

  • A decrease in the IC50 value with increasing pre-incubation time is indicative of irreversible inhibition.

III. Determination of the Observed Rate of Inactivation (kobs) and Kinetic Parameters

• Reaction Setup:

  • Prepare a series of dilutions of the inhibitor (BTSF) in assay buffer. It is recommended to use at least 7-8 concentrations.

  • In a 96-well plate, add the inhibitor dilutions to the wells.

  • Initiate the reaction by adding the enzyme to each well. The final enzyme concentration should be significantly lower than the inhibitor concentrations to ensure pseudo-first-order conditions.

  • Immediately add the substrate at a concentration equal to its Km.

• Kinetic Measurement:

  • Place the plate in a microplate reader pre-set to the appropriate temperature and wavelength.

  • Measure the absorbance or fluorescence at regular intervals for a duration sufficient to observe the complete reaction progress curves.

• Data Analysis for kobs:

  • For each inhibitor concentration, plot the product formation (absorbance or fluorescence) versus time.

  • Fit each progress curve to the following equation for slow-binding inhibition to determine the observed rate of inactivation (kobs):

    P(t) = (v_i / k_obs) * (1 - exp(-k_obs * t)) + v_f * t

    where:

    • P(t) is the product concentration at time t

    • vi is the initial rate of reaction

    • vf is the final steady-state rate

    • kobs is the pseudo-first-order rate constant of inactivation

• Determination of kinact and Ki:

  • Plot the calculated kobs values against the corresponding inhibitor concentrations ([I]).

  • Fit the resulting data to the following hyperbolic equation:

    k_obs = k_inact * [I] / (K_i * (1 + [S]/K_m) + [I])

    where:

    • kinact is the maximal rate of inactivation.

    • Ki is the inhibitor concentration that gives half-maximal inactivation rate.

    • [S] is the substrate concentration.

    • Km is the Michaelis constant of the substrate.

  • The values for kinact and Ki are determined from the non-linear regression analysis of this plot.

• Calculate the Second-Order Rate Constant:

  • The overall efficiency of the inhibitor is calculated as the ratio kinact/Ki.

Illustrative Comparative Data

Inhibitor	Target Enzyme	kinact/Ki (M⁻¹s⁻¹)	Notes
2-(Z-NH(CH₂)₂CONH)C₆SO₂F	Met-ase	162	Demonstrates moderate inhibitory potency.
ly-chymase	147	Similar potency against a related protease.
PMSF	Granule Proteases	< 7	Poor inhibitor of these specific proteases.

This data is provided for illustrative purposes and is derived from studies on granule proteases.[4] The actual kinetic parameters for BTSF against a specific serine protease must be determined experimentally.

Conclusion and Future Directions

Benzothiazole-2-sulfonyl fluoride represents a potentially valuable tool for the study of serine proteases. Its efficacy, however, can only be truly understood through rigorous kinetic analysis. The experimental framework and detailed protocols provided in this guide offer a clear path for researchers to determine the kinetic parameters of BTSF and other covalent inhibitors.

By comparing the kinact/Ki of BTSF with that of established inhibitors like PMSF and AEBSF against the same target enzyme, researchers can make data-driven decisions on the most appropriate inhibitor for their specific application. This comparative approach not only aids in the selection of research tools but also provides a deeper understanding of the structure-activity relationships of sulfonyl fluoride inhibitors, contributing to the rational design of more potent and selective therapeutic agents. The principles of scientific integrity and logical experimental design outlined herein are intended to empower researchers to generate high-quality, reliable data in the ever-evolving field of enzyme inhibition.

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• Warshel, A., & Sharma, P. K. (2017). From Catalytic Mechanism to Rational Design of Reversible Covalent Inhibitors of Serine and Cysteine Hydrolases. Accounts of Chemical Research, 50(8), 1839–1847. Retrieved from [Link]

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A Senior Application Scientist's Guide to the In Vivo Stability and Reactivity of Benzothiazole-2-sulfonyl Fluoride

In the landscape of chemical biology and covalent drug discovery, the selection of a suitable electrophilic warhead is paramount to success.[1][2][3][4] Among the privileged functionalities, sulfonyl fluorides have emerged as versatile tools, capable of reacting with a range of nucleophilic amino acid residues beyond the canonical cysteine.[5][6] This guide provides an in-depth comparison of Benzothiazole-2-sulfonyl fluoride (BTSF), evaluating its performance against other sulfonyl-based electrophiles. We will dissect the critical interplay between stability and reactivity that governs the utility of these probes for in vivo applications, supported by field-tested experimental protocols.

The Sulfonyl Fluoride Warhead: A Balancing Act

The utility of a covalent probe is dictated by a delicate equilibrium: it must be stable enough to reach its target in a complex biological milieu but reactive enough to form a covalent bond upon binding. Sulfonyl fluorides (R-SO₂F) have gained traction due to their unique "tunable" reactivity and relative stability in aqueous environments compared to their more aggressive sulfonyl chloride counterparts.[7][8][9] This reactivity is central to the Sulfur(VI) Fluoride Exchange (SuFEx) reaction, a cornerstone of "click chemistry" that enables the formation of robust covalent linkages with proteins.[10][11][12]

The benzothiazole moiety, a privileged structure in medicinal chemistry known for a range of biological activities, imparts specific electronic and steric properties to the sulfonyl fluoride warhead.[13][14][15][16] Understanding these properties is key to predicting the probe's behavior.

Comparative Analysis: BTSF vs. Alternative Electrophiles

A primary challenge for sulfonyl fluorides in in vivo settings is their intrinsic electrophilicity, which can lead to stability issues in plasma due to hydrolysis or reaction with abundant nucleophiles like serum albumin.[17][18] The choice of the aromatic system attached to the -SO₂F group is therefore a critical design element. We compare BTSF with two common alternatives: a generic aryl sulfonyl fluoride and an aryl fluorosulfate.

The performance of these electrophiles is context-dependent, influenced by both the specific protein target and the broader physiological environment. The following tables summarize general observations from the literature.

Table 1: Comparative Stability of Sulfonyl-Based Probes

Electrophile Probe	Matrix	Stability Profile	Rationale & Key Insights
Benzothiazole-SO₂F (BTSF)	Buffer & Plasma	Moderate	The electron-withdrawing nature of the benzothiazole ring can increase susceptibility to nucleophilic attack, potentially limiting its half-life.[19] However, specific substitution patterns can enhance stability.[20]
Generic Aryl-SO₂F	Buffer & Plasma	Variable (Low to Moderate)	Stability is highly dependent on the substituents on the aryl ring. Electron-donating groups generally increase stability, while electron-withdrawing groups decrease it.[19][20]
Aryl-OSO₂F (Fluorosulfate)	Buffer & Plasma	High	The additional oxygen atom attenuates the electrophilicity of the sulfur center, significantly enhancing metabolic stability and reducing off-target reactions.[7][17][18] This makes fluorosulfates particularly suitable for in vivo applications, including PET imaging.[21]

Table 2: Comparative Amino Acid Reactivity

Electrophile Probe	Primary Target Residues	Reactivity Level	Selectivity Considerations
Benzothiazole-SO₂F (BTSF)	Tyr, Lys, Ser, His	High	The heightened reactivity, while beneficial for target engagement, may increase the risk of off-target labeling of highly nucleophilic residues on abundant proteins like albumin.[7]
Generic Aryl-SO₂F	Tyr, Lys, Ser, His, Thr	Moderate to High	Reactivity is tunable via aryl ring electronics. Often used in activity-based protein profiling (ABPP) to map functional sites.[5][22][23]
Aryl-OSO₂F (Fluorosulfate)	Tyr, Lys, Ser	Moderate	Lower intrinsic reactivity leads to greater reliance on proximity-enabled reactions, where initial non-covalent binding positions the warhead for selective reaction with a nearby nucleophile. This often results in higher target specificity.[7][10]

Causality in Experimental Design: Why These Protocols?

To generate trustworthy and reproducible data for comparing covalent probes, the experimental design must be robust. The following protocols are foundational for characterizing any new electrophilic probe intended for biological use.

The logical flow of experiments is designed to triage candidates efficiently, moving from broad stability assessments to detailed, system-specific reactivity profiling.

Caption: A tiered workflow for the validation of covalent chemical probes.

Experimental Protocols

These protocols represent self-validating systems, incorporating controls to ensure data integrity. The causality behind key steps is explained to provide a deeper understanding of the methodology.

Objective: To determine the half-life (t₁/₂) of a sulfonyl fluoride probe in plasma, providing a critical early indicator of its potential in vivo stability.[24][25][26]

Why this protocol? Plasma contains a high concentration of hydrolases and other nucleophilic biomolecules that can degrade or react with electrophilic compounds.[25] A short plasma half-life can prevent a probe from reaching its intended target in vivo, leading to poor pharmacokinetics and efficacy.[24] This assay is a cost-effective screen before committing to more complex cellular or animal studies.

Caption: Workflow for the in vitro plasma stability assay.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound (e.g., BTSF) in DMSO.

• Incubation: Add the stock solution to pre-warmed (37°C) plasma from the species of interest (human, mouse, rat) to a final concentration of 1 µM. Ensure the final DMSO concentration is low (<0.5%) to avoid plasma protein precipitation.[27] Include a known stable and a known unstable compound as positive and negative controls.

• Time Points: At specified time points (e.g., 0, 15, 30, 60, 120 minutes), remove an aliquot of the incubation mixture.[25]

• Reaction Quenching: Immediately add the aliquot to a 3-4 fold excess of ice-cold acetonitrile containing an internal standard (IS) for LC-MS/MS analysis. This step simultaneously stops enzymatic activity and precipitates plasma proteins.

• Protein Removal: Centrifuge the samples at high speed (e.g., >10,000 g for 10 minutes) to pellet the precipitated proteins.

• Analysis: Transfer the supernatant to a new plate or vial for analysis by LC-MS/MS. Monitor the disappearance of the parent compound by measuring the peak area ratio of the analyte to the internal standard.[24]

• Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the line (k) is the elimination rate constant.

• Half-Life Calculation: Calculate the half-life using the equation: t₁/₂ = 0.693 / k.

Objective: To identify the protein targets of a sulfonyl fluoride probe across the proteome in an unbiased manner.[28]

Why this protocol? Even probes designed for a specific target can have off-targets. This method uses an alkyne-tagged version of the probe to capture all cellular binding partners. Subsequent enrichment and mass spectrometry analysis reveal the probe's selectivity profile, which is crucial for attributing any observed phenotype to the intended target.[29][30]

Step-by-Step Methodology:

• Probe Synthesis: Synthesize an analogue of the probe (e.g., BTSF) containing a terminal alkyne handle for subsequent "click" chemistry.

• Cellular Treatment: Treat live cells or cell lysate with the alkyne-tagged probe at a relevant concentration (e.g., 1-10 µM) for a set duration (e.g., 1-2 hours). A DMSO-treated sample serves as a negative control.

• Lysis: Harvest and lyse the cells in a suitable buffer (e.g., RIPA buffer with protease inhibitors).

• Click Chemistry (CuAAC): To the proteome (typically 1 mg), add a biotin-azide reporter tag, copper (II) sulfate, a reducing agent (e.g., sodium ascorbate), and a copper chelator (e.g., TBTA). Incubate to covalently link the biotin tag to the probe-labeled proteins.

• Protein Enrichment: Add streptavidin-coated beads to the reaction mixture to capture the biotinylated proteins. Wash the beads extensively to remove non-specifically bound proteins.

• On-Bead Digestion: Resuspend the beads in a digestion buffer and add a protease (e.g., trypsin) to digest the enriched proteins into peptides.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture by high-resolution mass spectrometry.

• Data Analysis: Identify and quantify the enriched proteins by comparing the spectral counts or peptide intensities from the probe-treated sample against the DMSO control. Significantly enriched proteins are considered potential targets.[29][30]

Conclusion and Future Outlook

Benzothiazole-2-sulfonyl fluoride is a reactive and potent electrophile for chemical biology. Its utility is defined by the classic trade-off: its inherent reactivity makes it an effective warhead for modifying multiple amino acid residues but may also compromise its in vivo stability and proteome-wide selectivity.

• When to Use BTSF: BTSF and similarly reactive aryl sulfonyl fluorides are excellent tools for initial hit discovery in fragment-based screening and for activity-based protein profiling where broad reactivity is desired to map active sites.[1][23]

• When to Consider Alternatives: For applications requiring high selectivity and a long duration of action in vivo, the more stable and less intrinsically reactive fluorosulfate warhead is often a superior choice.[17][18] Its mechanism relies more heavily on proximity-induced reactivity, minimizing off-target effects.

The future of covalent probe design lies in expanding the diversity of tunable electrophiles and improving our ability to predict their stability and reactivity in silico. By combining the rigorous experimental validation outlined in this guide with rational, structure-based design, researchers can develop next-generation covalent probes and therapeutics with precisely tailored in vivo performance.

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of Benzothiazole-2-sulfonyl fluoride: A Senior Application Scientist's Protocol

This guide provides essential safety and logistical protocols for the proper disposal of benzothiazole-2-sulfonyl fluoride (C₇H₄FNO₂S₂). As a compound utilized in proteomics research and drug development, its unique reactivity necessitates a rigorous and informed approach to waste management.[1] This document is designed for researchers, scientists, and drug development professionals, offering procedural, step-by-step guidance grounded in established safety principles and chemical reactivity data. Our objective is to ensure your laboratory operations remain safe, compliant, and efficient by providing value beyond the product itself.

Hazard Profile and Immediate Safety Imperatives

While a specific, comprehensive Safety Data Sheet (SDS) for benzothiazole-2-sulfonyl fluoride is not universally available, its hazard profile can be reliably inferred from the parent benzothiazole moiety and the reactive sulfonyl fluoride functional group. Structurally similar compounds, such as Phenylmethylsulfonyl Fluoride (PMSF), are classified as toxic and corrosive.[2][3] The benzothiazole structure itself is considered toxic if swallowed or in contact with skin, harmful if inhaled, and a cause of serious eye irritation.[4][5]

Therefore, all handling and disposal operations must be conducted under the assumption that benzothiazole-2-sulfonyl fluoride is a hazardous substance.

Table 1: Inferred Hazard Profile for Benzothiazole-2-sulfonyl fluoride

Hazard Classification	Description	GHS Hazard Statement (Anticipated)
Acute Toxicity (Oral, Dermal)	Toxic if swallowed or in contact with skin.[3][5]	H301 + H311
Skin Corrosion/Irritation	May cause severe skin burns and eye damage.[2][3]	H314
Serious Eye Damage/Irritation	Causes serious eye damage.[2][3]	H318
Acute Toxicity (Inhalation)	Harmful if inhaled.[5]	H332

| Reactivity | Moisture-sensitive; reacts with nucleophiles.[2][6] | - |

Mandatory Personal Protective Equipment (PPE) and Handling:

• Engineering Controls: All handling, including preparation for disposal, must occur within a certified chemical fume hood to prevent inhalation of vapors or aerosols.

• Eye Protection: Wear chemical safety goggles and a face shield for comprehensive protection.[7]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene). Dispose of contaminated gloves after use in accordance with applicable laws.

• Protective Clothing: A lab coat and closed-toe shoes are mandatory. Ensure an eyewash station and safety shower are readily accessible.[8]

Primary Disposal Pathway: Professional Hazardous Waste Management

The most secure and compliant method for disposing of benzothiazole-2-sulfonyl fluoride is through a licensed environmental waste management service. This approach eliminates chemical risk within the lab and ensures adherence to local, national, and international regulations.[7]

Protocol 2.1: Preparing Waste for Collection

• Do Not Mix: Keep benzothiazole-2-sulfonyl fluoride waste separate from other chemical waste streams to prevent unknown and potentially hazardous reactions.

• Containerization:

  • Leave the chemical in its original, clearly labeled container whenever possible.

  • If transferring is necessary, use a new, clean, and chemically compatible container. Label it clearly with "Hazardous Waste," the full chemical name ("Benzothiazole-2-sulfonyl fluoride"), and the associated hazard pictograms (e.g., skull and crossbones, corrosion).

• Segregation: Store the sealed waste container in a designated, well-ventilated secondary containment area, away from incompatible materials such as strong oxidizing agents or bases.[7]

• Documentation: Maintain an accurate log of all hazardous waste awaiting disposal.

• Arrange Pickup: Contact your institution's Environmental Health & Safety (EHS) office or a certified hazardous waste contractor to schedule collection.[9]

Secondary Disposal Pathway: In-Lab Neutralization of Small-Scale Residues

This protocol is exclusively for treating small quantities (e.g., <1 g) of residual benzothiazole-2-sulfonyl fluoride or dilute solutions. It should not be used for bulk disposal. The procedure must be performed by personnel fully trained in handling hazardous chemicals.

Causality of the Protocol: The Chemistry of Deactivation

Sulfonyl fluorides are notably resistant to neutral hydrolysis but react readily with strong nucleophiles.[6][10][11] This protocol leverages this reactivity by using a basic solution (sodium or potassium hydroxide) to hydrolyze the sulfonyl fluoride. The reaction converts the hazardous sulfonyl fluoride into a more stable and less reactive benzothiazole-2-sulfonate salt and an inorganic fluoride salt. This process is a form of saponification.

C₇H₄NSO₂F + 2 NaOH → C₇H₄NSO₃Na + NaF + H₂O

Protocol 3.1: Step-by-Step Basic Hydrolysis

• Preparation:

  • Don all mandatory PPE as described in Section 1.0.

  • Perform the entire procedure in a chemical fume hood.

  • Prepare a 1M solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) in a suitably large glass or polyethylene container equipped with a magnetic stirrer. The volume should be sufficient to dilute and fully react with the waste.

• Addition of Waste:

  • While stirring the basic solution vigorously, add the benzothiazole-2-sulfonyl fluoride waste slowly and portion-wise. This applies to both solids and solutions (e.g., dissolved in an organic solvent like acetone or THF).

  • CRITICAL: Monitor the reaction temperature with a thermometer. The hydrolysis is exothermic. If the temperature rises significantly, pause the addition and allow the solution to cool. An ice bath can be used for external cooling if necessary.

• Reaction and Verification:

  • Once the addition is complete, allow the mixture to stir at room temperature for a minimum of 2 hours to ensure the reaction goes to completion.

  • Turn off the stirrer and check the pH of the aqueous solution using pH paper or a calibrated pH meter. The solution must be basic (pH > 10) to ensure all the sulfonyl fluoride has been hydrolyzed. If it is not, add more 1M NaOH/KOH solution and continue stirring for another hour.

• Final Disposal of Neutralized Solution:

  • The resulting aqueous solution contains sodium benzothiazole-2-sulfonate and sodium fluoride. Fluoride salts are also regulated and may be toxic.

  • Neutralize the excess base by slowly adding a weak acid (e.g., citric acid or dilute HCl) until the pH is between 6 and 8.

  • Dispose of the final, neutralized aqueous solution in accordance with your institution's and local regulations for aqueous waste containing fluoride. Do not pour down the drain unless explicitly permitted by your EHS office. [2]

Spill Management Protocol

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area.

• Ventilate: Ensure the chemical fume hood is operating at maximum capacity.

• Restrict Access: Prevent entry into the affected area.

• Cleanup (Trained Personnel Only):

  • Wearing full PPE, cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels.

  • Carefully sweep or scoop the absorbed material into a labeled, sealable hazardous waste container.

  • Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.

  • Dispose of all contaminated materials via your professional hazardous waste management service.[5][7]

Disposal Decision Workflow

The following diagram provides a clear, logical pathway for selecting the appropriate disposal procedure.

Caption: Decision workflow for Benzothiazole-2-sulfonyl fluoride disposal.

References

• Aberlin, M. E., & Bunton, C. A. (1970). Spontaneous hydrolysis of sulfonyl fluorides. The Journal of Organic Chemistry, 35(6), 1825–1828. [Link]

• Chen, J., & Sharpless, K. B. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry, 6(2), 146-162. [Link]

• PubMed. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. [Link]

• The Journal of Organic Chemistry. Spontaneous hydrolysis of sulfonyl fluorides. [Link]

• Sci-Hub. Spontaneous hydrolysis of sulfonyl fluorides. [Link]

• A&C Co., Inc. (2024). Safety Data Sheet: Benzothiazole. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 30647, Benzothiazole-2-sulfonic acid. [Link]

• Synerzine. (2019). Safety Data Sheet: Benzothiazole. [Link]

• ChemRxiv. (2024). Streamlining SuFEx Inhibitor Development: A Unified Approach Using Orthogonal Sulfinate Protecting Groups. [Link]

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• Springer Nature. (2022). Not all sulfonyl fluorides were created equally - some have oxetanes. [Link]

• Spiral. (n.d.). Unconventional reactivity of sulfonyl fluorides. [Link]

• PubMed. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. [Link]

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A Senior Application Scientist's Guide to the Safe Handling of Benzothiazole-2-sulfonyl fluoride

This guide provides essential, immediate safety and logistical information for the handling of Benzothiazole-2-sulfonyl fluoride. As your partner in laboratory safety and chemical handling, we aim to provide value beyond the product itself, building a foundation of deep trust through scientifically grounded and field-proven insights. The following protocols and recommendations are designed to ensure the safety of all laboratory personnel working with this compound.

Hazard Assessment and Risk Mitigation

Benzothiazole-2-sulfonyl fluoride is a reactive chemical that requires careful handling to prevent adverse health effects. While specific toxicological data may be limited, the primary hazards are associated with its reactivity as a sulfonyl fluoride.

Key Hazards:

• Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.

• Skin Corrosion/Irritation: Can cause severe skin burns and eye damage.

• Serious Eye Damage/Irritation: Poses a significant risk of serious eye damage.

• Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Understanding these hazards is the first step in implementing a robust safety protocol. The following sections will detail the necessary personal protective equipment (PPE) and handling procedures to mitigate these risks.

Core Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is critical when handling Benzothiazole-2-sulfonyl fluoride. The following table summarizes the minimum PPE requirements.

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes/Face	Safety Goggles and Face Shield	Due to the risk of severe eye damage, both safety goggles and a face shield are mandatory to protect against splashes and aerosols.
Hands	Nitrile or Neoprene Gloves	Choose gloves that are resistant to chemical permeation. Double-gloving is recommended for extended handling periods. Ensure gloves are changed immediately if contaminated.
Body	Chemical-Resistant Laboratory Coat	A lab coat made of a chemical-resistant material (e.g., coated polypropylene) should be worn and fully buttoned.
Respiratory	NIOSH-Approved Respirator	A respirator is necessary when working outside of a certified chemical fume hood or when there is a risk of aerosol generation. The type of respirator (e.g., N95, half-mask with appropriate cartridges) should be determined by a formal risk assessment.

Step-by-Step Protocol for Donning and Doffing PPE

Correctly putting on (donning) and taking off (doffing) PPE is as important as selecting the right equipment. The following workflow minimizes the risk of contamination.

Caption: Workflow for Donning and Doffing PPE.

Engineering Controls and Safe Work Practices

While PPE is the last line of defense, a safe laboratory environment starts with robust engineering controls and work practices.

• Chemical Fume Hood: All handling of Benzothiazole-2-sulfonyl fluoride should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure adequate general laboratory ventilation to dilute any fugitive emissions.

• Eyewash Stations and Safety Showers: These must be readily accessible and tested regularly.

• Avoid Inhalation, Ingestion, and Skin Contact: Implement strict protocols to prevent direct contact with the chemical.

• Hygiene: Wash hands thoroughly after handling and before leaving the laboratory. Do not eat, drink, or smoke in areas where the chemical is handled.

Emergency Procedures in Case of Exposure

In the event of accidental exposure, immediate and appropriate action is crucial.

Exposure Route	Immediate Action
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Skin Contact	Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Decontamination and Disposal Plan

Proper disposal of Benzothiazole-2-sulfonyl fluoride and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Disposal Decision Workflow:

Caption: Decision workflow for waste disposal.

Key Disposal Steps:

• Segregation: All waste contaminated with Benzothiazole-2-sulfonyl fluoride, including gloves, disposable lab coats, and bench paper, must be segregated as hazardous waste.

• Containment: Collect all hazardous waste in a designated, properly labeled, and sealed container. The label should clearly indicate "Hazardous Waste" and the chemical name.

• Consult Regulations: Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

• EHS Coordination: Coordinate with your institution's Environmental Health and Safety (EHS) department for the final disposal of the waste.

By adhering to these guidelines, you can ensure a safe working environment when handling Benzothiazole-2-sulfonyl fluoride. Our commitment is to empower your research through a steadfast dedication to safety and scientific integrity.

References

• PubChem. Benzothiazole-2-sulfonyl fluoride. [Link]

• OSHA. Personal Protective Equipment. [Link]

• EPA. Hazardous Waste. [Link]